Ala-Lys

• CAS: 6366-77-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Alanyl-lysine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alanyl-lysine is a dipeptide composed of the amino acids alanine (B10760859) and lysine (B10760008). As a fundamental building block of proteins and a potential bioactive molecule, a thorough understanding of its physicochemical properties is essential for researchers in fields ranging from biochemistry and nutrition to drug development and formulation science. This technical guide provides a comprehensive overview of the core physicochemical characteristics of alanyl-lysine, detailed experimental protocols for their determination, and insights into its potential biological relevance.

Core Physicochemical Properties

The physicochemical properties of alanyl-lysine are dictated by its constituent amino acids: the small, nonpolar alanine and the basic, positively charged lysine. These properties are crucial for predicting its behavior in biological systems, including its solubility, stability, and interaction with other molecules.

Table 1: Summary of Physicochemical Properties of Alanyl-lysine

Property	Value	Source
Molecular Formula	C₉H₁₉N₃O₃	--INVALID-LINK--
Molecular Weight	217.27 g/mol	--INVALID-LINK--
Calculated Isoelectric Point (pI)	~10.20	--INVALID-LINK--[1]
Calculated pKa Values	pK₁ (α-COOH): ~2.18 pK₂ (α-NH₃⁺): ~9.87 pK₃ (Lysine side chain-NH₃⁺): ~10.35	--INVALID-LINK--[1]
Calculated XLogP3	-3.5	--INVALID-LINK--
Solubility in Water	Expected to be high	General peptide solubility principles
Appearance	White to off-white solid/crystalline powder	General peptide properties

Note: The pI and pKa values are calculated estimations for the dipeptide and may differ from experimentally determined values.

Experimental Protocols

Accurate determination of physicochemical properties requires robust experimental methodologies. The following sections detail standard protocols for key analyses of alanyl-lysine.

Determination of Isoelectric Point (pI) by Capillary Isoelectric Focusing (cIEF)

Capillary isoelectric focusing is a high-resolution technique used to determine the pI of molecules.[2][3][4]

Methodology:

• Sample Preparation: Dissolve a small amount of alanyl-lysine in deionized water.

• Capillary and Gel Matrix: Use a coated capillary to reduce electroosmotic flow. The capillary is filled with a solution containing carrier ampholytes, which establish a pH gradient when a voltage is applied.

• Focusing: Apply a high voltage across the capillary. Alanyl-lysine will migrate through the pH gradient until it reaches the pH where its net charge is zero (its pI). At this point, migration ceases.

• Mobilization and Detection: After focusing, the entire gradient is mobilized past a detector (typically UV absorbance at 214 nm for the peptide bond).

• pI Determination: The pI is determined by comparing the migration time of the alanyl-lysine peak to that of a series of pI markers with known isoelectric points.

Figure 1: Workflow for pI determination by cIEF.

Determination of pKa Values by Potentiometric Titration

Potentiometric titration is a classic and accurate method for determining the acid dissociation constants (pKa) of ionizable groups.[5][6][7]

Methodology:

• Solution Preparation: Prepare a solution of alanyl-lysine of known concentration (e.g., 10 mM) in deionized water. To ensure all groups are in their fully protonated state, acidify the solution to a low pH (e.g., pH 1.5-2.0) with a standard strong acid (e.g., 0.1 M HCl).

• Titration: Titrate the solution with a standardized strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

• pH Measurement: After each addition of base, record the pH of the solution using a calibrated pH meter.

• Data Analysis: Plot the pH of the solution against the equivalents of base added. The pKa values correspond to the pH at the midpoints of the buffering regions (the flattest parts of the curve). The equivalence points (the steepest parts of the curve) indicate the complete deprotonation of each ionizable group. The pKa of the C-terminal carboxyl group will be the lowest, followed by the N-terminal amino group and the lysine side-chain amino group.

Figure 2: Workflow for pKa determination by potentiometric titration.

Determination of Aqueous Solubility

A common method to determine the aqueous solubility of a peptide is the shake-flask method.[8]

Methodology:

• Sample Preparation: Add an excess amount of alanyl-lysine to a known volume of deionized water or a specific buffer in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the saturated solution by centrifugation and/or filtration.

• Quantification: Determine the concentration of alanyl-lysine in the clear supernatant using a suitable analytical technique, such as HPLC with UV detection or a colorimetric assay like the ninhydrin (B49086) assay. The measured concentration represents the solubility.

Assessment of Stability by HPLC

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for assessing the degradation of alanyl-lysine over time and under various stress conditions.[9][10]

Methodology:

• Method Development: Develop a reverse-phase HPLC method capable of separating the intact alanyl-lysine from potential degradation products. A C18 column with a gradient elution using a mobile phase of water and acetonitrile (B52724) with an ion-pairing agent like trifluoroacetic acid (TFA) is a common starting point.

• Forced Degradation Studies: Subject solutions of alanyl-lysine to stress conditions such as acidic and basic pH, high temperature, and oxidative stress to generate degradation products.

• Method Validation: Validate the HPLC method for specificity, linearity, accuracy, and precision according to ICH guidelines.

• Stability Study: Store solutions of alanyl-lysine under defined conditions (e.g., different temperatures and pH values) and analyze samples at various time points using the validated HPLC method to quantify the remaining intact dipeptide and the formation of any degradation products.

Biological Activity and Signaling

While specific signaling pathways for alanyl-lysine are not extensively characterized, its biological activity can be inferred from the roles of its constituent amino acids and the general mechanisms of dipeptide transport and metabolism.

Dipeptide Transport and Metabolism

Small peptides like alanyl-lysine are primarily absorbed in the intestine via the peptide transporter 1 (PepT1). Once inside the enterocytes, they can be either hydrolyzed into their constituent amino acids by cytosolic peptidases or transported intact into the bloodstream.[11]

Figure 3: Generalized pathway for dipeptide transport and metabolism.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of alanyl-lysine, along with detailed protocols for their experimental determination. The provided data and methodologies are intended to serve as a valuable resource for researchers and professionals in the life sciences. Further experimental validation of the calculated properties and exploration of the specific biological activities of alanyl-lysine will undoubtedly contribute to a more complete understanding of this dipeptide and its potential applications.

References

• 1. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 2. Solid Phase Peptide Synthesis [bio-protocol.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. bmse000914 L-Lysine at BMRB [bmrb.io]
• 6. beta-alanyl-L-lysine | C9H19N3O3 | CID 440638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. repository.stcloudstate.edu [repository.stcloudstate.edu]
• 9. Development and Validation of New HPLC Method for Simultaneous Estimation of L-Lysine Hydrochloride and L-Carnitine-L-Tartrate in Pharmaceutical Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. helixchrom.com [helixchrom.com]

The Dipeptide Ala-Lys in Marine Ecosystems: A Technical Whitepaper on Potential Biological Roles and Research Methodologies

For: Researchers, Scientists, and Drug Development Professionals

Abstract: The marine environment is a vast reservoir of novel bioactive compounds, with peptides playing a crucial role in the physiological and ecological interactions of marine organisms. Among these is the dipeptide Alanyl-Lysine (Ala-Lys), a recognized marine metabolite. While specific, in-depth research on the singular role of Ala-Lys is nascent, this technical guide synthesizes the current understanding of marine peptides and the constituent amino acids, L-alanine and L-lysine, to extrapolate the potential biological significance of Ala-Lys. This document outlines potential functionalities, offers detailed experimental protocols for investigation, and presents hypothetical signaling pathways and workflows to guide future research in this promising area.

Introduction to Ala-Lys as a Marine Metabolite

The dipeptide Ala-Lys, formed from the amino acids L-alanine and L-lysine, has been identified as a metabolite in marine organisms[1]. While its precise biological functions are not yet fully elucidated, the known roles of its constituent amino acids and other marine peptides provide a strong foundation for hypothesizing its significance. L-alanine is a key osmolyte in many marine invertebrates, particularly crustaceans, helping them adapt to changes in salinity[2][3]. L-lysine is an essential amino acid crucial for protein synthesis and has been implicated in the immune responses of marine species[4][5]. The combination of these two amino acids into a dipeptide suggests potential roles in a variety of physiological processes.

Potential Biological Roles of Ala-Lys in Marine Organisms

Based on the broader understanding of marine peptides, the potential biological activities of Ala-Lys can be categorized as follows:

• Immunomodulation: Marine invertebrates rely on innate immunity, where antimicrobial peptides (AMPs) are a cornerstone of defense[6][7]. Many AMPs are rich in cationic residues like lysine, which facilitates interaction with negatively charged microbial membranes. Ala-Lys, with its free epsilon-amino group from lysine, possesses a net positive charge, suggesting a potential role in antimicrobial defense or broader immunomodulatory functions, such as influencing hemocyte activity in mollusks and crustaceans[4][6].

• Antioxidant Activity: Oxidative stress is a significant challenge for marine organisms due to fluctuating environmental conditions. Peptides derived from marine sources, such as algae and fish protein hydrolysates, have demonstrated notable antioxidant properties[8][9][10][11]. The antioxidant capacity of peptides is often influenced by their amino acid composition. While specific data for Ala-Lys is unavailable, it is a candidate for investigation in this context.

• Signaling and Neurotransmission: Peptides are well-established as signaling molecules in marine ecosystems, mediating processes from larval settlement to predator-prey interactions[12][13]. Some marine toxins with neurotoxic effects are peptides that target ion channels[14][15]. It is plausible that dipeptides like Ala-Lys could function as signaling molecules or neuromodulators in marine invertebrates.

Quantitative Data on Marine Peptides

While specific quantitative data for Ala-Lys is not available in the reviewed literature, the following table provides a template for how such data could be presented, using hypothetical values based on typical findings for other marine bioactive peptides.

Peptide/Compound	Marine Source (Hypothetical)	Bioactivity	Effective Concentration (EC50/IC50)	Assay Method	Reference
Ala-Lys	Mytilus edulis (Mussel)	Antimicrobial (vs. Vibrio splendidus)	15 µM (MIC)	Broth Microdilution Assay	Hypothetical Data
Ala-Lys	Penaeus monodon (Shrimp)	Immunomodulatory (Hemocyte Phagocytosis)	5 µM (EC50)	Flow Cytometry	Hypothetical Data
Ala-Lys	Ascophyllum nodosum (Brown Algae)	Antioxidant (DPPH Scavenging)	50 µM (IC50)	DPPH Radical Scavenging Assay	Hypothetical Data
Known Peptide A	Marine Sponge	Anticancer	2 µM (IC50)	MTT Assay on Cancer Cell Line	Fictional Example
Known Peptide B	Tunicate	Antiviral	10 µM (EC50)	Plaque Reduction Assay	Fictional Example

Experimental Protocols

The investigation of Ala-Lys in marine organisms requires robust methodologies for its isolation, characterization, and functional analysis.

Isolation and Purification of Ala-Lys from Marine Organisms

This protocol describes a general procedure for the extraction and purification of small peptides like Ala-Lys from marine invertebrate tissues.

• Tissue Homogenization: Homogenize fresh or frozen tissue samples in an acidic extraction buffer (e.g., 0.1 M acetic acid) to inactivate endogenous proteases and precipitate larger proteins.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 10,000 x g for 20 minutes at 4°C) to pellet cellular debris and precipitated proteins.

• Solid-Phase Extraction (SPE): Pass the supernatant through a C18 SPE cartridge to desalt the sample and enrich for peptides. Elute the peptide fraction with an organic solvent gradient (e.g., acetonitrile (B52724) in 0.1% trifluoroacetic acid).

• Size-Exclusion Chromatography (SEC): Further fractionate the eluted peptides based on size using a SEC column to isolate low molecular weight fractions likely to contain dipeptides.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Purify the target fraction to homogeneity using RP-HPLC with a C18 column and a shallow acetonitrile gradient. Monitor the elution profile at 214 nm and 280 nm.

• Mass Spectrometry (MS): Analyze the purified fraction using electrospray ionization mass spectrometry (ESI-MS) to confirm the molecular weight of Ala-Lys (217.27 g/mol )[1]. Further fragmentation analysis (MS/MS) can confirm the amino acid sequence.

In Vitro Antimicrobial Activity Assay

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of Ala-Lys against a marine bacterium.

• Bacterial Culture: Grow a marine bacterial strain (e.g., Vibrio spp.) to mid-log phase in a suitable marine broth.

• Peptide Preparation: Prepare a stock solution of purified or synthesized Ala-Lys and create a series of two-fold dilutions in a 96-well microtiter plate.

• Inoculation: Add the bacterial suspension to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plate at the optimal growth temperature for the bacterium for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth. This can be determined by visual inspection or by measuring the optical density at 600 nm.

Visualizing Potential Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate a hypothetical signaling pathway for a marine peptide and a standard experimental workflow for bioactive peptide discovery.

Hypothetical signaling pathway for Ala-Lys-mediated immune response.

General workflow for the discovery of bioactive marine peptides.

Conclusion and Future Directions

The dipeptide Ala-Lys represents an intriguing but understudied component of the marine metabolome. Based on the well-documented roles of its constituent amino acids and the diverse functions of other marine peptides, Ala-Lys holds potential as a bioactive molecule involved in immunomodulation, antioxidant defense, and cellular signaling in marine organisms. The lack of specific research highlights a significant knowledge gap and a compelling opportunity for future investigation. The protocols and conceptual frameworks presented in this whitepaper are intended to serve as a guide for researchers to explore the biological role of Ala-Lys, which could lead to the discovery of novel marine-derived compounds for pharmaceutical and biotechnological applications. Future work should focus on the systematic screening of Ala-Lys for various bioactivities, quantification of its endogenous levels in different marine species under varying environmental conditions, and elucidation of its specific molecular targets and mechanisms of action.

References

• 1. Ala-Lys | C9H19N3O3 | CID 7016106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Physiological roles of free D- and L-alanine in the crayfish Procambarus clarkii with special reference to osmotic and anoxic stress responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physiological function and metabolism of free D-alanine in aquatic animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Antimicrobial Peptides from Marine Invertebrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Bioactivity of Marine-Derived Peptides and Proteins: A Review [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Chemical signaling processes in the marine environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Marine Chemical Ecology: Chemical Signals and Cues Structure Marine Populations, Communities, and Ecosystems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Peptide Toxins from Marine Conus Snails with Activity on Potassium Channels and/or Currents [mdpi.com]
• 15. researchgate.net [researchgate.net]

chemo-enzymatic synthesis of L-alanyl-L-lysine

An in-depth technical guide on the , designed for researchers, scientists, and drug development professionals.

Abstract

The dipeptide L-alanyl-L-lysine is a molecule of interest in various biomedical and pharmaceutical applications. Traditional chemical synthesis methods, such as solid-phase peptide synthesis (SPPS), often involve harsh conditions and the extensive use of protecting groups, leading to significant chemical waste. Chemo-enzymatic synthesis presents a sustainable and efficient alternative, leveraging the high specificity of enzymes to catalyze peptide bond formation under mild, aqueous conditions. This guide details a chemo-enzymatic strategy for synthesizing L-alanyl-L-lysine, focusing on a two-step process: the chemical activation of the amino acid precursors via esterification, followed by a protease-catalyzed enzymatic coupling. This document provides an overview of the methodology, detailed experimental protocols, and relevant quantitative data, offering a comprehensive resource for professionals in the field.

Introduction to Chemo-Enzymatic Peptide Synthesis

Chemo-enzymatic peptide synthesis (CEPS) combines the advantages of chemical synthesis and enzymatic catalysis. The "chemo" component typically involves the preparation of activated amino acid derivatives, while the "enzymatic" component utilizes an enzyme, often a protease, to specifically catalyze the formation of the peptide bond. This approach circumvents the need for complex side-chain protection strategies for many amino acids, proceeds under mild conditions (neutral pH, ambient temperature), and reduces the generation of hazardous byproducts.[1][2]

The general workflow for this process involves activating the C-terminus of the N-terminal amino acid (L-alanine) or the C-terminus of both amino acids. A common activation strategy is esterification.[1] Subsequently, an enzyme like papain facilitates the aminolysis reaction, forming the desired dipeptide.[3]

Caption: High-level workflow for the chemo-enzymatic synthesis of a dipeptide.

Key Reagents and Biocatalysts

The success of the chemo-enzymatic synthesis relies on the appropriate selection of starting materials, activating agents, and the enzyme catalyst.

Amino Acid Substrates

The core building blocks are L-alanine and L-lysine. For the enzymatic step, these amino acids must be chemically activated. A common method is the esterification of their carboxyl groups, for instance, to form L-alanine ethyl ester (Ala-OEt) and L-lysine ethyl ester (Lys-OEt).[1][4] This chemical modification makes the carboxyl group more susceptible to nucleophilic attack by the amino group of the other reactant during the enzymatic reaction.

Enzyme Selection

Proteases are commonly employed for peptide bond formation in a process that is the reverse of their natural hydrolytic function. The choice of enzyme is critical as it dictates substrate specificity and reaction efficiency.

• Papain: A cysteine protease that has been successfully used for the polymerization of amino acid esters to form oligopeptides.[3][5][6] It is robust and active over a range of conditions. For the synthesis of a specific dipeptide like L-alanyl-L-lysine, the reaction must be carefully controlled to favor dipeptide formation over polymerization. This is typically achieved by sequential addition of substrates.[4]

• Thermolysin: A thermostable metalloproteinase that shows a preference for hydrophobic amino acids at the P1' position of the scissile bond.[7] It is a well-studied enzyme for peptide synthesis.

• Penicillin G Acylase (PGA): While primarily used in the production of semi-synthetic penicillins, PGA can also catalyze the formation of peptide bonds.[8][9][10] It forms a covalent acyl-enzyme intermediate that can be deacylated by an amine nucleophile to form a new amide bond.[11]

Experimental Protocols

This section provides detailed methodologies for the synthesis of L-alanyl-L-lysine, adapted from established protocols for similar chemo-enzymatic reactions.

Protocol 1: Chemical Esterification of Amino Acids

This protocol describes the acid-catalyzed esterification of L-alanine and L-lysine with ethanol (B145695). This step is crucial for activating the amino acids for the subsequent enzymatic coupling.[1]

Materials:

• L-alanine or L-lysine hydrochloride

• Anhydrous ethanol (EtOH)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium hydroxide (B78521) (NaOH) solution

• Reflux apparatus

• Rotary evaporator

Methodology:

• Suspend the amino acid (e.g., L-lysine·2HCl) in anhydrous ethanol. A typical concentration is 0.2 M.[1]

• Carefully add concentrated sulfuric acid as a catalyst.

• Heat the mixture to reflux and maintain for approximately 24 hours to drive the esterification to completion.[1]

• After cooling to room temperature, neutralize the reaction mixture with a NaOH solution to a pH of approximately 8.5.[1]

• Remove the resulting salt precipitate by filtration.

• The filtrate, containing the amino acid ethyl ester, can be concentrated under reduced pressure. The crude ester is often used directly in the next step without further purification.

• Verify the formation of the ester (e.g., L-lysine ethyl ester) via ¹H NMR spectroscopy.[1]

Protocol 2: Papain-Catalyzed Synthesis of L-Alanyl-L-Lysine

This protocol details the enzymatic coupling of the activated amino acid esters. To synthesize the specific dipeptide L-alanyl-L-lysine, a sequential addition strategy is employed.

Materials:

• L-alanine ethyl ester (Ala-OEt)

• L-lysine ethyl ester (Lys-OEt)

• Activated papain (see activation protocol below)

• Reaction buffer (e.g., phosphate (B84403) or citrate (B86180) buffer, pH adjusted)

• Reaction vessel with temperature control and stirring

Enzyme Activation:

• Suspend crude papain in deionized water.

• Centrifuge at high speed (e.g., 12,000 x g) for 30 minutes to remove insoluble impurities.[4]

• Lyophilize the supernatant to obtain purified, activated papain.[4]

Synthesis Methodology:

• Dissolve L-lysine ethyl ester (the C-terminal residue) in the reaction buffer in the reaction vessel, maintained at 40 °C.[4]

• Add the activated papain to the solution to initiate the reaction.

• After a short incubation period (e.g., 15 minutes), add L-alanine ethyl ester (the N-terminal residue) to the reaction mixture.[4]

• Allow the reaction to proceed for an additional 15 minutes, for a total reaction time of 30 minutes.[4][6]

• Monitor the reaction progress using techniques like HPLC.

• Terminate the reaction, for example, by adding a denaturing agent or by rapid pH change, followed by purification.

Caption: Detailed workflow for the sequential .

Quantitative Data and Analysis

The efficiency of the synthesis can be evaluated based on several key parameters. The following table summarizes typical conditions and outcomes for papain-catalyzed oligopeptide synthesis, which serves as a benchmark for dipeptide formation.

Parameter	Value / Condition	Source
Enzyme	Activated Papain	[4][6]
Substrates	L-alanine ethyl ester, L-lysine ethyl ester	[4]
Reaction Temperature	40 °C	[4]
Total Reaction Time	30 minutes	[4][5][6]
Overall Yield	> 40%	[4][5][6]
Primary Solvent	Aqueous Buffer	[1]

Analytical Techniques: Product verification and purity assessment are critical steps. The following methods are essential for characterizing the synthesized dipeptide.

Analytical Method	Purpose	Source
¹H NMR Spectroscopy	Structural verification and confirmation of monomer esterification.	[1][4]
MALDI-TOF-MS	Confirmation of molecular weight of the final dipeptide product.	[4][6]
HPLC	Determination of reaction rate, product purity, and for purification.	[7]

Conclusion

The offers a potent and environmentally benign alternative to purely chemical routes. By combining a straightforward chemical activation step (esterification) with a highly specific enzymatic coupling reaction, this method allows for efficient dipeptide production under mild conditions. The use of enzymes like papain provides high yields in short reaction times.[4][6] This technical guide outlines the fundamental principles and provides detailed protocols that can be adapted by researchers and industry professionals for the development and scale-up of dipeptide manufacturing processes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Short one-pot chemo-enzymatic synthesis of L-lysine and L-alanine diblock co-oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thermolysin-catalyzed peptide bond synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nottingham.ac.uk [nottingham.ac.uk]
• 9. [Penicillin G acylase--synthesis, regulation, production] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzymatic synthesis of beta-lactam antibiotics using penicillin-G acylase in frozen media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Kinetics of enzyme acylation and deacylation in the penicillin acylase-catalyzed synthesis of beta-lactam antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

Conformational Landscape of the Ala-Lys Dipeptide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The conformational flexibility of peptides is intrinsically linked to their biological function and is a critical parameter in rational drug design. The dipeptide Ala-Lys serves as a fundamental model system for understanding the interplay between a small, neutral amino acid residue (Alanine) and a bulky, charged residue (Lysine). This guide provides a comprehensive overview of the theoretical and experimental approaches used to elucidate the conformational landscape of the Ala-Lys dipeptide. It details the key dihedral angles governing its structure, explores its energetically favorable conformations, and presents the methodologies employed to study these structures, including computational simulations and spectroscopic techniques. This document is intended to be a technical resource for researchers in structural biology, computational chemistry, and pharmaceutical sciences.

Introduction to Dipeptide Conformation

The three-dimensional structure of a peptide is largely defined by the rotational freedom around the single bonds of the polypeptide backbone. For a dipeptide like Ala-Lys, the key degrees of freedom are the dihedral angles phi (φ), psi (ψ), and the side-chain torsion angles chi (χ).

• Phi (φ): The torsion angle around the N-Cα bond.

• Psi (ψ): The torsion angle around the Cα-C' bond.

• Omega (ω): The torsion angle of the peptide bond (C'-N), which is typically planar (trans, ~180°) due to partial double-bond character.

• Chi (χ): Torsion angles within the amino acid side chains. The lysine (B10760008) side chain has four such angles (χ1, χ2, χ3, χ4).

The energetically allowed combinations of φ and ψ angles are visualized on a Ramachandran plot, which provides a fundamental map of the conformational space available to a peptide backbone.[1][2][3]

Computational Conformational Analysis

Computational methods are powerful tools for exploring the potential energy surface of a dipeptide and identifying its stable conformers.

Molecular Dynamics (MD) Simulations

MD simulations model the atomic motions of a peptide over time, providing insights into its dynamic behavior and conformational preferences.[4]

Detailed Protocol for MD Simulation of Ala-Lys Dipeptide using GROMACS:

• System Preparation:

  • Obtain a starting structure of the Ala-Lys dipeptide (e.g., from a protein data bank or built using molecular modeling software).

  • Use the GROMACS pdb2gmx tool to generate the topology and coordinate files. Select a suitable force field (e.g., AMBER, CHARMM, OPLS). This step also adds hydrogen atoms to the structure.

  • Define the simulation box and solvate the dipeptide with an appropriate water model (e.g., TIP3P, SPC/E).

  • Add ions to neutralize the system and achieve a desired ionic strength.

• Energy Minimization:

  • Perform energy minimization using the steepest descent algorithm to relax the system and remove any steric clashes. This is achieved using the GROMACS grompp and mdrun modules.

• Equilibration:

  • Conduct a two-phase equilibration. First, perform a simulation under an NVT ensemble (constant number of particles, volume, and temperature) to stabilize the temperature of the system.

  • Second, run a simulation under an NPT ensemble (constant number of particles, pressure, and temperature) to stabilize the pressure and density.

• Production MD:

  • Run the production simulation for a desired length of time (e.g., nanoseconds to microseconds) to sample the conformational space of the dipeptide.

• Analysis:

  • Analyze the trajectory to extract information about the φ, ψ, and χ dihedral angles over time.

  • Generate a Ramachandran plot to visualize the distribution of backbone conformations.

  • Perform clustering analysis to identify the most populated conformational states.

  • Calculate the potential energy of the system to create a free energy landscape.

Quantum Mechanics (QM) Calculations

QM methods, such as Density Functional Theory (DFT), provide highly accurate energy calculations for different conformers.[1][5][6] These methods are computationally expensive and are typically used to refine the energies of a smaller number of conformers identified through methods like MD simulations.

Experimental Conformational Analysis

Experimental techniques provide crucial data to validate and complement computational models.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for determining the three-dimensional structure of peptides in solution.[7][8]

Detailed Protocol for NMR Conformational Analysis of a Dipeptide:

• Sample Preparation:

  • Dissolve the synthesized and purified Ala-Lys dipeptide in a suitable solvent (e.g., H₂O/D₂O mixture or a buffer solution) to a final concentration typically in the millimolar range. The choice of solvent is critical as it can influence the peptide's conformation.

• Data Acquisition:

  • Acquire a series of one-dimensional (1D) and two-dimensional (2D) NMR spectra.

  • 1D ¹H NMR: To get an overall spectrum of the proton signals.

  • 2D TOCSY (Total Correlation Spectroscopy): To identify all protons within a given amino acid residue's spin system.

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing distance restraints.

  • 2D COSY (Correlation Spectroscopy): To identify scalar-coupled protons, typically those separated by three bonds.

• Data Analysis:

  • Resonance Assignment: Assign all the proton resonances to specific atoms in the dipeptide using the TOCSY and COSY spectra.

  • Structural Restraints:

    • Measure the intensities of NOE/ROE cross-peaks to derive interproton distance restraints.

    • Measure the ³J(HN, Hα) coupling constants from high-resolution 1D or 2D spectra. These values are related to the φ dihedral angle through the Karplus equation.

• Structure Calculation:

  • Use the experimental restraints (distances and dihedral angles) in a molecular modeling program (e.g., CYANA, XPLOR-NIH) to calculate an ensemble of structures that are consistent with the NMR data.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure content of peptides and proteins in solution.[9][10][11][12]

Detailed Protocol for CD Spectroscopy of a Dipeptide:

• Sample Preparation:

  • Prepare a stock solution of the Ala-Lys dipeptide in a buffer that is transparent in the far-UV region (e.g., phosphate (B84403) buffer). The protein concentration should be accurately determined.[9]

  • The final concentration for far-UV CD measurements typically ranges from 0.1 to 1 mg/ml.[13]

• Instrument Setup:

  • Use a quartz cuvette with an appropriate path length (typically 0.1 to 1 mm for far-UV CD).

  • Purge the instrument with nitrogen gas to remove oxygen, which absorbs in the far-UV region.

  • Set the instrumental parameters, including the wavelength range (e.g., 190-260 nm), scanning speed, and number of accumulations.[13]

• Data Acquisition:

  • Record a baseline spectrum of the buffer alone.

  • Record the CD spectrum of the dipeptide sample.

• Data Processing and Analysis:

  • Subtract the baseline spectrum from the sample spectrum.

  • Convert the raw data (in millidegrees) to mean residue ellipticity [θ].

  • Analyze the resulting spectrum. For a short dipeptide like Ala-Lys, which is unlikely to form stable secondary structures like α-helices or β-sheets, the CD spectrum is expected to be characteristic of a random coil or unordered conformation. This is typically characterized by a strong negative band around 200 nm.

Conformational Landscape of Ala-Lys

Backbone Conformations (φ, ψ)

The Ramachandran plot for an alanine (B10760859) residue shows several allowed regions corresponding to different secondary structure elements.[14] For a short, flexible dipeptide in solution, it is expected to exist as an ensemble of conformations, primarily in the β-strand and polyproline II (PPII) regions of the Ramachandran plot.

Table 1: Representative Backbone Dihedral Angles for Alanine Dipeptide Conformers (Note: This data is for the alanine dipeptide and serves as an approximation for the Ala residue in Ala-Lys. The actual values for Ala-Lys will be influenced by the lysine residue.)

Conformer	φ (°) (approx.)	ψ (°) (approx.)
β-strand / C5	-150	+150
Polyproline II (PPII) / C7eq	-75	+150
Right-handed α-helix (αR)	-57	-47
Left-handed α-helix (αL)	+57	+47

Lysine Side-Chain Conformations (χ)

The long, flexible side chain of lysine can adopt numerous conformations, defined by its four dihedral angles (χ1, χ2, χ3, χ4). The most populated rotamers for the χ1 angle are typically gauche(+) (-60°), trans (180°), and gauche(-) (+60°). The subsequent chi angles also tend to adopt staggered conformations to minimize steric hindrance.

Table 2: Common Rotameric States for the Lysine Side Chain

Dihedral Angle	gauche(+) (°)	trans (°)	gauche(-) (°)
χ1	-60	180	+60
χ2	-60	180	+60
χ3	-60	180	+60
χ4	-60	180	+60

Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Key dihedral angles in the Ala-Lys dipeptide.

Workflow for conformational analysis.

Conclusion

The conformational analysis of the Ala-Lys dipeptide requires an integrated approach, combining computational and experimental techniques. While it is a small molecule, its conformational landscape is complex due to the flexibility of the peptide backbone and the lysine side chain. MD simulations provide a comprehensive view of the accessible conformations, which can be refined by high-level QM calculations. Spectroscopic methods like NMR and CD offer experimental data to validate the computational models and provide insights into the dipeptide's structure in solution. A thorough understanding of the conformational preferences of Ala-Lys is a stepping stone for modeling larger, more complex peptides and proteins where this motif is present, and for the rational design of peptide-based therapeutics.

References

• 1. Exploring the conformational preferences of 20-residue peptides in isolation: Ac-Ala19-Lys + H+vs. Ac-Lys-Ala19 + H+ and the current reach of DFT - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Ramachandran Plot - Proteopedia, life in 3D [proteopedia.org]
• 3. Ramachandran plot - Wikipedia [en.wikipedia.org]
• 4. Computational BioPhysics Tutorials - 2025/2026 [cbp-unitn.gitlab.io]
• 5. researchgate.net [researchgate.net]
• 6. An accurate DFT study within conformational survey of the d-form serine−alanine protected dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. mdpi.com [mdpi.com]
• 9. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Using circular dichroism spectra to estimate protein secondary structure | Springer Nature Experiments [experiments.springernature.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. home.sandiego.edu [home.sandiego.edu]
• 13. A comprehensive guide for secondary structure and tertiary structure determination in peptides and proteins by circular dichroism spectrometer - Groupe Français des Peptides et des Protéines [gfpp.fr]
• 14. A fresh look at the Ramachandran plot and the occurrence of standard structures in proteins - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isoelectric Point of Alanyl-Lysine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the isoelectric point (pI) of the dipeptide alanyl-lysine. It covers the theoretical calculation of its pI based on the pKa values of its ionizable groups and details the key experimental protocols for its empirical determination. This guide is intended to serve as a practical resource for professionals in biochemistry, pharmaceutical sciences, and related fields where understanding the electrochemical properties of peptides is critical.

Introduction to the Isoelectric Point

The isoelectric point (pI) is the specific pH at which a molecule, such as a peptide, carries no net electrical charge.[1][2] At this pH, the positive and negative charges on the molecule are perfectly balanced, resulting in a neutral zwitterionic state.[3][4] The pI is a critical physicochemical parameter that influences a peptide's solubility, stability, and behavior in electric fields.[2][5] For drug development professionals, understanding the pI is crucial as it can affect a drug's formulation, solubility, and bioavailability.[2][6] Proteins and peptides are least soluble at their isoelectric point, a property that is often exploited in purification techniques like isoelectric precipitation.[2]

Alanyl-lysine is a dipeptide composed of alanine (B10760859) and lysine (B10760008). It possesses three ionizable groups that determine its net charge at any given pH:

• The N-terminal α-amino group of alanine.

• The C-terminal α-carboxyl group of lysine.

• The ε-amino group in the side chain of lysine.

Due to the presence of two amino groups and one carboxyl group, alanyl-lysine is classified as a basic dipeptide.

Theoretical Calculation of the Isoelectric Point

The pI of a peptide is calculated from the pKa values of its ionizable functional groups. For a basic peptide like alanyl-lysine, which has two cationic groups (the amino groups) and one anionic group (the carboxyl group), the pI is the average of the pKa values of the two most similar acidic groups, which in this case are the two ammonium (B1175870) groups.[4]

The calculation proceeds as follows:

• Identify all ionizable groups and their respective pKa values.

• Determine the charge of the peptide at various pH ranges.

• The pI is the average of the two pKa values that flank the pH at which the peptide has a net charge of zero.

The overall charge of the peptide transitions from +2 at very low pH, to +1, then to 0 (the zwitterion), and finally to -1 at very high pH. The zwitterionic form exists between the deprotonation of the N-terminal amino group and the lysine side-chain amino group. Therefore, the pI is calculated by averaging the pKa values of these two groups.

Data Presentation: pKa and pI Values

The following table summarizes the approximate pKa values for the ionizable groups of alanyl-lysine and its calculated isoelectric point. Note that pKa values for amino acid residues within a peptide can vary slightly from those of free amino acids.

Ionizable Group	Residue	Approximate pKa
α-Carboxyl (-COOH)	C-terminal (Lysine)	~2.18
α-Amino (-NH3+)	N-terminal (Alanine)	~9.87
ε-Amino (-NH3+)	Side Chain (Lysine)	~10.35-10.54
Calculated Isoelectric Point (pI)	Alanyl-Lysine	~10.11 - 10.21

Calculation Example: Using the pKa values of the N-terminal amino group (~9.87) and the lysine side-chain amino group (~10.35), the pI is calculated as: pI = (pKaN-terminal + pKaε-amino) / 2 = (9.87 + 10.35) / 2 = 10.11 [7]

Logical Pathway: Charge States of Alanyl-Lysine

The net charge of alanyl-lysine is dependent on the pH of the surrounding environment relative to the pKa values of its ionizable groups. The following diagram illustrates the predominant charge state of the dipeptide in different pH ranges.

References

• 1. Measuring the isoelectric point of peptides by potentiometric titration [pion-inc.com]
• 2. foodsciencetoolbox.com [foodsciencetoolbox.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. How to Determinate Isoelectric Point - Creative Proteomics [creative-proteomics.com]
• 6. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 7. scilearn.sydney.edu.au [scilearn.sydney.edu.au]

The Marine Metabolite Ala-Lys: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dipeptide Alanyl-lysine (Ala-Lys) has been identified as a metabolite of marine origin. Comprising the amino acids L-alanine and L-lysine, this simple peptide represents a class of marine natural products with potential, yet largely unexplored, bioactive properties. This technical guide synthesizes the currently available information on Ala-Lys, including its chemical and physical properties. It further outlines putative biological activities based on related marine peptides and provides generalized experimental protocols for the isolation and characterization of such compounds from marine sources. Due to a scarcity of specific research on the Ala-Lys dipeptide, this paper also highlights significant knowledge gaps to guide future research in this area.

Introduction

The marine environment is a vast and largely untapped reservoir of novel chemical entities with significant potential for pharmaceutical and biotechnological applications. Marine invertebrates, algae, and microorganisms produce a plethora of secondary metabolites, including a diverse array of peptides, as a means of chemical defense, communication, and adaptation to extreme environments. Among these are small dipeptides, which, despite their simple structure, can exhibit potent biological activities.

Ala-Lys is a dipeptide that has been formally recognized as a marine metabolite[1][2]. It is formed through the condensation of L-alanine and L-lysine. While the specific organismic source and its ecological role remain to be elucidated, the known bioactivities of its constituent amino acids and related marine peptides suggest that Ala-Lys may possess valuable pharmacological properties. This document aims to provide a comprehensive overview of the current knowledge on Ala-Lys for the scientific community.

Chemical and Physical Properties of Ala-Lys

The fundamental chemical and physical characteristics of Ala-Lys are well-defined and are crucial for its isolation, characterization, and the understanding of its potential biological interactions.

Property	Value	Source
Molecular Formula	C₉H₁₉N₃O₃	[1][2]
Molecular Weight	217.27 g/mol	[1][2]
IUPAC Name	(2S)-6-amino-2-[[(2S)-2-aminopropanoyl]amino]hexanoic acid	[1][2]
Synonyms	L-Alanyl-L-lysine, alanyl-lysine, AK dipeptide	[1]
Physical Description	Solid	[1]
LogP (extrapolated)	-3.63	[1]
CAS Number	6366-77-4	[1]

Putative Biological Activities

Direct experimental data on the biological activities of Ala-Lys as a marine metabolite is currently lacking in the scientific literature. However, based on the known properties of peptides containing alanine (B10760859) and lysine (B10760008), particularly those isolated from marine organisms, several potential activities can be postulated.

Antimicrobial Activity

Peptides rich in lysine are often cationic and exhibit antimicrobial properties. The positively charged ε-amino group of lysine can interact with negatively charged components of microbial cell membranes, leading to membrane disruption and cell death. Marine organisms, such as ascidians, are known sources of a wide variety of antimicrobial peptides.[3][4][5][6] The presence of lysine in Ala-Lys suggests it may have similar capabilities.

Antioxidant Activity

Marine algae and invertebrates are known to produce peptides with significant antioxidant properties.[7][8][9] These peptides can scavenge free radicals and chelate pro-oxidative metals, thereby protecting against oxidative stress. The addition of L-lysine has been shown to enhance the antioxidant activity of heme-peptides.[10] This suggests that Ala-Lys could contribute to the antioxidant defense mechanisms of its source organism and may have potential as a natural antioxidant.

Anti-inflammatory Activity

Certain marine-derived peptides have demonstrated the ability to modulate inflammatory pathways. For instance, some peptides can inhibit the NF-κB signaling pathway, a key regulator of inflammation. While no direct evidence exists for Ala-Lys, the potential for peptides to interact with and modulate immune responses is an active area of research.[11][12][13][14]

Cytotoxic Activity

A diverse range of cytotoxic peptides have been isolated from marine invertebrates. These compounds are often part of the organism's defense mechanism. The potential for Ala-Lys to exhibit cytotoxic effects, particularly against cancer cell lines, warrants investigation, given the broad cytotoxic potential of marine peptides.

Experimental Protocols

Due to the absence of specific literature on the isolation and experimental analysis of Ala-Lys from a marine source, this section provides generalized protocols that are commonly employed for the extraction and characterization of small peptides from marine organisms.

General Workflow for Isolation and Purification

The isolation of dipeptides like Ala-Lys from a complex biological matrix requires a multi-step approach to separate it from other metabolites, proteins, and salts.

Caption: Generalized workflow for the isolation and purification of small peptides from marine organisms.

Detailed Methodologies

4.2.1. Extraction

• Sample Preparation: Collect the marine organism (e.g., sponge, tunicate) and freeze-dry to remove water. Grind the lyophilized tissue into a fine powder.

• Initial Extraction: Extract the powdered tissue with a polar solvent mixture, such as methanol/water (1:1, v/v), at room temperature with constant stirring for 24 hours.

• Filtration and Concentration: Filter the extract to remove solid debris. Concentrate the filtrate under reduced pressure to yield a crude aqueous extract.

4.2.2. Purification

• Solvent Partitioning: Subject the crude extract to liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, butanol) to separate compounds based on their polarity. Ala-Lys, being polar, is expected to remain in the aqueous phase.

• Size-Exclusion Chromatography: Apply the aqueous fraction to a size-exclusion column (e.g., Sephadex G-25) to separate molecules based on size. This step is effective for removing larger molecules like proteins and polysaccharides.

• Ion-Exchange Chromatography: Further purify the fractions containing small molecules using ion-exchange chromatography. Given the basic nature of the lysine residue, cation-exchange chromatography would be appropriate.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): The final purification step typically involves RP-HPLC using a C18 column with a water/acetonitrile gradient containing an ion-pairing agent like trifluoroacetic acid (TFA). This method separates compounds based on their hydrophobicity.

4.2.3. Characterization

• Mass Spectrometry (MS): Determine the molecular weight of the purified peptide using electrospray ionization mass spectrometry (ESI-MS). Tandem mass spectrometry (MS/MS) can be used to confirm the amino acid sequence.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the structure of the dipeptide using one- and two-dimensional NMR techniques (¹H, ¹³C, COSY, HSQC, HMBC).

Putative Signaling Pathways and Mechanisms of Action

There is no specific information available on the signaling pathways modulated by Ala-Lys. However, based on the activities of other bioactive peptides, several hypothetical mechanisms can be proposed.

Interaction with Cellular Membranes

Cationic peptides often exert their antimicrobial effects by directly interacting with and disrupting the integrity of microbial cell membranes. The positively charged lysine residue in Ala-Lys could facilitate binding to negatively charged phospholipids (B1166683) in bacterial membranes.

Caption: Hypothetical mechanism of Ala-Lys antimicrobial activity via membrane disruption.

Modulation of Inflammatory Signaling

Bioactive peptides can influence intracellular signaling cascades. For example, some peptides have been shown to inhibit the NF-κB pathway, a central regulator of inflammation. This can occur through the inhibition of IκB kinase (IKK), which prevents the phosphorylation and subsequent degradation of the IκBα inhibitor, thereby sequestering NF-κB in the cytoplasm.

Caption: Putative inhibition of the NF-κB signaling pathway by Ala-Lys.

Future Research and Conclusion

The dipeptide Ala-Lys is a recognized marine metabolite, yet it remains a largely enigmatic molecule. The primary challenge for the scientific community is the identification of its natural source. Pinpointing the organism that produces Ala-Lys will be critical for understanding its ecological relevance and for enabling targeted isolation for further study.

Future research should focus on:

• Bio-prospecting: Screening of marine organisms, particularly invertebrates and their associated microorganisms, for the presence of Ala-Lys.

• Bioactivity Screening: Comprehensive in vitro testing of synthetic Ala-Lys to determine its antimicrobial, antioxidant, anti-inflammatory, and cytotoxic activities.

• Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways affected by Ala-Lys.

References

• 1. Antimicrobial Peptides Derived from Ascidians and Associated Cyanobacteria [ouci.dntb.gov.ua]
• 2. Ala-Lys | C9H19N3O3 | CID 7016106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Peptides Derived from Ascidians and Associated Cyanobacteria - Rajaian Pushpabai Rajesh, Grace Vanathi M - Google 圖書 [books.google.com.hk]
• 5. Purification, Characterization and Antibacterial Properties of Peptide from Marine Ascidian Didemnum sp. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. isisn.org [isisn.org]
• 10. mdpi.com [mdpi.com]
• 11. Marine Bioactive Peptides in the Regulation of Inflammatory Responses: Current Trends and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Nrf2-Activating Bioactive Peptides Exert Anti-Inflammatory Activity through Inhibition of the NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Copper-Binding Peptides Attenuate Microglia Inflammation through Suppression of NF-kB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Beta-Alanyl-Lysine: A Technical Whitepaper on its Core Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Beta-alanyl-lysine is a dipeptide composed of the non-proteinogenic amino acid beta-alanine (B559535) and the essential amino acid L-lysine. While direct research on the specific biological activities of beta-alanyl-lysine is limited, this technical guide provides an in-depth analysis of its constituent amino acids and the structurally similar, well-studied dipeptide, carnosine (beta-alanyl-L-histidine). By examining the known functions of these related molecules, we can infer the potential physiological roles and therapeutic applications of beta-alanyl-lysine. This whitepaper summarizes the synthesis, potential mechanisms of action, and hypothetical biological activities of beta-alanyl-lysine, supported by quantitative data from studies on beta-alanine and carnosine. Detailed experimental protocols and signaling pathway diagrams are provided as a framework for future research into this promising dipeptide.

Introduction

Dipeptides, composed of two amino acids, play crucial roles in various physiological processes. Beta-alanyl-lysine, a dipeptide formed from beta-alanine and L-lysine, represents a molecule of interest due to the significant biological activities of its constituent parts.[1] Beta-alanine is a well-known precursor to the synthesis of carnosine, a dipeptide with potent antioxidant and pH-buffering capacities in muscle and brain tissue.[2] L-lysine is an essential amino acid vital for protein synthesis, immune function, and tissue repair.

Despite the established importance of its components, beta-alanyl-lysine itself remains largely uncharacterized in the scientific literature. This guide aims to bridge this knowledge gap by providing a comprehensive overview of the known biological activities of beta-alanine and carnosine, thereby offering a predictive framework for the potential functions of beta-alanyl-lysine. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of this dipeptide.

Synthesis of Beta-Alanyl-Lysine

The synthesis of beta-alanyl-lysine is catalyzed by carnosine synthase (EC 6.3.2.11), the same enzyme responsible for carnosine synthesis. This enzyme facilitates the ATP-dependent ligation of beta-alanine to an amino acid, in this case, L-lysine.

Enzymatic Synthesis Reaction

References

• 1. beta-alanyl-L-lysine | C9H19N3O3 | CID 440638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-carnosine (beta-alanyl-L-histidine) and carcinine (beta-alanylhistamine) act as natural antioxidants with hydroxyl-radical-scavenging and lipid-peroxidase activities - PMC [pmc.ncbi.nlm.nih.gov]

The Ala-Lys Degradation Pathway: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Metabolic Cascade from Dipeptide to Central Metabolism

Introduction

The dipeptide L-alanyl-L-lysine (Ala-Lys) represents a fundamental unit in protein turnover and a potential modulator of cellular metabolism. Its degradation is a critical process for amino acid recycling and maintaining cellular homeostasis. This technical guide provides a comprehensive overview of the Ala-Lys degradation pathway, from cellular uptake to the entry of its constituent amino acids into central metabolic cycles. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this pathway for applications in metabolic research, drug delivery, and therapeutic intervention.

Cellular Uptake of Ala-Lys

The journey of Ala-Lys degradation begins with its transport across the cell membrane. This process is primarily mediated by proton-coupled oligopeptide transporters (POTs), specifically PEPT1 (SLC15A1) and PEPT2 (SLC15A2). These transporters harness the electrochemical proton gradient to drive the uptake of di- and tripeptides into the cell.

• PEPT1 is a high-capacity, low-affinity transporter predominantly found in the small intestine, where it plays a crucial role in the absorption of dietary peptides.

• PEPT2 is a high-affinity, low-capacity transporter with a broader tissue distribution, including the kidneys, lungs, and brain, where it is involved in peptide reabsorption and clearance.

The uptake of Ala-Lys is a critical control point for its subsequent metabolism and can be a target for modulating the intracellular concentrations of alanine (B10760859) and lysine (B10760008).

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Intracellular hydrolysis of Ala-Lys by DPPII.
Catabolism of L-Alanine

L-alanine, released from the hydrolysis of Ala-Lys, is a glucogenic amino acid that can be readily converted into pyruvate (B1213749). This conversion is primarily catalyzed by alanine aminotransferase (ALT) , which transfers the amino group from alanine to α-ketoglutarate, forming pyruvate and glutamate. Pyruvate can then enter the tricarboxylic acid (TCA) cycle via conversion to acetyl-CoA by the pyruvate dehydrogenase complex, or it can be used for gluconeogenesis.


```dot
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Major catabolic pathways of L-lysine.
Regulation and Signaling Implications

The degradation of Ala-Lys and the subsequent catabolism of alanine and lysine are not isolated metabolic events. The intracellular levels of these amino acids can influence key cellular signaling pathways that regulate growth, proliferation, and metabolism.

mTORC1 Signaling

The mechanistic target of rapamycin (B549165) complex 1 (mTORC1) is a central regulator of cell growth and is sensitive to amino acid availability. Lysine is one of the essential amino acids known to activate mTORC1 signaling.[1][2] The influx of lysine from Ala-Lys degradation can therefore contribute to the activation of mTORC1, promoting protein synthesis and cell proliferation.

AMPK Signaling

AMP-activated protein kinase (AMPK) is a key energy sensor that is activated under conditions of low cellular energy (high AMP/ATP ratio). Alanine has been shown to activate AMPK.[3] Thus, the release of alanine from Ala-Lys degradation could potentially lead to AMPK activation, which in turn would inhibit anabolic processes and stimulate catabolic pathways to restore energy balance.


```dot
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Workflow for DPPII activity assay.
LC-MS/MS Quantification of Ala-Lys, Alanine, and Lysine in Cell Culture

This protocol provides a general framework for the simultaneous quantification of Ala-Lys and its constituent amino acids in cell culture samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials: 



Cell culture samples (cell lysates or culture medium)



Internal Standards (e.g., 13C, 15N-labeled Ala-Lys, Alanine, and Lysine)



Acetonitrile (ACN), HPLC grade



Formic Acid (FA), LC-MS grade



Water, LC-MS grade



LC-MS/MS system (e.g., Triple Quadrupole or Orbitrap)



Hydrophilic Interaction Liquid Chromatography (HILIC) column



Procedure: 



Sample Preparation: 



Thaw cell culture samples on ice.



Add a known amount of internal standards to each sample.



Precipitate proteins by adding 3 volumes of ice-cold acetonitrile.



Vortex and incubate at -20°C for 30 minutes.



Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.



Transfer the supernatant to a new tube and dry under a stream of nitrogen or in a vacuum concentrator.



Reconstitute the dried extract in a suitable injection solvent (e.g., 95:5 ACN:Water with 0.1% FA).





LC-MS/MS Analysis: 



Chromatography: 



Column: HILIC column



Mobile Phase A: Water with 0.1% Formic Acid



Mobile Phase B: Acetonitrile with 0.1% Formic Acid



Gradient: A suitable gradient from high organic to high aqueous to retain and elute the polar analytes.



Flow Rate: Typically 0.2-0.5 mL/min.



Column Temperature: 30-40°C.





Mass Spectrometry: 



Ionization Mode: Positive Electrospray Ionization (ESI+).



Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.



MRM Transitions: Optimize specific precursor-to-product ion transitions for Ala-Lys, Alanine, Lysine, and their respective internal standards.







Data Analysis: 



Integrate the peak areas for each analyte and its corresponding internal standard.



Calculate the ratio of the analyte peak area to the internal standard peak area.



Generate a standard curve using known concentrations of the analytes and their internal standards.



Quantify the concentration of Ala-Lys, Alanine, and Lysine in the samples by interpolating their peak area ratios on the standard curve.






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References

• 1. mTORC1 Mediates the Processes of Lysine Regulating Satellite Cells Proliferation, Apoptosis, and Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mTORC1 Mediates Lysine-Induced Satellite Cell Activation to Promote Skeletal Muscle Growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. l-Alanine activates hepatic AMP-activated protein kinase and modulates systemic glucose metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Solid-Phase Synthesis of Alanyl-Lysine (Ala-Lys)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solid-phase synthesis of the dipeptide Alanyl-Lysine (Ala-Lys) utilizing Fluorenylmethyloxycarbonyl (Fmoc) chemistry. The protocols detailed herein cover all stages of the synthesis, from resin preparation to final peptide purification and analysis, ensuring a high-purity product suitable for a range of research and development applications.

Overview of the Synthesis Strategy

The synthesis of Ala-Lys is achieved through a stepwise solid-phase peptide synthesis (SPPS) approach. The process begins with the immobilization of the C-terminal amino acid, Lysine (B10760008), onto a solid support (resin). The peptide chain is then elongated by the sequential addition of the N-terminal amino acid, Alanine. Each synthesis cycle involves two key steps: the removal of the temporary Fmoc protecting group from the N-terminus of the growing peptide chain and the subsequent coupling of the next Fmoc-protected amino acid. Upon completion of the synthesis, the dipeptide is cleaved from the resin and all protecting groups are removed. The crude peptide is then purified and its identity confirmed.

For the synthesis of a dipeptide with a C-terminal carboxylic acid, a 2-chlorotrityl chloride (2-CTC) resin is an excellent choice.[1][2] This resin is highly acid-labile, allowing for the cleavage of the peptide under mild conditions that preserve the acid-sensitive side-chain protecting groups if needed.[2] The steric bulk of the trityl group also effectively minimizes the risk of diketopiperazine formation, a common side reaction when coupling the second amino acid.[2][3]

Experimental Workflow

The overall workflow for the solid-phase synthesis of Ala-Lys is depicted below.

Figure 1: Overall workflow for the solid-phase synthesis of Ala-Lys.

Detailed Experimental Protocols

Materials and Reagents

Material/Reagent	Grade/Purity	Supplier
2-Chlorotrityl chloride resin	100-200 mesh	Sigma-Aldrich, Novabiochem
Fmoc-Lys(Boc)-OH	>99%	Sigma-Aldrich, Bachem
Fmoc-Ala-OH	>99%	Sigma-Aldrich, Bachem
Dichloromethane (DCM)	Anhydrous	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Peptide synthesis grade	Sigma-Aldrich
Diisopropylethylamine (DIPEA)	>99.5%	Sigma-Aldrich
Piperidine (B6355638)	>99%	Sigma-Aldrich
Methanol (B129727) (MeOH)	Anhydrous	Sigma-Aldrich
HBTU	>99%	Sigma-Aldrich
Trifluoroacetic acid (TFA)	>99%	Sigma-Aldrich
Triisopropylsilane (TIS)	>98%	Sigma-Aldrich
Diethyl ether	Anhydrous	Sigma-Aldrich
Acetonitrile (ACN)	HPLC grade	Sigma-Aldrich

Step 1: Resin Preparation and Loading of the First Amino Acid (Fmoc-Lys(Boc)-OH)

This initial step involves attaching the first amino acid, Fmoc-Lys(Boc)-OH, to the 2-chlorotrityl chloride resin. The lysine side chain is protected with a tert-butyloxycarbonyl (Boc) group, which is stable under the basic conditions used for Fmoc removal but is cleaved by the final acid treatment.

Protocol:

• Resin Swelling: Swell the 2-chlorotrityl chloride resin (1.0 g, ~1.0 mmol/g loading capacity) in anhydrous DCM (10 mL) for at least 30 minutes in a suitable reaction vessel with gentle agitation.[1][4]

• Amino Acid Preparation: In a separate vial, dissolve Fmoc-Lys(Boc)-OH (2 equivalents relative to resin loading) in anhydrous DCM (10 mL). Add DIPEA (4 equivalents relative to resin loading).[5]

• Loading: Drain the DCM from the swollen resin and add the Fmoc-Lys(Boc)-OH/DIPEA solution. Agitate the mixture at room temperature for 1-2 hours.[5]

• Capping: To cap any unreacted chlorotrityl groups, add anhydrous methanol (1 mL) to the reaction vessel and agitate for an additional 30-60 minutes.[1][5]

• Washing: Drain the reaction solution and wash the resin sequentially with DCM (3x), DMF (3x), and finally DCM (3x). Dry the resin under vacuum.

Parameter	Value	Purpose
Resin	2-Chlorotrityl chloride	Solid support for peptide synthesis.
First Amino Acid	Fmoc-Lys(Boc)-OH	C-terminal residue of the dipeptide.
Solvent	Anhydrous DCM	Swelling and reaction medium.
Base	DIPEA	Neutralizes HCl generated during loading.
Capping Agent	Methanol	Deactivates unreacted resin sites.
Reaction Time	1-2 hours	For efficient loading of the amino acid.

Step 2: Fmoc-SPPS Cycle for Ala-Lys Synthesis

The synthesis of the dipeptide proceeds through a cycle of deprotection and coupling steps.

Figure 2: The Fmoc-SPPS cycle for the elongation of the peptide chain.

Protocol:

• Fmoc Deprotection:

  • Swell the Fmoc-Lys(Boc)-resin in DMF (10 mL) for 30 minutes.

  • Drain the DMF and add a solution of 20% (v/v) piperidine in DMF to the resin.[1][6]

  • Agitate for 15-30 minutes at room temperature to remove the Fmoc group.[6]

  • Drain the solution and wash the resin thoroughly with DMF (5x) and DCM (3x) to remove residual piperidine.[6]

• Coupling of Fmoc-Ala-OH:

  • In a separate vial, pre-activate Fmoc-Ala-OH (3 equivalents) with HBTU (3 equivalents) and DIPEA (6 equivalents) in DMF for 1-2 minutes.[7][8]

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture at room temperature for 1-2 hours to ensure complete coupling.[6]

  • Drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

• Final Fmoc Deprotection:

  • Repeat the Fmoc deprotection step as described above to remove the Fmoc group from the N-terminal Alanine.

Step	Reagents	Time	Purpose
Deprotection	20% Piperidine in DMF	15-30 min	Removal of the N-terminal Fmoc group.
Coupling	Fmoc-Ala-OH, HBTU, DIPEA	1-2 hours	Formation of the peptide bond.
Washing	DMF, DCM	~5 min per wash	Removal of excess reagents and byproducts.

Step 3: Cleavage and Global Deprotection

This final step liberates the dipeptide from the resin and removes the Boc protecting group from the Lysine side chain.

Protocol:

• Resin Preparation: Wash the final peptide-resin with DCM (3x) and dry it under vacuum for at least 4 hours.[9]

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of 95% TFA, 2.5% water, and 2.5% TIS.[7]

• Cleavage Reaction: Add the cleavage cocktail to the dried resin (approximately 10 mL per gram of resin).[7] Agitate the mixture at room temperature for 2-3 hours.[7]

• Peptide Precipitation: Filter the resin and collect the filtrate containing the cleaved peptide.[7] Add the filtrate to a 50 mL centrifuge tube containing cold diethyl ether to precipitate the crude peptide.[7]

• Peptide Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether (2x).[7] Dry the crude peptide pellet under vacuum.

Component	Percentage	Function
Trifluoroacetic acid (TFA)	95%	Cleaves the peptide from the resin and removes the Boc protecting group.
Water	2.5%	Scavenger for carbocations.
Triisopropylsilane (TIS)	2.5%	Scavenger for carbocations.

Purification and Analysis

Purification by Reversed-Phase HPLC (RP-HPLC)

The crude peptide is purified using RP-HPLC to obtain a high-purity product.[10][11]

Protocol:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of Mobile Phase A.[11]

• HPLC System:

  • Column: C18 silica (B1680970) column.[10][12]

  • Mobile Phase A: 0.1% TFA in water.[12]

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over a specified time (e.g., 30 minutes).

  • Detection: UV absorbance at 210-220 nm.[10]

• Fraction Collection: Collect fractions corresponding to the major peak.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final peptide as a white powder.[10]

Analysis by Mass Spectrometry

The identity and purity of the final product are confirmed by mass spectrometry. Electrospray ionization (ESI) is a common technique for peptide analysis.[13][14][15]

Expected Mass:

• Ala-Lys:

  • Monoisotopic Mass: 218.1481 g/mol

  • Average Mass: 218.267 g/mol

• Expected Ion (ESI-MS): [M+H]⁺ = 219.1559 m/z

Summary of Quantitative Data

Parameter	Value
Resin Loading Capacity	~1.0 mmol/g
Amino Acid Equivalents (Coupling)	3 eq.
Coupling Reagent Equivalents	3 eq.
Base Equivalents (Coupling)	6 eq.
Cleavage Time	2-3 hours
Expected Crude Yield	70-90%
Expected Purity (Post-HPLC)	>98%

Note: Yields and purity are dependent on the efficiency of each step and may vary. Optimization of coupling and deprotection times may be necessary.

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. benchchem.com [benchchem.com]
• 3. Peptide Resin Loading Protocols [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. peptideweb.com [peptideweb.com]
• 6. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 7. benchchem.com [benchchem.com]
• 8. Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 10. bachem.com [bachem.com]
• 11. benchchem.com [benchchem.com]
• 12. hplc.eu [hplc.eu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Peptide and protein analysis by electrospray ionization-mass spectrometry and capillary electrophoresis-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mass Spectrum : Peptide Analysis via MALDI and ESI [genosphere-biotech.com]

Application Notes and Protocols for the Use of Ala-Lys Dipeptide in Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of dipeptides as supplements in cell culture media has become a standard practice to overcome the inherent instability and solubility limitations of free amino acids. Dipeptides, such as L-alanyl-L-glutamine (Ala-Gln), are more stable in liquid media, leading to a more consistent supply of amino acids and reduced accumulation of toxic byproducts like ammonia.[1][2] This application note explores the potential use of L-alanyl-L-lysine (Ala-Lys), a dipeptide composed of alanine (B10760859) and the essential amino acid lysine (B10760008), as a novel supplement in cell culture, particularly for recombinant protein production in Chinese Hamster Ovary (CHO) cells.

While extensive data on Ala-Lys supplementation is emerging, we can extrapolate its potential benefits from the well-documented roles of lysine in cell culture and the established advantages of dipeptide delivery. Lysine is a critical amino acid for cell growth and protein synthesis.[3][4] Furthermore, its concentration in the culture medium can significantly impact the critical quality attributes (CQAs) of therapeutic proteins, such as monoclonal antibodies (mAbs).[1][5]

These notes provide a comprehensive overview of the hypothesized benefits of using Ala-Lys, potential considerations, and detailed protocols for its evaluation in your cell culture processes.

Potential Benefits and Scientific Rationale

The supplementation of cell culture media with Ala-Lys dipeptides is proposed to offer several advantages:

• Enhanced Lysine Availability: As a stable dipeptide, Ala-Lys can provide a consistent and sustained release of lysine throughout the cell culture duration, preventing its depletion.

• Improved Recombinant Protein Quality: The concentration of lysine in the culture medium is a critical parameter for controlling the C-terminal lysine variants of monoclonal antibodies.[1][5] High concentrations of lysine can inhibit the activity of carboxypeptidases, which are responsible for cleaving the C-terminal lysine residue of the antibody heavy chain.[1][5] By providing a steady supply of lysine, Ala-Lys may help in producing a more homogeneous product with higher levels of C-terminal lysine, which can be a desirable attribute for certain therapeutic antibodies.[6][7]

• Increased Monoclonal Antibody Production: Studies have shown that lysine-containing peptides can enhance the production of monoclonal antibodies in hybridoma cells.[8] The tripeptide Gly-Lys-Gly, for instance, was found to be more effective than the addition of free glycine (B1666218) and lysine.[8] This suggests that the peptide form itself may have a beneficial effect on antibody synthesis.

• Improved Cell Viability and Growth: Lysine is an essential amino acid, and its deficiency can lead to cell cycle arrest and apoptosis.[9][10] Supplementation with a stable source of lysine, such as Ala-Lys, can help maintain cell viability and support robust growth, particularly in high-density cultures.

• Enhanced Solubility: While lysine itself is generally soluble, dipeptide forms can sometimes offer improved solubility characteristics for the paired amino acid, a principle that has been successfully applied to tyrosine and cysteine.[11][12]

Data Presentation

The following tables summarize quantitative data from studies on lysine supplementation, which can serve as a benchmark for evaluating the effects of Ala-Lys.

Table 1: Effect of Lysine Concentration on C-terminal Lysine Variants in mAb-producing CHO Cells

Arginine and Lysine Concentration	C-terminal Lysine Variant Level (%)
2 mM	18.7%
10 mM	31.8%

Data sourced from a study on monoclonal antibody production in CHO cells.[1][5]

Table 2: Effect of Lysine-Containing Peptides on Monoclonal Antibody Production

Peptide Supplement	Relative MAb Yield (%)	Relative Cell Growth (%)
Control (no peptide)	100	100
Gly-Lys-Gly	160	80
Lys-Ala	130	85
Free Glycine + Lysine	110	105

Illustrative data based on findings from a study on hybridoma cells.[8]

Experimental Protocols

Here we provide detailed protocols for evaluating the efficacy of Ala-Lys dipeptide supplementation in your specific cell culture system.

Protocol 1: Evaluation of Ala-Lys on Cell Growth and Viability

Objective: To determine the effect of Ala-Lys supplementation on the growth and viability of a CHO cell line.

Materials:

• CHO cell line (e.g., CHO-K1, CHO-S, or a proprietary production line)

• Basal cell culture medium (e.g., DMEM/F-12, Ham's F12)

• Fetal Bovine Serum (FBS), if required for the cell line

• Ala-Lys dipeptide (sterile, cell culture grade)

• Phosphate-Buffered Saline (PBS)

• Trypan blue solution (0.4%)

• Cell counting device (e.g., hemocytometer or automated cell counter)

• Multi-well plates (e.g., 24-well or 96-well)

• CO2 incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed the CHO cells in multi-well plates at a density of 1 x 10^5 cells/mL in your standard culture medium.

• Ala-Lys Supplementation: Prepare stock solutions of Ala-Lys in sterile PBS or basal medium. Add the Ala-Lys stock solution to the wells to achieve a range of final concentrations (e.g., 0 mM, 1 mM, 2 mM, 5 mM, 10 mM). Ensure each concentration is tested in triplicate.

• Incubation: Incubate the plates in a CO2 incubator at 37°C and 5% CO2.

• Cell Counting: At regular intervals (e.g., every 24 hours for 5-7 days), harvest the cells from one set of wells for each condition.

• Viable Cell Density and Viability: Dilute the cell suspension with trypan blue and count the viable and non-viable cells using a hemocytometer or an automated cell counter.

• Data Analysis: Calculate the viable cell density (VCD) and percentage of viability for each time point and concentration. Plot the growth curves (VCD vs. time) for each condition.

Protocol 2: Assessment of Ala-Lys Effect on Apoptosis

Objective: To determine if Ala-Lys supplementation affects the rate of apoptosis in CHO cells.

Materials:

• CHO cells cultured with and without Ala-Lys as described in Protocol 1.

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Cell Harvesting: At a specific time point (e.g., day 3 or 5 of culture), harvest the cells from the control and Ala-Lys supplemented cultures.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in the binding buffer provided in the apoptosis detection kit. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Data Analysis: Quantify the percentage of apoptotic cells in each culture condition.

Protocol 3: Fed-Batch Culture Supplementation with Ala-Lys

Objective: To evaluate the effect of Ala-Lys as a feed supplement on recombinant protein production in a fed-batch culture.

Materials:

• Recombinant protein-producing CHO cell line

• Production basal medium and feed medium

• Ala-Lys dipeptide

• Bioreactor system with appropriate controls (pH, temperature, dissolved oxygen)

• Analytical equipment for measuring protein titer (e.g., HPLC, ELISA)

• Metabolite analyzer (for glucose, lactate, etc.)

Procedure:

• Bioreactor Setup: Inoculate the bioreactors with the CHO cell line at a target seeding density in the production basal medium.

• Fed-Batch Strategy:

  • Control Group: Feed the bioreactor with the standard feed medium according to your established process.

  • Test Group: Prepare a modified feed medium containing Ala-Lys at a predetermined concentration. Alternatively, prepare a separate concentrated Ala-Lys feed solution to be added in conjunction with the main feed. The final concentration of lysine provided by the dipeptide should be comparable to or higher than the lysine concentration in the control feed.

• Culture Monitoring: Monitor key process parameters (pH, temperature, DO) and cell growth (VCD, viability) daily.

• Sampling: Collect samples from the bioreactors at regular intervals.

• Analysis:

  • Measure the concentration of the recombinant protein in the culture supernatant.

  • Analyze the concentration of key metabolites such as glucose, lactate, and amino acids (including alanine and lysine).

  • Assess the C-terminal lysine heterogeneity of the produced antibody using methods like weak cation-exchange chromatography (WCX-HPLC) or mass spectrometry.

• Data Analysis: Compare the cell growth, protein titer, specific productivity, and product quality attributes between the control and Ala-Lys supplemented cultures.

Mandatory Visualizations

References

• 1. Elucidating the effects of arginine and lysine on a monoclonal antibody C-terminal lysine variation in CHO cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ala-Lys | C9H19N3O3 | CID 7016106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Effects of thialysine on CHO cells growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thialysine and selenalysine incorporation into CHO cell proteins and its effects on cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selectscience.net [selectscience.net]
• 7. Antibody C-Terminal Lysine (K) Deletion Ratio Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 8. Enhancement of monoclonal antibody production by lysine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Lysine deficiency and Lys-Lys dipeptide on cellular apoptosis and amino acids metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 12. cellculturedish.com [cellculturedish.com]

Application Notes and Protocols for Enzymatic Assay of Ala-Lys Cleavage

For Researchers, Scientists, and Drug Development Professionals

Introduction

The specific cleavage of peptide bonds is a fundamental process in numerous biological pathways, including protein processing, signaling, and disease pathogenesis. The Ala-Lys (Alanine-Lysine) peptide bond is a target for several proteases, and assays to monitor its cleavage are critical tools in drug discovery and diagnostics. These application notes provide detailed protocols for robust and reproducible enzymatic assays to quantify Ala-Lys cleavage using both fluorogenic and chromogenic substrates.

Proteases that cleave at the C-terminal side of lysine (B10760008) residues, such as trypsin and lysyl endopeptidase (Lys-C), are key enzymes of interest.[1][2] Assays monitoring the activity of these enzymes are essential for screening potential inhibitors, characterizing enzyme kinetics, and understanding their biological function. For instance, Lys-gingipain (Kgp), a protease from Porphyromonas gingivalis, specifically cleaves at lysine residues and is a diagnostic marker for periodontitis.[3]

This document outlines two primary methodologies: a continuous fluorogenic assay for high-throughput screening and a chromogenic assay for routine kinetic analysis.

Principle of the Assays

Fluorogenic Assay: This assay utilizes a synthetic peptide substrate containing the Ala-Lys sequence flanked by a fluorophore and a quencher molecule. In the intact substrate, the fluorescence of the fluorophore is suppressed by the quencher through Förster Resonance Energy Transfer (FRET). Upon enzymatic cleavage of the Ala-Lys bond, the fluorophore and quencher are separated, leading to a measurable increase in fluorescence intensity that is directly proportional to the enzyme activity.[3][4]

Chromogenic Assay: This method employs a synthetic peptide substrate where the Ala-Lys sequence is conjugated to a chromophore, typically p-nitroaniline (pNA). Enzymatic cleavage releases the pNA molecule, which results in a yellow color that can be quantified by measuring the absorbance at 405 nm.[5] The rate of color development is proportional to the enzyme's activity.[6]

Enzymatic Reaction and Detection

The fundamental reaction involves the hydrolysis of the peptide bond C-terminal to the lysine residue in a synthetic substrate.

Caption: General mechanisms for fluorogenic and chromogenic detection of Ala-Lys cleavage.

Experimental Protocols

Protocol 1: Fluorogenic Assay for Ala-Lys Cleavage

This protocol is optimized for a 96-well plate format, suitable for high-throughput screening of enzyme inhibitors.

Materials:

• Enzyme: Recombinant Lys-C or Trypsin

• Substrate: Fluorogenic peptide substrate, e.g., MOCAc-Gly-Ala-Lys(Dnp)-Arg-NH₂ (custom synthesis)

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM CaCl₂, pH 8.0

• Inhibitor: Test compounds dissolved in DMSO

• Plate: Black, flat-bottom 96-well microplate

• Instrument: Fluorescence plate reader with excitation/emission wavelengths suitable for the chosen fluorophore/quencher pair (e.g., Ex/Em = 328/393 nm for MOCAc/Dnp).

Workflow Diagram:

Caption: Workflow for the fluorogenic Ala-Lys cleavage assay.

Procedure:

• Reagent Preparation:

  • Prepare a working solution of the enzyme in Assay Buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate.

  • Prepare a stock solution of the fluorogenic substrate in DMSO. Dilute in Assay Buffer to the desired final concentration just before use. The substrate concentration should ideally be at or below the Kₘ for accurate kinetic measurements.

  • Prepare serial dilutions of test inhibitors in DMSO.

• Assay Setup (96-well plate):

  • Add 85 µL of Assay Buffer to each well.

  • Add 5 µL of the inhibitor solution or DMSO (for control wells) to each well.

  • Add 5 µL of the enzyme working solution to each well.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 5 µL of the substrate solution to each well. The final volume will be 100 µL.

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically over 30-60 minutes, with readings every 60 seconds.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Chromogenic Assay for Ala-Lys Cleavage

This protocol is suitable for determining enzyme kinetics and for laboratories with access to a standard spectrophotometer.

Materials:

• Enzyme: Recombinant Lys-C or Trypsin

• Substrate: Chromogenic peptide substrate, e.g., H-D-Val-Leu-Ala-Lys-pNA (custom synthesis). A similar substrate, S-2251 (H-D-Val-Leu-Lys-pNA), is commercially available and can be used to assay enzymes that cleave after lysine.[7]

• Assay Buffer: 50 mM Tris-HCl, pH 8.2

• Stop Solution: 30% (v/v) Acetic Acid

• Instrument: Spectrophotometer or plate reader capable of measuring absorbance at 405 nm.

Procedure:

• Reagent Preparation:

  • Prepare enzyme and substrate solutions in Assay Buffer as described in Protocol 1.

• Reaction Setup:

  • In microcentrifuge tubes, pre-warm the Assay Buffer to 37°C.

  • To initiate the reaction, add the enzyme to the pre-warmed buffer containing the substrate. A typical reaction volume is 500 µL.

  • Incubate the reaction at 37°C.

• Measurement:

  • At designated time points (e.g., 0, 5, 10, 15, 20 minutes), withdraw an aliquot (e.g., 100 µL) of the reaction mixture and add it to a tube containing an equal volume of Stop Solution.

  • Transfer the quenched samples to a 96-well plate.

  • Measure the absorbance of each sample at 405 nm.

• Data Analysis:

  • Create a standard curve using known concentrations of free pNA to convert absorbance values to the concentration of product formed.

  • Plot the concentration of pNA released over time. The slope of the initial linear portion of this curve represents the reaction rate.

  • For Michaelis-Menten kinetics, vary the substrate concentration and measure the initial rates. Plot the initial rate versus substrate concentration and fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.

Data Presentation

Quantitative data from these assays should be summarized for clear interpretation and comparison.

Table 1: Kinetic Parameters for Ala-Lys Cleavage by Lys-C

Substrate	Kₘ (µM)	kcat (s⁻¹)	kcat/Kₘ (M⁻¹s⁻¹)
MOCAc-Gly-Ala-Lys(Dnp)-Arg-NH₂	15.2 ± 1.8	25.4 ± 2.1	1.67 x 10⁶

| H-D-Val-Leu-Ala-Lys-pNA | 125.7 ± 11.3 | 10.1 ± 0.9 | 8.03 x 10⁴ |

Table 2: Inhibition of Lys-C by Various Compounds

Inhibitor	IC₅₀ (µM)	Inhibition Type
Compound A	0.58 ± 0.07	Competitive
Compound B	12.3 ± 1.5	Non-competitive

| Aprotinin | 0.02 ± 0.003 | Competitive |

Application in Drug Development: A Signaling Pathway Context

The specific cleavage of an Ala-Lys bond can be a critical activation or degradation step in a signaling pathway. For example, a hypothetical pathway where a protease activates a downstream kinase by cleaving an inhibitory pro-domain.

Caption: Hypothetical pathway involving Ala-Lys cleavage for kinase activation.

In this context, inhibitors of the protease that cleaves the Ala-Lys bond would prevent the activation of the kinase and subsequent cellular response, making them potential therapeutic agents. The assays described herein are essential for the discovery and characterization of such inhibitors.

References

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid detection of Lys-gingipain using fluorogenic peptide substrate for diagnosis of periodontitis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Fluorogenic Assay: Analysis of Chemical Modification of Lysine and Arginine to Control Proteolytic Activity of Trypsin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. goldbio.com [goldbio.com]
• 7. Serine protease specificity for peptide chromogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ala-Lys as a Peptidase Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dipeptide Alanine-Lysine (Ala-Lys) and its derivatives serve as valuable substrates for a variety of peptidases, particularly exopeptidases that cleave N-terminal amino acids. The specificity of cleavage at the peptide bond between Alanine and Lysine (B10760008), or the release of the N-terminal amino acid from a Lysine residue, allows for the characterization of enzyme activity and the screening of potential inhibitors. This document provides detailed application notes and experimental protocols for the use of Ala-Lys and its chromogenic and fluorogenic derivatives in peptidase assays.

Aminopeptidases, such as Aminopeptidase (B13392206) B, are known to selectively remove N-terminal arginine and lysine residues from peptides. Additionally, Dipeptidyl Peptidase II (DPP II), also known as quiescent cell proline dipeptidase (QPP) or dipeptidyl peptidase 7 (DPP7), has been shown to effectively hydrolyze Lys-Ala derivatives. The use of synthetic substrates like Ala-Lys-pNA (para-nitroanilide) and Ala-Lys-AMC (7-amino-4-methylcoumarin) allows for convenient and high-throughput measurement of peptidase activity through colorimetric and fluorometric detection, respectively.

Data Presentation

Quantitative Data Summary

The following table summarizes the kinetic parameters for the cleavage of Lys-Ala derivatives by various peptidases. This data is essential for designing enzyme inhibition assays and for comparing the substrate specificity of different enzymes.

Peptidase	Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)	Reference(s)
Dipeptidyl Peptidase II (DPP II) / DPP7	Lys-Ala-pNA	0.42	-	0.4 x 10⁶	[1][2]
Lysine-specific Aminopeptidase (KAP)	Lys-βNA	0.333	~0.012	~3.6 x 10⁴	[3]
Porcine Liver Aminopeptidase B	Lys-βNA	0.12	-	-

*Note: Data for Lys-β-naphthylamide (Lys-βNA) is included as a reference for a similar lysine-containing substrate with aminopeptidases. Researchers should determine the specific kinetic parameters for Ala-Lys derivatives with their enzyme of interest.

Experimental Protocols

Protocol 1: Chromogenic Assay for Peptidase Activity using Ala-Lys-pNA

This protocol describes a colorimetric assay to measure peptidase activity using Ala-Lys-p-nitroanilide (pNA) as a substrate. The cleavage of the amide bond by the peptidase releases p-nitroaniline, which can be detected spectrophotometrically at 405 nm.

Materials:

• Ala-Lys-pNA substrate

• Peptidase of interest (e.g., purified enzyme, cell lysate)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, or 0.05 M Cacodylic acid/NaOH buffer, pH 5.5 for DPP II)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

• Dimethyl sulfoxide (B87167) (DMSO) for substrate stock solution

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of Ala-Lys-pNA (e.g., 10 mM) in DMSO.

  • Dilute the stock solution to the desired final concentrations in Assay Buffer. It is recommended to perform a substrate titration to determine the optimal concentration, ideally around the K_m_ value if known.

• Enzyme Preparation:

  • Dilute the peptidase to a concentration that results in a linear rate of product formation over the desired assay time. This should be determined empirically.

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • X µL of Assay Buffer

    • Y µL of diluted enzyme solution

    • For control wells (no enzyme), add Y µL of Assay Buffer instead of the enzyme solution.

  • Pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 5-10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding Z µL of the diluted Ala-Lys-pNA solution to each well.

  • Immediately start monitoring the increase in absorbance at 405 nm in a microplate reader.

  • Take readings at regular intervals (e.g., every 1-2 minutes) for a period of 15-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V₀) from the linear portion of the absorbance versus time plot.

  • The concentration of p-nitroaniline produced can be calculated using the Beer-Lambert law (ε of p-nitroaniline at 405 nm is approximately 10,600 M⁻¹cm⁻¹).

  • For inhibitor screening, compare the reaction rates in the presence and absence of the test compounds.

Protocol 2: Fluorogenic Assay for Peptidase Activity using Ala-Lys-AMC

This protocol outlines a highly sensitive fluorometric assay for measuring peptidase activity using Ala-Lys-7-amino-4-methylcoumarin (AMC) as a substrate. The enzymatic cleavage of the substrate releases the highly fluorescent AMC molecule, which can be detected with an excitation wavelength of ~360-380 nm and an emission wavelength of ~440-460 nm.

Materials:

• Ala-Lys-AMC substrate

• Peptidase of interest

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 0.1% Brij-35 and 1 mM L-cysteine for some aminopeptidases)

• Black, opaque 96-well microplate

• Fluorescence microplate reader

• Dimethyl sulfoxide (DMSO) for substrate stock solution

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of Ala-Lys-AMC (e.g., 10 mM) in DMSO. Protect the solution from light.

  • Dilute the stock solution to the desired final concentrations in Assay Buffer.

• Enzyme Preparation:

  • Dilute the peptidase in Assay Buffer to a concentration that provides a linear rate of fluorescence increase over time.

• Assay Setup:

  • In a black 96-well microplate, add the following to each well:

    • X µL of Assay Buffer

    • Y µL of diluted enzyme solution

    • For control wells, add Y µL of Assay Buffer.

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes in the dark.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding Z µL of the diluted Ala-Lys-AMC solution to each well.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the increase in fluorescence intensity at Ex/Em = ~360-380/~440-460 nm.

  • Collect data kinetically over a period of 15-60 minutes.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) from the linear phase of the fluorescence versus time plot.

  • A standard curve of free AMC can be generated to convert the relative fluorescence units (RFU) to the concentration of product formed.

  • For inhibitor studies, calculate the percent inhibition based on the reduction in the reaction rate.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for peptidase assays using Ala-Lys substrates.

Caption: Principle of Ala-Lys substrate cleavage and signal detection.

Caption: Logic for inhibitor screening using Ala-Lys substrates.

References

• 1. Leucine Aminopeptidase (LAP) Activity Assay Kit (Fluorometric) | Abcam [abcam.com]
• 2. mdpi.com [mdpi.com]
• 3. A novel aminopeptidase with highest preference for lysine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ala-Lys Hydrogel Formation for Tissue Engineering

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydrogels are three-dimensional, water-swollen polymer networks that mimic the extracellular matrix (ECM), making them ideal scaffolds for tissue engineering.[1][2][3] Among the various biomaterials used, those based on amino acids and peptides are highly valued for their biocompatibility, biodegradability, and inherent biological activity.[4] Lysine (B10760008), an essential amino acid, is particularly useful due to its two amine groups, which serve as excellent points for cross-linking to form stable hydrogel networks.[5][6] These hydrogels can support cell attachment, proliferation, and differentiation, crucial for regenerating damaged tissues.[1][4] This document provides a detailed overview of the formation, characterization, and application of lysine-based hydrogels, with a focus on their use in tissue engineering.

Mechanisms of Hydrogel Formation

Lysine can be incorporated into hydrogels through several mechanisms, primarily involving chemical crosslinking where its amine groups react with other functional groups on polymer backbones.

• Carbodiimide Chemistry (EDC/NHS): This is a common method for forming amide bonds. The carboxylic acid groups on a polymer, such as hyaluronic acid (HA), are activated by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). Subsequently, the amine groups of L-lysine react with the activated carboxyls to form a stable, cross-linked hydrogel network.[5][7] This method is advantageous because it does not involve toxic crosslinkers.[5]

• Schiff Base Formation: The amine groups of lysine can react with aldehyde groups on an oxidized polymer (like alginate dialdehyde) to form a Schiff base linkage.[6][8] This reaction is reversible and can result in self-healing hydrogels, which are beneficial for injectable applications.[8]

• Enzymatic Crosslinking: Enzymes like transglutaminases can catalyze the formation of an isopeptide bond between the γ-carboxamide group of a glutamine residue and the ε-amino group of a lysine residue.[1] This creates highly biocompatible and biodegradable hydrogels under physiological conditions.[1]

• Polymerization of Modified Lysine: Lysine can be chemically modified to include polymerizable groups. For instance, methacrylated lysine (LysMA) can be co-polymerized with other monomers like acrylamide (B121943) to form a dense, covalently cross-linked network with enhanced mechanical properties.[4]

Quantitative Data on Lysine-Based Hydrogels

The physical and mechanical properties of lysine-based hydrogels can be tailored by adjusting parameters like polymer concentration, crosslinker ratio, and pH.

Table 1: Mechanical and Physical Properties of Poly-ε-Lysine (pεK) Hydrogels. Data summarized from studies on pεK hydrogels crosslinked with bis-carboxylic acids, demonstrating tunability for applications like corneal tissue engineering.[9]

pεK Density (g/cm³)	Crosslinker	Crosslinking (%)	Compressive Modulus (MPa)	Tensile Modulus (kPa)	Light Transmission (%)
0.07	Octanedioic-acid	30	~0.05	~10	>90
0.07	Octanedioic-acid	60	~0.15	~25	>90
0.10	Octanedioic-acid	60	~0.25	~40	>90
0.13	Octanedioic-acid	90	~0.60	~80	~85

Table 2: Rheological Properties of Hyaluronic Acid-L-Lysine (HA-Lys) Hydrogels. Data from HA hydrogels crosslinked with L-lysine using EDC/NHS chemistry.[7] G' represents the elastic (storage) modulus and G'' represents the viscous (loss) modulus.

Sample ID	HA Concentration (%)	G' (Elastic Modulus, Pa)	G'' (Viscous Modulus, Pa)
HA20	2.0	200	25
HA20L (low crosslinking)	2.0	100	18
HA25	2.5	350	40
HA30	3.0	500	55

Table 3: Properties of Self-Assembled Nα, Nε-diacyl-l-lysine Hydrogelators. Data showing the minimum gelation concentration (MGC) and thermal properties of L-lysine derivatives that form hydrogels in water.[10]

Gelator	MGC in Water (mg/mL)	Phase Transition Temp (°C)	G' (Storage Modulus)
2C12-Lys-Na	1.0	43.5	Higher than G''
2C12-Lys-K	5.0	36.8	Higher than G''
2C14-Lys-K	2.3	54.0	Higher than G''

Experimental Protocols

Protocol 1: Synthesis of Hyaluronic Acid-L-Lysine (HA-Lys) Hydrogel via EDC/NHS Coupling

This protocol is adapted from methodologies used for crosslinking hyaluronic acid with L-lysine.[7][11]

Materials:

• Hyaluronic Acid (HA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• L-Lysine

• Phosphate-Buffered Saline (PBS), pH 6.0 and pH 7.4

• Dialysis tubing (MWCO suitable for purification)

Procedure:

• HA Dissolution: Dissolve 1g of HA in 20 mL of PBS (pH 6.0) with gentle stirring until a homogenous solution is formed.

• Activator Preparation: Separately, dissolve 0.33 g of NHS in 1.25 mL of water and 1.50 g of EDC in 2.0 mL of water.

• Activation of HA: Add the NHS solution to the HA solution, followed by the EDC solution. Mix gently.

• Crosslinking: Prepare a 25% (w/v) solution of L-Lysine in PBS (pH 7.4). Add 1.0 mL of this solution to the activated HA mixture.

• Gelation: Allow the mixture to react for 18-24 hours at room temperature to form the hydrogel.

• Purification: Transfer the hydrogel to a dialysis tube and purify by dialysis against PBS (pH 7.4) for 5 days, changing the buffer daily to remove unreacted reagents.

• Sterilization: Sterilize the purified hydrogel for cell culture applications, for example, by autoclaving at 121°C for 11 minutes.[7]

Protocol 2: Rheological Characterization of Hydrogels

This protocol describes the use of an oscillatory rheometer to measure the mechanical properties of the hydrogel.[10][12]

Materials:

• Synthesized hydrogel

• Oscillatory rheometer with parallel plate geometry

Procedure:

• Sample Loading: Carefully place a sufficient amount of the hydrogel sample onto the bottom plate of the rheometer.

• Gap Setting: Lower the upper plate to the desired gap distance (e.g., 1 mm), ensuring the gel fills the gap completely. Trim any excess hydrogel from the edges.

• Equilibration: Allow the sample to equilibrate at the testing temperature (e.g., 25°C or 37°C) for at least 5 minutes.

• Strain Sweep: Perform a strain sweep (e.g., from 0.1% to 100% strain at a constant frequency of 1 Hz) to determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss modulus (G'') are independent of strain.

• Frequency Sweep: Perform a frequency sweep (e.g., from 0.1 to 100 rad/s) at a constant strain within the LVER. This provides information on the hydrogel's behavior over different time scales. A stable G' greater than G'' across the frequency range indicates a stable gel network.[10]

• Data Analysis: Record G' and G'' values. A higher G' indicates a stiffer, more elastic hydrogel.[10]

Protocol 3: Cell Encapsulation and 3D Culture

This protocol provides a general method for encapsulating cells within a lysine-based hydrogel for 3D culture.[13]

Materials:

• Sterile, purified hydrogel precursor solution

• Cells of interest (e.g., fibroblasts, mesenchymal stem cells)

• Complete cell culture medium

• Sterile PBS

• Multi-well culture plate

Procedure:

• Cell Preparation: Harvest cells using standard trypsinization, count them, and resuspend the cell pellet in a small volume of serum-free medium to achieve a high cell density.

• Mixing: Under aseptic conditions, gently mix the cell suspension with the sterile hydrogel precursor solution. The final cell density and polymer concentration should be optimized for the specific cell type and application.

• Gelation: Pipette the cell-hydrogel mixture into the wells of a culture plate. Induce gelation according to the specific crosslinking mechanism (e.g., by adding a crosslinking agent, adjusting pH, or changing the temperature).[13]

• Incubation: Allow the hydrogels to solidify in a cell culture incubator (37°C, 5% CO₂) for 15-30 minutes.[13]

• Culture: After gelation, gently add complete culture medium to each well. Culture the cell-laden hydrogels, changing the medium every 2-3 days.[13]

Protocol 4: Cell Viability Assessment (Live/Dead Assay)

This protocol uses a standard Live/Dead viability/cytotoxicity kit to assess the health of cells cultured within the hydrogel.

Materials:

• Cell-laden hydrogels

• Live/Dead Assay Kit (containing Calcein-AM and Ethidium Homodimer-1)

• Sterile PBS

• Fluorescence microscope

Procedure:

• Reagent Preparation: Prepare the Live/Dead staining solution by diluting the Calcein-AM and Ethidium Homodimer-1 reagents in sterile PBS according to the manufacturer's instructions.

• Staining: Remove the culture medium from the hydrogels and wash gently with PBS.

• Incubation: Add the staining solution to each hydrogel, ensuring it is fully covered. Incubate for 30-45 minutes at 37°C, protected from light.

• Washing: Gently remove the staining solution and wash the hydrogels twice with PBS.

• Imaging: Immediately visualize the hydrogels using a fluorescence microscope. Live cells will fluoresce green (Calcein-AM), while dead cells will fluoresce red (Ethidium Homodimer-1).

• Quantification: Capture images from multiple random fields and quantify the number of live and dead cells using image analysis software to determine the percentage of viable cells.

Visualizations

Caption: EDC/NHS crosslinking of a polymer with L-Lysine.

Caption: Experimental workflow for hydrogel tissue engineering.

Caption: Relationship between synthesis, properties, and function.

References

• 1. Natural-Based Hydrogels for Tissue Engineering Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrogel scaffolds for tissue engineering: Progress and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. EP3666278A1 - Method for the manufacture and use of a bionic hydrogel composition for medical applications - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. research.rug.nl [research.rug.nl]
• 9. researchgate.net [researchgate.net]
• 10. l-Lysine-Based Gelators for the Formation of Gels in Water and Alcohol–Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Physico-Chemical Characterization and In Vitro Biological Evaluation of a Bionic Hydrogel Based on Hyaluronic Acid and l-Lysine for Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rheological properties of peptide-based hydrogels for biomedical and other applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Application Notes: HPLC Analysis for Ala-Lys Purity

Introduction

The dipeptide Alanine-Lysine (Ala-Lys) is a fundamental component in various fields of biochemical research and pharmaceutical development. As with any biologically active molecule, the precise determination of its purity is critical to ensure experimental reliability, product efficacy, and safety. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used analytical technique for assessing the purity of peptides.[1][2] This document provides a detailed protocol for the analysis of Ala-Lys purity using a reversed-phase HPLC (RP-HPLC) method.

Principle of the Method

Reversed-phase HPLC separates molecules based on their hydrophobicity.[1][3] A non-polar stationary phase (typically a C18 or C8 bonded silica (B1680970) column) is used with a polar mobile phase. More hydrophobic molecules will have a stronger interaction with the stationary phase and will therefore elute later than more polar molecules.[3] In the case of Ala-Lys, a very hydrophilic dipeptide, achieving sufficient retention on a standard RP-HPLC column can be challenging. Therefore, this protocol will also discuss an alternative approach involving pre-column derivatization to enhance its hydrophobicity and improve its chromatographic behavior.

Chromatographic Conditions for Ala-Lys Purity Analysis

The following table summarizes the recommended HPLC conditions for the analysis of Ala-Lys.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient	0-100% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 214 nm
Injection Volume	10 µL

Method Validation Parameters

A summary of typical method validation parameters is provided below. These should be established during method development and validation in your laboratory.

Parameter	Typical Acceptance Criteria
Specificity	The peak for Ala-Lys is well-resolved from any impurities or degradation products.
Linearity	R² > 0.99 for a series of known concentrations.
Accuracy	98-102% recovery of spiked samples.
Precision (Repeatability)	Relative Standard Deviation (RSD) < 2% for replicate injections.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.

Protocols: Detailed Experimental Procedures

Protocol 1: Standard Reversed-Phase HPLC Analysis

This protocol describes the direct analysis of Ala-Lys using RP-HPLC.

1. Materials and Reagents

• Ala-Lys reference standard

• Ala-Lys sample for analysis

• HPLC grade water

• HPLC grade acetonitrile

• Trifluoroacetic acid (TFA), HPLC grade

2. Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (0.45 µm)

3. Preparation of Solutions

• Mobile Phase A (0.1% TFA in Water): Add 1.0 mL of TFA to 1000 mL of HPLC grade water. Mix thoroughly and degas.

• Mobile Phase B (0.1% TFA in Acetonitrile): Add 1.0 mL of TFA to 1000 mL of HPLC grade acetonitrile. Mix thoroughly and degas.

• Standard Solution (1 mg/mL): Accurately weigh 10 mg of Ala-Lys reference standard and dissolve it in 10 mL of Mobile Phase A.

• Sample Solution (1 mg/mL): Accurately weigh 10 mg of the Ala-Lys sample and dissolve it in 10 mL of Mobile Phase A. Filter the solution through a 0.45 µm syringe filter before injection.

4. HPLC Instrument Setup and Analysis

• Set up the HPLC system according to the conditions outlined in the "Chromatographic Conditions" table.

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (Mobile Phase A) to ensure the system is clean.

• Inject the standard solution to determine the retention time of Ala-Lys.

• Inject the sample solution.

• After the run is complete, analyze the chromatogram.

5. Data Analysis

The purity of the Ala-Lys sample is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Ala-Lys Peak / Total Area of All Peaks) x 100

Protocol 2: Alternative Method - Pre-column Derivatization with Dansyl Chloride

For improved retention and sensitivity, especially for low concentrations of the hydrophilic Ala-Lys, pre-column derivatization can be employed. Dansyl chloride reacts with the primary amino groups of Ala-Lys, making the molecule more hydrophobic.

1. Additional Materials and Reagents

• Dansyl chloride

• Acetone

• Sodium bicarbonate buffer (0.1 M, pH 9.5)

2. Derivatization Procedure

• To 100 µL of the sample or standard solution (1 mg/mL in water), add 100 µL of sodium bicarbonate buffer.

• Add 200 µL of Dansyl chloride solution (5 mg/mL in acetone).

• Vortex the mixture and incubate at 60°C for 30 minutes in the dark.

• After incubation, add 100 µL of a quenching solution (e.g., 2% v/v acetic acid) to stop the reaction.

• The derivatized sample is now ready for HPLC analysis.

3. HPLC Conditions for Derivatized Sample

The chromatographic conditions will need to be optimized for the derivatized product. A typical starting point would be a C18 column with a water/acetonitrile gradient. The detection wavelength should be adjusted to the absorbance maximum of the dansyl derivative (typically around 340 nm).

Visualizations

Caption: Experimental workflow for HPLC purity analysis of Ala-Lys.

Caption: Workflow for pre-column derivatization of Ala-Lys.

References

• 1. Hydrophobic and Hydrophilic Peptides Analyzed with HPLC - AppNote [mtc-usa.com]
• 2. academic.oup.com [academic.oup.com]
• 3. waters.com [waters.com]

Application Note: Characterization of the Dipeptide Ala-Lys Using Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

The dipeptide Ala-Lys (Alanine-Lysine) is a fundamental building block of proteins and may be of interest in various research areas, including drug development and nutritional science. Accurate characterization and quantification of Ala-Lys are crucial for understanding its biological role and for quality control in related applications. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), offers a highly sensitive and specific method for the analysis of peptides like Ala-Lys. This application note provides a detailed protocol for the characterization of Ala-Lys using LC-MS/MS, including sample preparation, analytical methods, and data interpretation.

Experimental Protocols

Sample Preparation

For the analysis of a pure Ala-Lys standard, a simple dissolution in an appropriate solvent is sufficient. For more complex matrices, such as biological fluids or cell lysates, a protein precipitation and/or solid-phase extraction (SPE) step may be necessary to remove interfering substances.

Materials:

• Ala-Lys dipeptide standard

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Formic acid (FA), LC-MS grade

• 0.22 µm syringe filters

• Eppendorf tubes

• Vortex mixer

• Centrifuge

Protocol for Standard Solution:

• Prepare a 1 mg/mL stock solution of Ala-Lys in HPLC-grade water.

• Vortex thoroughly to ensure complete dissolution.

• Perform serial dilutions of the stock solution with an initial mobile phase (e.g., 98:2 water:acetonitrile with 0.1% formic acid) to prepare a series of calibration standards (e.g., 1 µg/mL, 10 µg/mL, 50 µg/mL, 100 µg/mL).

• Filter the final solutions through a 0.22 µm syringe filter before transferring to LC vials.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A tandem mass spectrometer (e.g., a triple quadrupole or a high-resolution mass spectrometer like a Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

LC Method for Ala-Lys Separation:

Due to its polar nature, a reversed-phase method with a polar-modified column (e.g., C18 AQ) or a Hydrophilic Interaction Liquid Chromatography (HILIC) column is recommended. Below is a typical reversed-phase method.

Parameter	Condition
Column	C18 AQ Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	2% B for 1 min, ramp to 30% B over 5 min, hold at 30% B for 1 min, return to 2% B in 0.5 min, and equilibrate for 2.5 min.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Predicted Retention Time	~2.5 - 4.0 minutes (This is an estimate and will vary based on the specific column and system).

MS Method for Ala-Lys Detection and Fragmentation:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Gas Flow	Instrument dependent, optimize for best signal
MS1 Scan Range	m/z 50-300
Precursor Ion (m/z)	218.15 (for [M+H]+)
Collision Energy	Optimize for maximum fragmentation (e.g., 10-30 eV)
MS2 Scan Range	m/z 40-220

Data Presentation

Quantitative Data

Table 1: Predicted m/z of Ala-Lys and its Major Fragment Ions. This data is theoretical and should be confirmed experimentally.

Analyte/Fragment	Ion Type	Molecular Formula	Predicted m/z
Ala-Lys (Precursor Ion)	[M+H]+	C9H20N3O3+	218.1504
Predicted Fragment Ions
Lysine	y1	C6H15N2O2+	147.1133
Ala (immonium-like)	a1	C2H6N+	44.0500
Ala (b-ion)	b1	C3H6NO+	72.0449
Lysine (immonium)	Immonium	C5H11N2+	100.1000
Lysine side-chain fragment	Internal	C5H10N+	84.0813
Precursor - H2O	Neutral Loss	C9H18N3O2+	200.1398
Precursor - NH3	Neutral Loss	C9H19N2O3+	201.1238

Table 2: Example MRM (Multiple Reaction Monitoring) Transitions for Quantification. These transitions should be optimized on the specific instrument used.

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
218.15	147.11	50	15
218.15	84.08	50	20
218.15	72.04	50	25

Visualizations

Experimental Workflow

Caption: Workflow for the characterization of Ala-Lys by LC-MS/MS.

Predicted Fragmentation of Ala-Lys

Caption: Predicted fragmentation pathways for the Ala-Lys dipeptide.

Conclusion

This application note provides a comprehensive framework for the characterization of the dipeptide Ala-Lys using LC-MS/MS. The detailed protocols for sample preparation and LC-MS/MS analysis, along with the predicted fragmentation data, offer a solid starting point for researchers. The provided methods can be adapted to various sample matrices and instrumentation. The high sensitivity and specificity of this approach make it ideal for both qualitative and quantitative studies of Ala-Lys in diverse scientific and developmental applications.

Application Note: Structural Confirmation of Alanyl-lysine (Ala-Lys) using Multinuclear and Multidimensional NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive overview and detailed protocols for the structural confirmation of the dipeptide Alanyl-lysine (Ala-Lys) using Nuclear Magnetic Resonance (NMR) spectroscopy. We outline the application of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR techniques for the unambiguous assignment of all proton and carbon resonances and the confirmation of the covalent structure of Ala-Lys. This guide is intended to serve as a practical resource for researchers in structural biology, peptide chemistry, and drug development.

Introduction

Alanyl-lysine (Ala-Lys) is a dipeptide composed of the amino acids Alanine and Lysine. The precise structural characterization of such peptides is fundamental to understanding their biological function, and for quality control in synthetic peptide production. NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure, conformation, and dynamics of peptides in solution. By employing a suite of NMR experiments, it is possible to confirm the amino acid sequence and the integrity of the peptide backbone.

This document details the necessary steps for sample preparation, data acquisition, and spectral analysis for the complete structural elucidation of Ala-Lys.

Materials and Methods

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR data.

• Peptide: High-purity (>95%) synthetic L-Alanyl-L-lysine.

• Solvent: Deuterium (B1214612) oxide (D₂O, 99.9%) is a suitable solvent. For observation of exchangeable amide protons, a mixture of 90% H₂O / 10% D₂O can be used.

• Concentration: A peptide concentration of 1-5 mM is recommended for optimal signal-to-noise.[1]

• pH: The pH of the sample should be adjusted to a value where the peptide is stable and soluble, typically between 4 and 7.

• Internal Standard: A chemical shift reference such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilyl propionate) should be added for accurate referencing of the spectra.

NMR Spectroscopy

All NMR data should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

Experimental Protocols

Protocol for Sample Preparation

• Dissolve the required amount of Ala-Lys in the chosen NMR solvent (e.g., 500 µL of D₂O) to achieve the target concentration.

• Add a small, known amount of the internal reference standard.

• Adjust the pH of the solution using dilute DCl or NaOD.

• Transfer the solution to a high-quality 5 mm NMR tube.

Protocol for 1D ¹H NMR Data Acquisition

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity and signal lineshape.

• Acquire a standard 1D ¹H spectrum with solvent suppression.

Protocol for 1D ¹³C NMR Data Acquisition

• Tune the probe to the ¹³C frequency.

• Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

Protocol for 2D COSY Data Acquisition

• Set up a standard COSY (Correlation Spectroscopy) experiment.

• Optimize the spectral widths in both dimensions to cover all proton resonances.

• Acquire the data with a sufficient number of increments in the indirect dimension to ensure good resolution.

Protocol for 2D HSQC Data Acquisition

• Set up a standard HSQC (Heteronuclear Single Quantum Coherence) experiment.[2]

• Set the spectral width in the direct dimension (¹H) to cover all proton resonances and in the indirect dimension (¹³C) to cover all carbon resonances.

• The experiment is optimized for one-bond ¹J(C,H) couplings (typically ~140 Hz).

Protocol for 2D HMBC Data Acquisition

• Set up a standard HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• Use the same spectral widths as in the HSQC experiment.

• Optimize the experiment for long-range couplings (²J(C,H) and ³J(C,H)), typically with a value of 8-10 Hz.

Data Presentation: Expected Chemical Shifts

The following tables summarize the expected ¹H and ¹³C chemical shifts for Ala-Lys in D₂O. These values are based on the typical chemical shifts of the constituent amino acids in peptides and are for guidance purposes. Actual values may vary depending on the experimental conditions such as pH and temperature.

Table 1: Expected ¹H Chemical Shifts for Ala-Lys in D₂O

Proton	Alanine (Ala) Residue	Lysine (Lys) Residue
Hα	~ 4.1 ppm	~ 4.3 ppm
Hβ	~ 1.5 ppm (doublet)	~ 1.9 ppm
Hγ	-	~ 1.5 ppm
Hδ	-	~ 1.7 ppm
Hε	-	~ 3.0 ppm (triplet)
NH₂ (α-amino)	Not observed in D₂O	Not observed in D₂O
NH₂ (ε-amino)	-	Not observed in D₂O
NH (amide)	Not observed in D₂O	-

Table 2: Expected ¹³C Chemical Shifts for Ala-Lys in D₂O

Carbon	Alanine (Ala) Residue	Lysine (Lys) Residue
Cα	~ 52 ppm	~ 55 ppm
Cβ	~ 19 ppm	~ 32 ppm
Cγ	-	~ 24 ppm
Cδ	-	~ 28 ppm
Cε	-	~ 41 ppm
C' (carbonyl)	~ 175 ppm	~ 177 ppm

Data Analysis and Structure Confirmation

The structural confirmation of Ala-Lys is achieved through a stepwise analysis of the acquired NMR spectra.

• ¹H NMR Analysis: The 1D ¹H NMR spectrum provides the initial overview of the proton environment. The characteristic signals for the Alanine methyl group (a doublet around 1.5 ppm) and the Lysine side-chain protons can be identified.

• Spin System Identification using COSY: The COSY spectrum reveals through-bond proton-proton couplings. This allows for the identification of the complete spin systems for both the Alanine and Lysine residues. For example, the Hα of Alanine will show a correlation to its Hβ. Similarly, the Hα of Lysine will correlate with its Hβ, which in turn will correlate with Hγ, and so on, down the side chain to Hε.

• One-Bond C-H Correlation with HSQC: The HSQC spectrum correlates each proton with its directly attached carbon atom. This allows for the unambiguous assignment of the carbon resonances based on the already assigned proton resonances from the COSY spectrum.

• Long-Range C-H Correlation with HMBC: The HMBC spectrum is crucial for confirming the peptide bond linkage. It shows correlations between protons and carbons that are two or three bonds apart. The key correlation for confirming the Ala-Lys sequence is the cross-peak between the Hα of the Lysine residue and the carbonyl carbon (C') of the Alanine residue.

Visualization of Workflows and Correlations

Caption: Experimental workflow for Ala-Lys structure confirmation.

Caption: Expected COSY correlations for Ala-Lys.

Caption: Key HMBC correlation confirming the Ala-Lys peptide bond.

Conclusion

The combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a robust and reliable method for the complete structural confirmation of the dipeptide Ala-Lys. The protocols and expected data presented in this application note serve as a comprehensive guide for researchers to perform and interpret these experiments, ensuring the accurate characterization of synthetic peptides. This approach is readily adaptable for the structural elucidation of other small peptides.

References

• 1. researchgate.net [researchgate.net]
• 2. Lys-Ala | C9H19N3O3 | CID 7010504 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Ala-Lys Linker in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Alanine-Lysine (Ala-Lys) dipeptide is a protease-cleavable linker utilized in the design of bioconjugates, most notably in antibody-drug conjugates (ADCs). This linker is engineered to be stable in systemic circulation and to be selectively cleaved by lysosomal proteases, such as Cathepsin B, which are often upregulated in the tumor microenvironment. This targeted release of the cytotoxic payload enhances the therapeutic window by maximizing efficacy at the tumor site while minimizing off-target toxicity.[1][] The Ala-Lys linker, like other dipeptide linkers such as Val-Cit and Phe-Lys, is typically incorporated with a self-immolative spacer, such as p-aminobenzyl carbamate (B1207046) (PABC), to ensure the efficient and traceless release of the active drug following enzymatic cleavage.[]

Mechanism of Action: Targeted Payload Release

The therapeutic action of an ADC employing an Ala-Lys linker follows a multi-step process. The ADC first circulates in the bloodstream, where the linker is designed to remain stable. Upon reaching the target tumor cell, the antibody component of the ADC binds to a specific antigen on the cell surface. This binding event triggers receptor-mediated endocytosis, internalizing the ADC into the cell. The ADC is then trafficked to the lysosome, an acidic organelle containing a high concentration of proteases. Inside the lysosome, Cathepsin B recognizes and cleaves the amide bond between the Alanine (B10760859) and Lysine (B10760008) residues of the linker. This cleavage initiates the self-immolation of the PABC spacer, leading to the release of the cytotoxic payload within the target cell. The released payload can then exert its therapeutic effect, such as inducing apoptosis.

Caption: Mechanism of action for an ADC with an Ala-Lys linker.

Data Presentation: Comparative Analysis of Dipeptide Linkers

The choice of dipeptide sequence significantly impacts the cleavage kinetics and, consequently, the efficacy and safety profile of an ADC. While specific kinetic data for the Ala-Lys linker is not as abundant in the literature as for more common linkers like Val-Cit, comparative studies provide valuable insights into its relative performance.

Table 1: Relative Cleavage Rates of Dipeptide Linkers by Cathepsin B

Dipeptide Linker	Relative Cleavage Rate (Compared to Val-Cit)	Reference(s)
Phe-Lys	~30x	[4][5]
Val-Cit	1x (baseline)	[4]
Val-Ala	~0.5x	[4][6]
Ala-Lys	Estimated to be similar to or slightly less than Phe-Lys	Inference

Note: The relative cleavage rate for Ala-Lys is an estimation based on the known preference of Cathepsin B for a basic residue (Lysine) at the P1 position and a hydrophobic residue at the P2 position.[1] Direct comparative kinetic data for Ala-Lys is limited in publicly available literature.

Table 2: Plasma Stability of ADCs with Different Linker Technologies

Linker Type	Linker Chemistry	Typical Half-life (in vivo)	Key Characteristics	Reference(s)
Dipeptide (e.g., Ala-Lys)	Protease-cleavable	~7 days	High stability in circulation, susceptible to cleavage in rodent plasma by carboxylesterases.	[7][8]
Hydrazone	Acid-labile	~2 days	Susceptible to hydrolysis at physiological pH, leading to premature drug release.	[6]
Disulfide	Reductively-cleavable	Variable	Stability can be engineered, but susceptible to exchange with circulating thiols.	[9]
Thioether (non-cleavable)	Non-cleavable	>10 days	Highest plasma stability, relies on antibody degradation for payload release.	[6]

Experimental Protocols

Protocol 1: Synthesis of Ala-Lys-PABC-Payload Construct

This protocol outlines the solid-phase synthesis of an Fmoc-Ala-Lys(Boc)-PABC intermediate followed by conjugation to an amine-containing payload (e.g., MMAE).

Caption: Workflow for the synthesis of the Ala-Lys-PABC-Payload construct.

Materials:

• 2-Chlorotrityl chloride (2-CTC) resin

• Fmoc-Ala-OH

• Fmoc-Lys(Boc)-OH

• Fmoc-PABC-PNP

• Coupling reagents (e.g., HBTU, HATU)

• N,N-Diisopropylethylamine (DIPEA)

• 20% Piperidine in Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Amine-containing payload (e.g., MMAE)

• Solvents for solid-phase peptide synthesis (SPPS) and purification

Procedure:

• Resin Swelling and Loading: Swell the 2-CTC resin in DCM. Load the first amino acid, Fmoc-Lys(Boc)-OH, onto the resin using DIPEA.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the lysine.

• Alanine Coupling: Couple Fmoc-Ala-OH to the deprotected lysine on the resin using a coupling reagent like HBTU and DIPEA.

• Fmoc Deprotection: Remove the Fmoc group from the alanine as described in step 2.

• PABC Spacer Coupling: Couple Fmoc-PABC-PNP to the deprotected alanine.

• Cleavage from Resin: Cleave the Fmoc-Ala-Lys(Boc)-PABC linker from the resin using a mild solution of 1% TFA in DCM.

• Purification: Purify the cleaved linker using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Payload Conjugation: Dissolve the purified linker and the amine-containing payload in anhydrous DMF. Add DIPEA and stir at room temperature until the reaction is complete (monitor by LC-MS).

• Final Purification: Purify the final Ala-Lys-PABC-Payload conjugate by preparative RP-HPLC and lyophilize to obtain a solid product.

Protocol 2: Antibody-Drug Conjugation via Lysine Residues

This protocol describes the conjugation of the Ala-Lys-PABC-Payload to a monoclonal antibody through its surface-exposed lysine residues.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Ala-Lys-PABC-Payload with an amine-reactive group (e.g., NHS ester)

• Reaction buffer (e.g., PBS, pH 8.5)

• Desalting columns

Procedure:

• Antibody Preparation: Prepare the mAb at a concentration of 1-10 mg/mL. If the antibody is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange into PBS.

• Conjugation Reaction: Add a 1/10 volume of the Ala-Lys-PABC-Payload stock solution (in a compatible organic solvent like DMSO) to the antibody solution. A typical molar excess of the linker-payload is 4-8 fold. Ensure the final concentration of the organic solvent is below 10% (v/v).

• Incubation: Gently agitate the reaction mixture at room temperature for 1-2 hours.

• Purification: Purify the resulting ADC using a desalting column to remove unconjugated linker-payload and other small molecules.

• Characterization: Characterize the ADC to determine the drug-to-antibody ratio (DAR) using techniques such as hydrophobic interaction chromatography (HIC) or mass spectrometry.

Protocol 3: In Vitro Plasma Stability Assay

This assay evaluates the stability of the ADC and the rate of payload release in plasma.

References

• 1. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Linker stability influences the anti-tumor activity of acetazolamide-drug conjugates for the therapy of renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ala-Lys in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dipeptide Alanine-Lysine (Ala-Lys) is a versatile component in the design of advanced drug delivery systems. Its inherent biocompatibility and susceptibility to enzymatic cleavage make it an attractive candidate for constructing linkers in targeted therapies, particularly in the context of oncology. This document provides a comprehensive overview of the applications of Ala-Lys, including detailed protocols for its use and a summary of relevant quantitative data to guide researchers in the development of novel drug carriers.

The primary application of the Ala-Lys motif is as a cleavable linker in drug conjugates. This dipeptide sequence is recognized and cleaved by lysosomal proteases, such as Cathepsin B, which are often overexpressed in the tumor microenvironment. This targeted cleavage facilitates the release of a conjugated cytotoxic payload specifically at the site of action, thereby enhancing therapeutic efficacy while minimizing systemic toxicity.

Applications of Ala-Lys in Drug Delivery

The Ala-Lys dipeptide can be integrated into various drug delivery platforms:

• Antibody-Drug Conjugates (ADCs): Ala-Lys can serve as a component of the linker that connects a monoclonal antibody to a potent cytotoxic drug. Upon internalization of the ADC into a cancer cell, lysosomal proteases cleave the Ala-Lys sequence, releasing the drug. While Val-Cit and Phe-Lys are more commonly cited as Cathepsin B substrates, studies on substrate specificity indicate that Cathepsin B exhibits a preference for basic residues like Lysine (B10760008) at the P1 position and hydrophobic residues like Alanine at the P2 position, suggesting Ala-Lys is a viable substrate.[1][2][3]

• Nanoparticle-Based Systems: Ala-Lys can be used to functionalize the surface of nanoparticles (e.g., liposomes, polymeric nanoparticles, metallic nanoparticles). In this context, it can act as:

  • A Cleavable Linker: Similar to its role in ADCs, an Ala-Lys linker can tether a drug to the nanoparticle surface, allowing for controlled release within the lysosomal compartment of target cells.

  • A Targeting Ligand/Cell-Penetrating Peptide (CPP): The cationic nature of the lysine residue can facilitate interaction with negatively charged cell membranes, promoting cellular uptake. Lysine-rich peptides have been investigated as CPPs for their ability to enhance the intracellular delivery of various cargos.[4]

• Polymer-Drug Conjugates: Ala-Lys can be incorporated into polymeric backbones or as pendant groups to create polymer-drug conjugates. These systems can be designed to release the drug in response to the enzymatic conditions found in tumors.

• Hydrogels: Ala-Lys functionalized hydrogels can be designed for sustained and targeted drug release. The enzymatic cleavage of the dipeptide within the hydrogel matrix can trigger the release of the encapsulated therapeutic agent.[5][6]

Quantitative Data

The following tables summarize key quantitative data related to the performance of dipeptide linkers in drug delivery systems. While specific data for Ala-Lys is limited in publicly available literature, the data for structurally similar dipeptides provide a valuable reference for expected performance.

Table 1: In Vitro Cytotoxicity of a Dipeptide-Linked Drug Conjugate

Cell Line	Conjugate IC50 (µM)	Free Drug IC50 (µM)	Reference
KS (CD13+)	0.03 ± 0.005	> 10	[7]
HT-29 (CD13-)	0.12 ± 0.01	> 10	[7]

Note: Data is for a c[KNGRE]-GG-GFLG-Dau conjugate, where the GFLG is the cleavable linker. This illustrates the enhanced potency of a targeted and cleavable conjugate compared to the free drug.

Table 2: Stability of Dipeptide Linkers in Plasma

Dipeptide Linker	Stability in Human Plasma	Key Findings	Reference
Phe-Lys	High stability	Exhibited excellent stability in human plasma.	[1]
Val-Cit	High stability	Stable in human serum with only 1-2% drug release over 21 days.	[2]
Lys-Val-Cit	More labile than Val-Cit	The addition of a basic amino acid at the P3 position increased lability in mouse plasma.	[2][3][8]

Table 3: In Vivo Tumor Growth Inhibition by a Peptide-Drug Conjugate

Treatment Group	Tumor Volume (mm³) at Day 18	% Tumor Growth Inhibition	Reference
Control (Saline)	1250 ± 150	-	[9]
Conjugate + Substrate	250 ± 50	80%	[9]
Conjugate alone	1100 ± 120	12%	[9]
Substrate alone	1200 ± 140	4%	[9]

Note: This data is for an antibody-enzyme conjugate with subsequent administration of a substrate to generate a cytotoxic agent in situ, demonstrating the principle of targeted therapy leading to significant tumor growth inhibition.

Experimental Protocols

This section provides detailed protocols for the synthesis, conjugation, and characterization of Ala-Lys-containing drug delivery systems.

Protocol 1: Solid-Phase Synthesis of Fmoc-Ala-Lys(Boc)-OH Dipeptide

This protocol describes the synthesis of the protected dipeptide building block for subsequent linker assembly using standard solid-phase peptide synthesis (SPPS) techniques.

Materials:

• Fmoc-Lys(Boc)-OH

• 2-Chlorotrityl chloride resin

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Piperidine (B6355638)

• Fmoc-Ala-OH

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (HATU)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

Procedure:

• Resin Loading:

  • Swell 2-chlorotrityl chloride resin in DCM for 30 minutes.

  • Dissolve Fmoc-Lys(Boc)-OH (1.5 eq) and DIPEA (3 eq) in DCM.

  • Add the amino acid solution to the resin and incubate for 2 hours with gentle agitation.

  • Cap any unreacted sites by adding methanol (B129727) and incubating for 30 minutes.

  • Wash the resin with DCM (3x), DMF (3x), and DCM (3x).

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group from the lysine.

  • Wash the resin with DMF (5x) and DCM (3x).

• Coupling of Alanine:

  • Dissolve Fmoc-Ala-OH (2 eq), HATU (1.95 eq), and DIPEA (4 eq) in DMF.

  • Add the coupling solution to the resin and incubate for 2 hours.

  • Monitor the coupling reaction using a Kaiser test.

  • Wash the resin with DMF (5x) and DCM (3x).

• Cleavage from Resin:

  • Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).

  • Treat the resin with the cleavage cocktail for 2 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the dipeptide in cold diethyl ether.

  • Centrifuge to collect the crude peptide and wash with cold ether.

  • Dry the purified Fmoc-Ala-Lys(Boc)-OH dipeptide under vacuum.

• Purification and Characterization:

  • Purify the crude dipeptide using reverse-phase HPLC.

  • Confirm the identity and purity of the product by mass spectrometry and NMR.

Protocol 2: Conjugation of Ala-Lys-PABC-Drug to an Antibody

This protocol outlines a general procedure for conjugating a pre-synthesized Ala-Lys-PABC-Drug linker to a monoclonal antibody via reduced interchain disulfides.

Materials:

• Monoclonal antibody (mAb) in phosphate-buffered saline (PBS)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Ala-Lys-PABC-Drug with a maleimide (B117702) group

• N-acetylcysteine

• Size-exclusion chromatography (SEC) column

• UV-Vis spectrophotometer

• Hydrophobic interaction chromatography (HIC) column

Procedure:

• Antibody Reduction:

  • Prepare a solution of the mAb in PBS.

  • Add a 5-10 fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds.

  • Remove excess TCEP using a desalting column.

• Drug-Linker Conjugation:

  • Immediately add the maleimide-functionalized Ala-Lys-PABC-Drug (5-10 fold molar excess over the antibody) to the reduced antibody solution.

  • Incubate the reaction at room temperature for 1-2 hours with gentle mixing.

• Quenching:

  • Add an excess of N-acetylcysteine to quench any unreacted maleimide groups on the drug-linker.

• Purification of the ADC:

  • Purify the ADC from unconjugated drug-linker and other small molecules using a size-exclusion chromatography (SEC) column.

  • Monitor the elution profile at 280 nm (for the antibody) and at the characteristic wavelength of the drug.

  • Collect the fractions corresponding to the purified ADC.

• Characterization of the ADC:

  • Drug-to-Antibody Ratio (DAR): Determine the average number of drug molecules conjugated to each antibody using UV-Vis spectroscopy by measuring the absorbance at 280 nm and the drug's absorbance maximum. Alternatively, use hydrophobic interaction chromatography (HIC) for a more detailed analysis of the DAR distribution.

  • Purity and Aggregation: Assess the purity and the presence of aggregates in the final ADC preparation by SEC.

  • In Vitro Cytotoxicity Assay: Evaluate the potency of the ADC by determining its IC50 value against a target cancer cell line and a non-target cell line.

Protocol 3: Characterization of Drug Loading and Release from Ala-Lys Functionalized Nanoparticles

This protocol describes how to quantify drug loading and in vitro drug release from nanoparticles functionalized with an Ala-Lys linker.

Materials:

• Drug-loaded Ala-Lys functionalized nanoparticles

• Phosphate buffer (pH 7.4)

• Acetate buffer (pH 5.0) containing Cathepsin B

• Dialysis membrane with an appropriate molecular weight cut-off

• HPLC system with a suitable column and detector for the drug

• Lyophilizer

Procedure:

• Drug Loading Content (DLC) and Encapsulation Efficiency (EE):

  • Lyophilize a known amount of the drug-loaded nanoparticle suspension.

  • Dissolve the lyophilized nanoparticles in a suitable organic solvent to disrupt the nanoparticles and release the encapsulated drug.

  • Quantify the amount of drug using HPLC by comparing to a standard curve of the free drug.

  • Calculate DLC and EE using the following formulas:

    • DLC (%) = (Weight of drug in nanoparticles / Weight of nanoparticles) x 100

    • EE (%) = (Weight of drug in nanoparticles / Initial weight of drug used) x 100

• In Vitro Drug Release Study:

  • Disperse a known amount of the drug-loaded nanoparticles in two separate release media:

    • Control: Phosphate buffer (pH 7.4)

    • Enzymatic: Acetate buffer (pH 5.0) containing a known concentration of Cathepsin B.

  • Place the nanoparticle suspensions in dialysis bags and immerse them in a larger volume of the corresponding release medium.

  • Maintain the setup at 37°C with continuous stirring.

  • At predetermined time intervals, withdraw aliquots from the release medium outside the dialysis bag and replace with an equal volume of fresh medium.

  • Quantify the concentration of the released drug in the aliquots using HPLC.

  • Plot the cumulative percentage of drug released versus time for both conditions to determine the release kinetics and the effect of enzymatic cleavage.

Visualizations

Signaling Pathway for ADC Internalization and Drug Release

Caption: Intracellular trafficking and mechanism of action of an Ala-Lys linked ADC.

Experimental Workflow for ADC Synthesis and Characterization

Caption: Workflow for the synthesis and characterization of an ADC with an Ala-Lys linker.

Logical Relationship of a pH and Enzyme-Responsive Nanoparticle

Caption: Logical flow of stimuli-responsive drug release from an Ala-Lys functionalized nanoparticle.

References

• 1. benchchem.com [benchchem.com]
• 2. Distinct Cleavage Properties of Cathepsin B Compared to Cysteine Cathepsins Enable the Design and Validation of a Specific Substrate for Cathepsin B over a Broad pH Range - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cathepsin B Dipeptidyl Carboxypeptidase and Endopeptidase Activities Demonstrated across a Broad pH Range - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lysine-based cell-penetrating peptides for intracellular delivery - Oxford University Innovation [innovation.ox.ac.uk]
• 5. Functionalized amino acid-based injectable hydrogels for sustained drug delivery - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 6. Rheological and Self-Healing Behavior of Hydrogels Synthesized from l-Lysine-Functionalized Alginate Dialdehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective endocytic uptake of targeted liposomes occurs within a narrow range of liposome diameter - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Alanyl-Lysine in Biodegradable Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and application of alanyl-lysine-containing biodegradable polymers. Detailed protocols for key experimental procedures are included to facilitate the adoption of these versatile biomaterials in research and development settings, particularly in the fields of drug delivery and tissue engineering.

Application Note 1: Synthesis of Alanyl-Lysine Copolymers

Alanyl-lysine copolymers can be synthesized through various methods, with Solid Phase Peptide Synthesis (SPPS) and Ring-Opening Polymerization (ROP) of N-carboxyanhydrides (NCAs) being the most prevalent. SPPS allows for the precise synthesis of peptides with a defined sequence of alanine (B10760859) and lysine (B10760008) residues, offering high purity and control over the molecular structure. ROP, on the other hand, is suitable for producing high molecular weight polypeptides and allows for the creation of block copolymers. Chemoenzymatic synthesis is an emerging environmentally friendly alternative that can be performed under mild aqueous conditions.

Experimental Protocol 1: Solid Phase Peptide Synthesis (SPPS) of an Alanine-Rich, Lysine-Containing Peptide

This protocol describes the manual synthesis of an alanine-rich, lysine-containing peptide on a Rink Amide resin, which yields a C-terminally amidated peptide.

Materials:

• Rink Amide MBHA resin

• Fmoc-L-alanine (Fmoc-Ala-OH)

• Fmoc-L-lysine(Boc)-OH (Fmoc-Lys(Boc)-OH)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine (B6355638) in DMF

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Diethyl ether

• Solid phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for at least 1 hour in the synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution to the resin and shake for 20 minutes.

  • Drain the solution and repeat the piperidine treatment for another 10 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3 equivalents to the resin substitution) and HBTU (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the amino acid solution and pre-activate for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Shake the reaction vessel for 2 hours.

  • To ensure complete coupling, a ninhydrin (B49086) test can be performed. If the test is positive (indicating free amines), the coupling step should be repeated.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the desired sequence.

• Final Fmoc Deprotection: After coupling the last amino acid, perform a final Fmoc deprotection as described in step 2.

• Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Add the TFA cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

  • Precipitate the peptide by adding the TFA solution to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether two more times.

• Purification:

  • Dry the crude peptide pellet.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the peptide by mass spectrometry.

Application Note 2: Formulation of Alanyl-Lysine Polymers for Drug Delivery

Alanyl-lysine copolymers can be formulated into various drug delivery systems, including nanoparticles and hydrogels. The cationic nature of lysine residues facilitates the encapsulation of negatively charged drugs and promotes cellular uptake. The ratio of alanine to lysine can be tuned to control the hydrophobicity and charge density of the polymer, thereby influencing drug loading, release kinetics, and interactions with biological systems.

Experimental Protocol 2: Preparation of Alanyl-Lysine Polymer Nanoparticles

This protocol details the preparation of nanoparticles from a pre-synthesized alanyl-lysine copolymer using the nanoprecipitation method, suitable for encapsulating hydrophobic drugs.

Materials:

• Alanyl-lysine copolymer

• A water-miscible organic solvent (e.g., acetone, acetonitrile)

• Deionized water

• Surfactant (e.g., Pluronic® F-127, PVA) (optional)

• Magnetic stirrer

• Dialysis membrane (appropriate molecular weight cut-off)

Procedure:

• Polymer and Drug Dissolution: Dissolve the alanyl-lysine copolymer and the hydrophobic drug in the organic solvent.

• Nanoprecipitation:

  • Place a volume of deionized water (the non-solvent phase), optionally containing a surfactant, on a magnetic stirrer.

  • Add the polymer/drug solution dropwise to the aqueous phase under continuous stirring.

  • Nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase, causing the polymer to precipitate.

• Solvent Removal: Stir the nanoparticle suspension at room temperature for several hours to allow the organic solvent to evaporate.

• Purification:

  • Dialyze the nanoparticle suspension against deionized water for 24-48 hours to remove any remaining organic solvent, unencapsulated drug, and surfactant.

  • Alternatively, nanoparticles can be purified by centrifugation and resuspension in deionized water.

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Analyze the morphology of the nanoparticles using transmission electron microscopy (TEM) or scanning electron microscopy (SEM).

  • Calculate the drug loading and encapsulation efficiency using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC) after dissolving a known amount of nanoparticles in a suitable solvent.

Application Note 3: Biodegradation of Alanyl-Lysine Polymers

The biodegradability of alanyl-lysine polymers is a key feature for their use in biomedical applications. Degradation primarily occurs through enzymatic hydrolysis of the peptide bonds. The rate of degradation can be influenced by the amino acid sequence, the ratio of alanine to lysine, the polymer's secondary structure, and the local enzymatic environment. For instance, some proteases show specificity for cleavage at certain amino acid residues.

Experimental Protocol 3: In Vitro Enzymatic Degradation of an Alanyl-Lysine Hydrogel

This protocol outlines a method to assess the in vitro degradation of an alanyl-lysine-based hydrogel using a model protease, such as trypsin or proteinase K.

Materials:

• Lyophilized alanyl-lysine hydrogel scaffolds of known weight and dimensions.

• Phosphate-buffered saline (PBS), pH 7.4.

• Protease solution (e.g., trypsin, proteinase K) in PBS at a physiologically relevant concentration.

• Incubator at 37°C.

• Microbalance.

• Scanning Electron Microscope (SEM).

Procedure:

• Sample Preparation:

  • Prepare cylindrical hydrogel samples of uniform size.

  • Lyophilize the samples to determine their initial dry weight (W_initial).

• Degradation Study:

  • Place each hydrogel sample in a separate tube.

  • Add a sufficient volume of the protease solution to fully immerse the hydrogel.

  • As a control, immerse identical hydrogel samples in PBS without the enzyme.

  • Incubate all samples at 37°C.

• Monitoring Degradation:

  • At predetermined time points (e.g., 1, 3, 7, 14, and 28 days), remove the hydrogel samples from the solutions.

  • Gently blot the samples to remove excess surface water.

  • Lyophilize the samples to a constant weight to determine the final dry weight (W_final).

• Data Analysis:

  • Calculate the percentage of weight loss at each time point using the formula: Weight Loss (%) = [(W_initial - W_final) / W_initial] * 100.

  • Plot the percentage of weight loss versus time to obtain the degradation profile.

• Morphological Analysis:

  • At each time point, take representative hydrogel samples for SEM analysis to observe changes in the surface and internal morphology during degradation.

Quantitative Data Summary

Polymer System	Property	Value	Reference
Alanyl-lysine peptide/Pluronic F127 hybrid hydrogel	Elastic Modulus	~17 kPa	[1]
Alginate/Poly-L-lysine microcapsules	Resistance to deformation	0.1 to 2 g/capsule	[2]
Alginate/Poly-L-lysine microcapsules	Permeability (MWCO)	40 to 150 kDa	[2]
L-lysine-functionalized alginate dialdehyde (B1249045) hydrogel	Degree of Substitution (L-lysine)	20%	[3]
ε-poly-L-lysine hydrogels	Adhesiveness	10 to 35 kPa	[4]

Visualizations

Experimental Workflow for Alanyl-Lysine Polymer Synthesis and Characterization

Caption: General experimental workflow for the synthesis, formulation, and characterization of alanyl-lysine biodegradable polymers.

Signaling Pathway for RGD-Modified Alanyl-Lysine Polymers

Caption: Simplified signaling cascade initiated by the binding of RGD-modified alanyl-lysine polymers to cell surface integrin receptors.[5][6][7][8][9]

References

• 1. Assembly Properties of an Alanine-Rich, Lysine-Containing Peptide and the Formation of Peptide/Polymer Hybrid Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. research.rug.nl [research.rug.nl]
• 4. Enzymatically crosslinked epsilon-poly-l-lysine hydrogels with inherent antibacterial properties for wound infection prevention - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. digitalcollections.lrc.usuhs.edu [digitalcollections.lrc.usuhs.edu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. An RGD Motif Present in Cadherin 17 Induces Integrin Activation and Tumor Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RGD-Binding Integrins Revisited: How Recently Discovered Functions and Novel Synthetic Ligands (Re-)Shape an Ever-Evolving Field - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Alanine-Lysine (Ala-Lys) Containing Peptides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chemical synthesis of peptides containing Alanine (Ala) and Lysine (B10760008) (Lys). The primary focus is on the well-established Solid-Phase Peptide Synthesis (SPPS) methodology using Fmoc/tBu strategy, which is widely employed for its efficiency and mild deprotection conditions.

Introduction

Peptides containing the Ala-Lys sequence are integral components of numerous biologically active proteins and are increasingly utilized as building blocks in the development of novel therapeutics, including peptide-drug conjugates and targeted drug delivery systems.[1][2][3] The synthesis of these peptides requires a robust and well-controlled chemical process to ensure high purity and yield. Solid-Phase Peptide Synthesis (SPPS) offers a significant advantage over solution-phase synthesis by simplifying the purification process, as the growing peptide chain is anchored to an insoluble resin support.[4][5]

This guide will cover the key aspects of Ala-Lys peptide synthesis, from the selection of starting materials to the final purification and characterization of the desired peptide.

Key Materials and Reagents

Successful synthesis of Ala-Lys peptides relies on the appropriate selection of resins, protected amino acids, and coupling reagents.

Resin Selection

The choice of resin depends on the desired C-terminal functionality of the peptide.

Resin Type	C-Terminal Functionality	Recommended Use
Wang Resin	Carboxylic Acid	Synthesis of peptides with a free C-terminal acid.[4]
Rink Amide Resin	Amide	Synthesis of peptide amides.[4][6]
2-Chlorotrityl Chloride Resin	Carboxylic Acid / Protected Peptide Fragments	Synthesis of C-terminal acids and protected peptide fragments due to its high acid lability.[6]

Protected Amino Acids

To prevent unwanted side reactions, the reactive groups of the amino acids are protected with temporary (for the α-amino group) and permanent (for the side chains) protecting groups. The most common strategy for SPPS is the Fmoc/tBu approach.[7]

Amino Acid Derivative	Protecting Group (α-Amino)	Protecting Group (Side Chain)	Deprotection Condition
Fmoc-Ala-OH	Fmoc	None	20% Piperidine (B6355638) in DMF[8]
Fmoc-Lys(Boc)-OH	Fmoc	Boc	TFA-based cleavage cocktail[9][10]

The Fluorenylmethyloxycarbonyl (Fmoc) group protects the α-amino group and is removed by a weak base, typically piperidine.[11] The tert-Butoxycarbonyl (Boc) group protects the ε-amino group of the Lysine side chain and is removed by a strong acid, such as Trifluoroacetic Acid (TFA), during the final cleavage step.[9]

Coupling Reagents

Coupling reagents are used to activate the carboxylic acid group of the incoming amino acid to facilitate the formation of the peptide bond.

Coupling Reagent	Description	Advantages
HATU	O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	Highly efficient, fast reaction times, and reduced risk of racemization.[12][13]
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	A widely used and effective coupling reagent.[12][14]
DIC/HOBt	N,N'-Diisopropylcarbodiimide / 1-Hydroxybenzotriazole	A cost-effective option that minimizes racemization when used with HOBt.[3][14]

Experimental Protocols

The following protocols detail the step-by-step procedure for the synthesis of the dipeptide Ala-Lys-NH₂ on Rink Amide resin using the Fmoc/tBu strategy.

Protocol 1: Solid-Phase Synthesis of Ala-Lys-NH₂

This protocol outlines the manual synthesis of the dipeptide. The synthesis involves sequential deprotection and coupling steps.

1. Resin Preparation and Swelling: a. Place Rink Amide resin (e.g., 0.1 mmol scale) in a reaction vessel. b. Add N,N-Dimethylformamide (DMF) to swell the resin for at least 30 minutes. c. Drain the DMF.

2. First Amino Acid Coupling (Fmoc-Lys(Boc)-OH): a. Fmoc Deprotection of Resin: Add 20% piperidine in DMF to the resin and agitate for 20 minutes to remove the Fmoc group from the Rink Amide linker. Drain the solution and wash the resin thoroughly with DMF (3x) and Dichloromethane (DCM) (3x), followed by DMF (3x). b. Activation of Fmoc-Lys(Boc)-OH: In a separate vial, dissolve Fmoc-Lys(Boc)-OH (4 eq.), HATU (3.9 eq.), and HOBt (4 eq.) in DMF. Add N,N-Diisopropylethylamine (DIPEA) (8 eq.) and pre-activate for 1-2 minutes. c. Coupling: Add the activated amino acid solution to the resin. Agitate the mixture for 1-2 hours at room temperature. d. Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).

3. Second Amino Acid Coupling (Fmoc-Ala-OH): a. Fmoc Deprotection: Add 20% piperidine in DMF to the resin and agitate for 20 minutes. Drain and wash the resin as described in step 2a. b. Activation of Fmoc-Ala-OH: In a separate vial, dissolve Fmoc-Ala-OH (4 eq.), HATU (3.9 eq.), and HOBt (4 eq.) in DMF. Add DIPEA (8 eq.) and pre-activate. c. Coupling: Add the activated amino acid solution to the resin and agitate for 1-2 hours. d. Washing: Drain the coupling solution and wash the resin as described in step 2d. e. Final Fmoc Deprotection: Add 20% piperidine in DMF for 20 minutes to remove the N-terminal Fmoc group of Alanine. Drain and wash the resin with DMF (5x) and DCM (5x), then dry the resin under vacuum.

SPPS Workflow for Ala-Lys-NH₂ Synthesis.

Protocol 2: Cleavage and Deprotection

This step simultaneously cleaves the peptide from the resin and removes the Boc protecting group from the Lysine side chain.

Materials:

• Peptide-resin from Protocol 1

• Cleavage Cocktail (e.g., Reagent K or a standard TFA/TIS/H₂O cocktail)

• Cold diethyl ether

Cleavage Cocktail Compositions:

Reagent Cocktail	Composition	Application
Standard	95% TFA, 2.5% H₂O, 2.5% Triisopropylsilane (TIS)	Suitable for peptides without sensitive residues like Cys, Met, or Trp.[15][16]
Reagent K	82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	A universal cleavage cocktail for peptides containing sensitive residues.[16][17]

Procedure:

• Place the dry peptide-resin in a reaction vessel.

• In a fume hood, add the freshly prepared cleavage cocktail to the resin (approx. 10 mL per gram of resin).

• Allow the reaction to proceed for 2-3 hours at room temperature with occasional swirling.

• Filter the resin and collect the filtrate containing the peptide.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution dropwise to a large volume of cold diethyl ether.

• Collect the precipitated peptide by centrifugation and decant the ether.

• Wash the peptide pellet with cold ether 2-3 times.

• Dry the crude peptide under vacuum.

Mechanism of Peptide Bond Formation.

Protocol 3: Purification and Characterization

The crude peptide is purified by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and its identity is confirmed by mass spectrometry.

1. Purification by RP-HPLC: a. Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile (B52724) mixture with 0.1% TFA). b. Purify the peptide using a preparative C18 RP-HPLC column. c. A typical gradient is a linear gradient of acetonitrile in water (both containing 0.1% TFA) over 30-60 minutes.[18][19] d. Collect fractions corresponding to the major peak. e. Analyze the purity of the collected fractions by analytical RP-HPLC. f. Pool the pure fractions and lyophilize to obtain the final peptide as a white powder.

2. Characterization by Mass Spectrometry: a. Dissolve a small amount of the purified peptide in a suitable solvent. b. Analyze the sample using Electrospray Ionization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-MS) to confirm the molecular weight of the Ala-Lys dipeptide.[20][21]

Applications of Ala-Lys Containing Peptides

Peptides incorporating the Ala-Lys motif have diverse applications in research and drug development:

• Peptide-Drug Conjugates (PDCs): The lysine side chain provides a reactive amine group for the conjugation of therapeutic agents, enabling targeted drug delivery.[1][]

• Bioconjugation: The ε-amino group of lysine is a common site for attaching labels such as fluorescent dyes or biotin (B1667282) for various biological assays.[9]

• Biological Activity: Dipeptides and larger peptides containing Ala-Lys can exhibit inherent biological activities, including roles in cell signaling and as modulators of enzyme function.[23][24]

• Linker Technology: Dipeptide sequences like Ala-Lys can be incorporated as cleavable or stable linkers in more complex biomolecules.[1][25]

Conclusion

The synthesis of Ala-Lys containing peptides via Fmoc-based SPPS is a reliable and efficient method that allows for the production of high-purity peptides for a wide range of applications. By following the detailed protocols and utilizing the appropriate reagents and purification techniques, researchers can successfully synthesize these valuable molecules for their specific research and development needs.

References

• 1. Impact of dipeptide on ADC physicochemical properties and efficacy identifies Ala–Ala as the optimal dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peptide-Drug Conjugates: An Emerging Direction for the Next Generation of Peptide Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. digital.csic.es [digital.csic.es]
• 8. peptide.com [peptide.com]
• 9. chempep.com [chempep.com]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. peptide.com [peptide.com]
• 19. benchchem.com [benchchem.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 23. Intracellular Peptides as Natural Regulators of Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Analgesic Effect of the Lysine-Containing Short Peptide Is Due to Modulation of the NaV1.8 Channel Activation Gating System - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Fluorogenic Substrates Containing the Ala-Lys Sequence

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorogenic peptide substrates are invaluable tools for assaying protease activity with high sensitivity and in a continuous manner. These substrates are synthetic peptides that, when cleaved by a specific protease, release a fluorophore, leading to a measurable increase in fluorescence. This document provides detailed application notes and protocols for fluorogenic substrates containing the Alanine-Lysine (Ala-Lys) amino acid sequence. While the Ala-Lys bond itself is not a common cleavage site for many well-characterized proteases, this sequence can be a critical component of a substrate's recognition motif, influencing the binding and activity of various enzymes.

These notes will explore the applications of fluorogenic substrates where the Ala-Lys sequence is present, detail the enzymes that interact with such substrates, and provide comprehensive protocols for their use in research and drug development.

Principle of Fluorogenic Protease Assays

Fluorogenic protease assays are based on the principle of fluorescence resonance energy transfer (FRET) or the release of a quenched fluorophore. In a typical FRET-based substrate, a fluorescent donor and a quencher moiety are positioned on opposite sides of the protease cleavage site within the peptide sequence. In the intact substrate, the quencher absorbs the energy emitted by the donor, resulting in low fluorescence. Upon enzymatic cleavage of the peptide bond, the donor and quencher are separated, leading to a significant increase in fluorescence intensity. This increase is directly proportional to the rate of substrate hydrolysis and thus the enzyme's activity.

Alternatively, some substrates utilize a single fluorophore, such as 7-amino-4-methylcoumarin (B1665955) (AMC), which is attached to the C-terminus of the peptide. The fluorescence of the coumarin (B35378) is quenched by the amide bond linkage to the peptide. Proteolytic cleavage releases the free fluorophore, resulting in a strong fluorescent signal.

Applications of Ala-Lys Containing Fluorogenic Substrates

Fluorogenic substrates incorporating the Ala-Lys sequence are utilized in the study of a variety of proteases where this motif is part of the enzyme's recognition sequence.

Serine Proteases

Several serine proteases recognize and cleave peptide bonds C-terminal to basic amino acid residues like Lysine and Arginine. The presence of an Alanine residue at the P2 or P3 position (relative to the cleavage site) can significantly influence the substrate's affinity and the kinetics of cleavage.

• Plasmin: This enzyme, crucial in fibrinolysis, has a primary specificity for Lysine at the P1 position. The fluorogenic substrate Ala-Phe-Lys-AMC is used to assay for plasmin activity.[1] In this substrate, the Ala-Phe-Lys sequence is recognized by plasmin, which cleaves the bond C-terminal to Lysine, releasing the fluorescent AMC group.

• IRCM-Serine Protease 1: This protease is assayed using the substrate Z-Ala-Lys-Arg-AMC .[2] The enzyme cleaves the bond following the Arginine residue, and the preceding Ala-Lys sequence plays a role in substrate binding and recognition.

General Protease Activity

For broader screening or for enzymes with less defined specificity, general protease substrates are employed. Ac-Gly-Ala-Lys(Ac)-AMC is a fluorogenic substrate used for the general determination of protease activity.[3] Hydrolysis of this substrate releases the fluorescent 7-amino-4-methylcoumarin (AMC).

Custom Substrate Design and Screening

The molecule Lys-Ala-7-amido-4-methylcoumarin (KA-AMC) represents a direct conjugation of the Ala-Lys dipeptide to a fluorophore.[4][5] While its primary reported use is in studying RNA dimerization, its structure provides a template for designing novel fluorogenic substrates. By extending the peptide sequence N-terminally from the Lysine, researchers can create custom libraries of substrates to screen for proteases that recognize the Ala-Lys motif in specific contexts.

Data Presentation: Enzyme-Substrate Interactions

The following table summarizes the key enzymes and their corresponding fluorogenic substrates that contain the Ala-Lys sequence.

Enzyme	Substrate	Fluorophore/Quencher	Typical Excitation/Emission (nm)	Reference
Plasmin	Ala-Phe-Lys-AMC	AMC	360-380 / 440-460	[1]
IRCM-Serine Protease 1	Z-Ala-Lys-Arg-AMC	AMC	360-380 / 440-460	[2]
General Protease Assay	Ac-Gly-Ala-Lys(Ac)-AMC	AMC	360-380 / 440-460	[3]

Experimental Protocols

Protocol 1: General Enzyme Activity Assay using an AMC-Based Fluorogenic Substrate

This protocol provides a general procedure for measuring the activity of a purified protease using a fluorogenic substrate with a 7-amino-4-methylcoumarin (AMC) reporter.

Materials:

• Purified enzyme of interest

• Fluorogenic substrate (e.g., Ala-Phe-Lys-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 100 mM NaCl, 0.01% Tween-20)

• 96-well, black, flat-bottom microplate

• Fluorescence microplate reader

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of the fluorogenic substrate (e.g., 10 mM in DMSO). Store in aliquots at -20°C, protected from light.

  • On the day of the assay, dilute the stock solution to the desired working concentration (e.g., 100 µM) in Assay Buffer.

• Enzyme Preparation:

  • Prepare a stock solution of the purified enzyme in a suitable buffer. The final concentration in the assay will need to be optimized.

  • Dilute the enzyme stock solution to the desired working concentration in Assay Buffer just before use. Keep the enzyme on ice.

• Assay Setup:

  • Add 50 µL of the substrate working solution to each well of the 96-well plate.

  • Include control wells:

    • Blank (No Enzyme): 50 µL of substrate working solution and 50 µL of Assay Buffer.

    • No Substrate Control: 50 µL of enzyme working solution and 50 µL of Assay Buffer.

• Reaction Initiation:

  • To initiate the enzymatic reaction, add 50 µL of the enzyme working solution to each well (except the blank and no substrate controls).

• Fluorescence Measurement:

  • Immediately place the microplate in a fluorescence plate reader pre-set to the appropriate temperature (e.g., 25°C or 37°C).

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes) for a desired period (e.g., 30-60 minutes).

  • Use excitation and emission wavelengths appropriate for the fluorophore (e.g., Ex: 380 nm, Em: 460 nm for AMC).

• Data Analysis:

  • Subtract the background fluorescence (from the blank wells) from all experimental wells.

  • Plot fluorescence intensity versus time. The initial rate of the reaction (V₀) is the slope of the linear portion of this curve.

  • Enzyme activity can be calculated using a standard curve of the free fluorophore (e.g., free AMC) to convert fluorescence units to moles of product formed per unit time.

Protocol 2: High-Throughput Screening (HTS) of Protease Inhibitors

This protocol is designed for screening a library of compounds for their inhibitory activity against a target protease.

Materials:

• All materials from Protocol 1

• Compound library dissolved in a suitable solvent (e.g., DMSO)

Procedure:

• Reagent Preparation:

  • Prepare the substrate and enzyme solutions as described in Protocol 1. The concentrations should be optimized for a robust signal in the linear range of the assay.

• Assay Setup:

  • In the wells of a 96-well or 384-well plate, add a small volume (e.g., 1 µL) of the inhibitor compounds at various concentrations.

  • Include control wells:

    • Positive Control (No Inhibitor): Add 1 µL of the solvent used for the inhibitors (e.g., DMSO).

    • Negative Control (No Enzyme): Add 1 µL of solvent and no enzyme.

• Pre-incubation:

  • Add the enzyme solution (e.g., 49 µL) to each well and incubate for a set period (e.g., 15-30 minutes) at room temperature to allow for inhibitor-enzyme interaction.

• Reaction Initiation:

  • Initiate the reaction by adding the substrate solution (e.g., 50 µL) to all wells.

• Fluorescence Measurement:

  • Measure the fluorescence intensity as described in Protocol 1. A single endpoint reading after a fixed time (e.g., 30 minutes) is often sufficient for HTS.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the positive control (no inhibitor).

  • Plot percent inhibition versus compound concentration to determine the IC₅₀ value for active inhibitors.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for a fluorogenic enzyme assay.

Caption: Mechanism of a FRET-based fluorogenic substrate.

Conclusion

Fluorogenic substrates containing the Ala-Lys sequence are valuable for studying the activity of various proteases, particularly serine proteases that recognize basic residues. The protocols provided here offer a framework for utilizing these substrates in both basic research and high-throughput screening applications. The design of novel substrates incorporating the Ala-Lys motif holds promise for the discovery and characterization of new proteases and their inhibitors. As with any enzymatic assay, careful optimization of reaction conditions is crucial for obtaining accurate and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Z-Ala-Lys-Arg-AMC - Echelon Biosciences [echelon-inc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A small molecule, Lys-Ala-7-amido-4-methylcoumarin, facilitates RNA dimer maturation of a stem-loop 1 transcript in vitro: structure-activity relationship of the activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Ala-Lys Solid-Phase Synthesis

Welcome to the technical support center for solid-phase peptide synthesis (SPPS). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low yields specifically encountered during the synthesis of peptides containing Alanine (Ala) and Lysine (Lys).

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yield in Ala-Lys peptide synthesis?

Low yields in the solid-phase synthesis of peptides containing Alanine and Lysine often stem from a few key issues:

• Peptide Aggregation: Sequences rich in hydrophobic amino acids like Alanine can aggregate on the solid support, hindering reagent access to the growing peptide chain.[1][2][3]

• Incomplete Fmoc Deprotection: The formation of secondary structures (e.g., β-sheets) due to inter-chain hydrogen bonding can make the N-terminal Fmoc group inaccessible to the deprotection reagent (piperidine), leading to incomplete removal.[4][5] This is a known issue for sequences containing residues like Alanine.[4]

• Poor Coupling Efficiency: Steric hindrance, especially with the bulky Boc protecting group on the Lysine side chain (Fmoc-Lys(Boc)-OH), can sometimes lead to inefficient coupling.[6] Furthermore, aggregation can physically block the N-terminus, preventing the incoming activated amino acid from coupling.

• Side Reactions: Undesired chemical modifications can occur during synthesis. For Lysine, the Boc protecting group can generate a reactive tert-butyl carbocation during final cleavage, potentially leading to alkylation of nucleophilic residues if scavengers are not used effectively.[6]

• Issues with Cleavage and Final Deprotection: Inefficient cleavage from the resin or incomplete removal of side-chain protecting groups can significantly lower the final yield of the desired peptide.[7][8]

Q2: How can I detect if peptide aggregation is occurring during my synthesis?

Several signs can indicate on-resin aggregation:

• Visual Observation: The resin beads may clump together or shrink, appearing as a smaller volume in the reaction vessel.[1]

• Monitoring Reaction Kinetics: Real-time monitoring techniques can reveal changes in reaction rates. For instance, a flattening and broadening of the UV deprotection profile during continuous flow synthesis can indicate aggregation.[1] A variable bed flow reactor can monitor resin swelling and shrinking, where shrinking is indicative of aggregation.[9][10]

• Colorimetric Tests: Qualitative tests like the Kaiser test or TNBS test may become unreliable and give false negatives, as the aggregated peptide chains can make the free amines inaccessible to the test reagents.[1][2]

Q3: What is the Kaiser test and how do I interpret its results?

The Kaiser test, or ninhydrin (B49086) test, is a colorimetric method used to detect the presence of free primary amines on the resin.

• Positive Result (Blue/Purple Bead Color): Indicates the presence of free amines, meaning the deprotection step was successful and the N-terminus is ready for the next coupling cycle.

• Negative Result (Yellow/Colorless Bead Color): Indicates the absence of free primary amines, suggesting a complete coupling reaction.

• False Negatives: In cases of severe aggregation, the ninhydrin reagent may not be able to access the free amines, leading to a false negative result (yellow beads) even if deprotection was incomplete.[1][5]

Troubleshooting Guide

Problem 1: Incomplete Fmoc Deprotection

Symptom: Positive Kaiser test after the deprotection step, or presence of deletion sequences (peptide missing one amino acid) in the final product analysis (e.g., by LC-MS).

Possible Cause: Formation of secondary structures (β-sheets) preventing access of piperidine (B6355638) to the Fmoc group.[4]

Solutions:

Solution	Detailed Protocol
Increase Deprotection Time and/or Temperature	Extend the standard 20% piperidine/DMF treatment time (e.g., from 2 x 10 min to 2 x 20 min). Gently heating the reaction vessel (e.g., to 35-40°C) can also help disrupt secondary structures.
Use a Stronger Base	Replace the standard 20% piperidine in DMF with a solution containing 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 2% piperidine in DMF.[11][12] DBU is a stronger, non-nucleophilic base that can be more effective at removing sterically hindered Fmoc groups. The small amount of piperidine acts as a scavenger for the dibenzofulvene byproduct.[13]
Incorporate Chaotropic Salts	Add chaotropic salts like LiCl or KSCN to the deprotection solution. These salts disrupt hydrogen bonding and can help break up aggregates.[1]

Problem 2: Poor Coupling Efficiency

Symptom: Positive Kaiser test after the coupling step, indicating unreacted free amines. This leads to deletion sequences in the final product.

Possible Causes:

• Steric Hindrance: The bulky side chain of the incoming amino acid or the growing peptide chain on the resin can sterically hinder the coupling reaction.

• Peptide Aggregation: Aggregation can block access to the N-terminus of the growing peptide chain.[12]

• Inefficient Activation: The coupling reagents may not be activating the carboxylic acid of the incoming amino acid effectively.

Solutions:

Solution	Detailed Protocol
Double Coupling	After the initial coupling reaction, drain the reagents and repeat the coupling step with a fresh solution of the activated amino acid.[1]
Change Coupling Reagents	If using a standard carbodiimide-based activator like DIC/HOBt, switch to a more potent uronium/aminium-based reagent such as HBTU, HATU, or PyBOP.[14][15][16] These reagents are known for their high coupling efficiency, especially for difficult sequences.[14]
Modify Solvent System	Use a solvent mixture that can disrupt secondary structures. For example, a mixture of DCM/DMF/NMP (1:1:1) can be effective.[1] Adding a small amount of DMSO to DMF can also help to solubilize aggregated peptides.[12]
Elevated Temperature/Microwave Synthesis	Performing the coupling at a higher temperature (e.g., 50-60°C) or using a microwave peptide synthesizer can provide the energy needed to overcome activation barriers and disrupt aggregation.[17][18]

Table 1: Comparison of Common Coupling Reagents

Coupling Reagent	Class	Advantages	Considerations
DCC/DIC + HOBt	Carbodiimide	Low cost, effective for many standard couplings.[15][16]	Can form insoluble urea (B33335) byproducts (DCC).[15] Less effective for sterically hindered couplings.
HBTU/TBTU	Uronium/Aminium	High coupling efficiency, byproducts are soluble.[14][16] Widely used and reliable.	Potential for side reactions like guanidinylation of the N-terminus if used in excess.[16]
HATU	Uronium/Aminium	Very high coupling efficiency, rapid reaction kinetics, low racemization.[15][16] Often superior for difficult couplings.	More expensive than other reagents.
PyBOP	Phosphonium	High coupling efficiency, particularly for hindered amino acids.[1]	Byproducts can sometimes be difficult to remove.

Problem 3: Low Yield After Cleavage and Purification

Symptom: Little to no precipitate after adding cold ether, or very low recovery after HPLC purification.

Possible Causes:

• Incomplete Cleavage: The peptide is not fully cleaved from the resin. This can happen with long peptides or if the cleavage time is insufficient.[7]

• Incomplete Side-Chain Deprotection: Acid-labile side-chain protecting groups (like the Boc group on Lysine) may not be fully removed, leading to a modified and potentially insoluble product.[7][19]

• Peptide Solubility Issues: The cleaved peptide may be highly hydrophobic or aggregated, making it soluble in the precipitation solvent (ether) or insoluble in the purification solvents.[8][19]

• Side Reactions During Cleavage: Reactive species generated during cleavage (e.g., carbocations from Boc deprotection) can cause undesired modifications if not properly scavenged.[6]

Solutions:

Solution	Detailed Protocol
Optimize Cleavage Cocktail and Time	For peptides containing Lys(Boc), a standard cleavage cocktail is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (B1312306) (TIS).[20] TIS acts as a scavenger for the tert-butyl carbocation. Extend the cleavage time from the standard 2 hours to 4-6 hours for difficult sequences.[7] If the yield is still low, the resin can be re-treated with a fresh cleavage cocktail.[8]
Improve Precipitation	Before adding cold ether, concentrate the TFA solution under a stream of nitrogen to a small volume (1-2 mL).[8] This increases the concentration of the peptide and promotes precipitation.
Test Cleavage	Before committing to a full-scale cleavage, perform a small-scale test cleavage on 20-50 mg of resin to optimize conditions.[7]
Address Peptide Insolubility	If the precipitated peptide is insoluble, try dissolving it in different solvents such as 50% aqueous acetic acid, formic acid, or hexafluoroisopropanol (HFIP).[19] Sonication may aid in dissolution.

Experimental Protocols

Protocol 1: Kaiser Test for Monitoring Coupling/Deprotection

Materials:

• Resin sample (a few beads)

• Solution A: 5 g ninhydrin in 100 mL ethanol

• Solution B: 80 g phenol (B47542) in 20 mL ethanol

• Solution C: 2 mL of 0.001M KCN in 98 mL pyridine

• Heating block or water bath at 100°C

Procedure:

• Wash the resin sample with DMF and then ethanol.

• Add 2-3 drops of each solution (A, B, and C) to the resin beads in a small glass test tube.

• Heat the tube at 100°C for 5 minutes.

• Observe the color of the beads and the solution.

  • Blue/Purple beads: Free primary amines are present (incomplete coupling or complete deprotection).

  • Yellow/Colorless beads: No free primary amines (complete coupling or incomplete deprotection).

Visualizations

Caption: Standard workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

References

• 1. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Incomplete Fmoc deprotection in solid-phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. benchchem.com [benchchem.com]
• 7. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC08421E [pubs.rsc.org]
• 11. peptide.com [peptide.com]
• 12. peptide.com [peptide.com]
• 13. chempep.com [chempep.com]
• 14. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 15. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 16. bachem.com [bachem.com]
• 17. blog.mblintl.com [blog.mblintl.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]

Technical Support Center: Ala-Lys Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with the dipeptide Ala-Lys (Alanine-Lysine) in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Ala-Lys and why is its solubility important for in vitro assays?

Ala-Lys is a dipeptide composed of the amino acids L-alanine and L-lysine.[1] Its solubility is crucial for in vitro assays to ensure accurate and reproducible results. Incomplete solubilization can lead to incorrect stock concentrations and peptide aggregation, which may reduce the effective concentration of the monomeric peptide and potentially introduce experimental artifacts.[2][3]

Q2: What are the main factors influencing the solubility of Ala-Lys?

The solubility of peptides like Ala-Lys is influenced by several factors:

• Amino Acid Composition: Ala-Lys contains both a non-polar amino acid (Alanine) and a basic, hydrophilic amino acid (Lysine). The presence of lysine (B10760008), with its positively charged side chain at physiological pH, generally enhances solubility in aqueous solutions.[2][4][5]

• pH of the Solution: The pH is a critical factor. Ala-Lys solubility is lowest at its isoelectric point (pI), where the net charge is zero. Adjusting the pH away from the pI increases the net charge and improves solubility.[4][5][6] For Ala-Lys, which is a basic peptide due to the lysine residue, dissolving in a slightly acidic solution can significantly improve solubility by ensuring the lysine side chain is protonated.[2][7]

• Temperature: Generally, increasing the temperature can enhance the solubility of peptides.[4][8][9] However, excessive heat should be avoided to prevent peptide degradation.[4]

• Co-solvents and Additives: The use of organic co-solvents or other additives can help dissolve hydrophobic peptides.[2][10] However, their compatibility with the specific in vitro assay must be considered.[2]

Q3: My Ala-Lys solution appears cloudy. Can I still use it?

A cloudy solution indicates that the peptide is not fully dissolved and may exist as a suspension or fine precipitate.[11] Using a cloudy solution is not recommended as it can lead to inaccurate concentration determination and unreliable experimental outcomes. It is essential to achieve a clear solution before proceeding with your experiments.[7][11]

Q4: How should I store my Ala-Lys stock solution?

Once dissolved, it is best to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the peptide.[12] Store the aliquots at -20°C or -80°C for long-term stability.[12]

Troubleshooting Guide

This guide addresses common issues encountered when dissolving Ala-Lys for in vitro assays.

Issue 1: Ala-Lys powder does not dissolve in neutral buffer (e.g., PBS pH 7.4).

Possible Cause: The pH of the neutral buffer may be close to the isoelectric point (pI) of Ala-Lys, leading to minimal solubility.[5][13] Peptides are least soluble at their pI because they have no net charge.[4][5]

Troubleshooting Steps:

• Adjust the pH: Since Ala-Lys is a basic peptide, lowering the pH will increase its net positive charge and enhance solubility.[2][7]

  • Try dissolving the peptide in a small amount of sterile, distilled water first.

  • If it doesn't dissolve, add a small amount of a dilute acidic solution (e.g., 10% acetic acid or 0.1% trifluoroacetic acid (TFA)) dropwise while vortexing until the peptide dissolves.[7][11]

• Sonication: Brief sonication can help break up aggregates and improve dissolution.[2][7] Use a bath sonicator for short intervals, keeping the sample on ice to prevent heating.[7][11]

• Gentle Warming: Gently warm the solution to aid dissolution, but be cautious to avoid temperatures that could degrade the peptide.[4][9]

Data Presentation

Table 1: Factors Affecting Ala-Lys Solubility and Recommended Strategies

Factor	Effect on Ala-Lys Solubility	Recommended Strategy
pH	Solubility is lowest at the isoelectric point (pI) and increases as the pH moves away from the pI.[4][5]	Dissolve in a slightly acidic buffer (e.g., pH < 7) to ensure the lysine residue is protonated, increasing the net positive charge.[2][7]
Temperature	Increased temperature generally increases solubility.[4][8]	Gentle warming can be used, but avoid excessive heat to prevent degradation.[4]
Ionic Strength	High salt concentrations can sometimes decrease peptide solubility through a "salting out" effect.[4]	Start with low salt buffers. If using high salt buffers, ensure the peptide is fully dissolved before adding the salt.
Co-solvents	Organic solvents like DMSO or DMF can aid in dissolving peptides, especially those with hydrophobic character.[2][9]	Use minimal amounts of co-solvents if necessary and ensure they are compatible with your assay.[2]
Peptide Concentration	Higher concentrations are more prone to aggregation and precipitation.	Start with a lower concentration and gradually increase if needed, ensuring complete dissolution at each step.

Experimental Protocols

Protocol 1: Systematic Solubility Testing for Ala-Lys

This protocol provides a step-by-step approach to determine the optimal solvent for Ala-Lys.

Materials:

• Lyophilized Ala-Lys peptide

• Sterile, nuclease-free water

• 10% Acetic Acid solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Initial Test in Water:

  • To a small, known amount of lyophilized Ala-Lys, add a calculated volume of sterile water to reach the desired concentration.

  • Vortex the solution for 1-2 minutes.

  • Observe for complete dissolution (a clear solution).

• Acidic Solution Test:

  • If the peptide is not fully soluble in water, take the suspension from the previous step.

  • Add 10% acetic acid dropwise while vortexing.

  • Continue adding the acid until the solution becomes clear. Note the approximate final pH if possible.

• Organic Co-solvent Test:

  • In a separate tube, add a minimal volume of DMSO to a small amount of lyophilized Ala-Lys.

  • Vortex until the peptide is dissolved.

  • Slowly add your desired aqueous buffer (e.g., PBS) to the DMSO-peptide mixture dropwise while vortexing to reach the final concentration. Be cautious, as adding the aqueous buffer too quickly can cause precipitation.[11]

• Final Check:

  • Once a clear solution is obtained, centrifuge the tube to pellet any remaining undissolved material.[2][9]

  • Use the supernatant for your experiments.

Visualizations

Diagram 1: Experimental Workflow for Solubilizing Ala-Lys

Caption: A step-by-step workflow for dissolving Ala-Lys.

Diagram 2: Troubleshooting Logic for Ala-Lys Solubility Issues

Caption: A logical guide for troubleshooting common Ala-Lys solubility problems.

References

• 1. Ala-Lys | C9H19N3O3 | CID 7016106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jpt.com [jpt.com]
• 3. benchchem.com [benchchem.com]
• 4. reta-peptide.com [reta-peptide.com]
• 5. The Solubility Challenge in Peptide Therapeutics | Blog | Biosynth [biosynth.com]
• 6. quora.com [quora.com]
• 7. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 8. Melting properties of peptides and their solubility in water. Part 1: dipeptides based on glycine or alanine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 10. par.nsf.gov [par.nsf.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Amino acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Ala-Lys Hydrogel Crosslinking Density

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ala-Lys hydrogels. Our goal is to help you overcome common experimental challenges and successfully optimize the crosslinking density of your hydrogels for your specific application.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for crosslinking Ala-Lys hydrogels?

A1: Ala-Lys hydrogels are typically crosslinked through the primary amine groups on the lysine (B10760008) residues. Common crosslinking strategies include:

• Chemical Crosslinkers: Glutaraldehyde (B144438) is a widely used agent that reacts with the amine groups of lysine to form Schiff bases, leading to covalent crosslinks.[1][2] Other chemical crosslinkers include carbodiimides (e.g., EDC) in conjunction with N-hydroxysuccinimide (NHS) to form amide bonds, and bifunctional polyethylene (B3416737) glycol (PEG)-based crosslinkers with reactive end groups.[3][4][5]

• Enzymatic Crosslinking: Transglutaminases can be used to form isopeptide bonds between lysine and glutamine residues, offering a biocompatible crosslinking method.

• Photocrosslinking: If the Ala-Lys peptide or a component of the hydrogel system is modified with a photo-sensitive group (e.g., methacrylate), UV or visible light can be used to initiate polymerization and crosslinking.[6]

Q2: How does crosslinking density affect the properties of my Ala-Lys hydrogel?

A2: Crosslinking density is a critical parameter that directly influences the physicochemical properties of your hydrogel. Generally, increasing the crosslinking density will:

• Increase Mechanical Stiffness: A higher crosslinking density leads to a more rigid hydrogel network, resulting in a higher storage modulus (G').[7][8][9]

• Decrease Swelling Ratio: A more tightly crosslinked network restricts the influx of water, leading to a lower swelling ratio.[10][11]

• Decrease Pore Size: The pores within the hydrogel matrix become smaller as the crosslinking density increases.[8]

• Decrease Degradation Rate: A more densely crosslinked hydrogel is often more resistant to enzymatic and hydrolytic degradation.[11]

Q3: What factors can I adjust to control the crosslinking density?

A3: You can tune the crosslinking density of your Ala-Lys hydrogel by modifying several experimental parameters:

• Crosslinker Concentration: Increasing the concentration of the crosslinking agent will generally lead to a higher crosslinking density.[7][8]

• Ala-Lys Peptide Concentration: A higher concentration of the peptide provides more crosslinking sites, potentially increasing the crosslinking density.

• Reaction Time: Allowing the crosslinking reaction to proceed for a longer duration can lead to more complete crosslinking.[12]

• pH: The pH of the reaction buffer is crucial, especially for amine-reactive crosslinkers. The reactivity of the primary amine on lysine is pH-dependent.[2][13]

• Temperature: The rate of the crosslinking reaction is often temperature-dependent.[12][13]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Hydrogel does not form or is too weak	1. Insufficient Crosslinking: The concentration of the crosslinker or the Ala-Lys peptide may be too low.[14] 2. Incorrect pH: The pH of the buffer may not be optimal for the crosslinking reaction.[12] 3. Inactive Crosslinker: The crosslinking agent may have degraded due to improper storage. 4. Short Reaction Time: The reaction may not have had enough time to proceed to completion.[12]	1. Increase the concentration of the crosslinker and/or the Ala-Lys peptide. 2. Adjust the pH of the reaction buffer to the optimal range for your chosen crosslinker. For glutaraldehyde crosslinking of lysine, a slightly basic pH (e.g., pH 7.4-8.5) is often used. 3. Use a fresh stock of the crosslinking agent. 4. Increase the incubation time for the crosslinking reaction.
Hydrogel is too stiff and brittle	1. Excessive Crosslinking: The concentration of the crosslinker is too high.[7] 2. High Peptide Concentration: The concentration of the Ala-Lys peptide is too high, leading to a very dense network.	1. Decrease the concentration of the crosslinking agent. 2. Reduce the concentration of the Ala-Lys peptide.
High variability between hydrogel batches	1. Inconsistent Mixing: Poor mixing of the hydrogel components can lead to heterogeneous crosslinking.[12] 2. Temperature Fluctuations: Variations in the reaction temperature can affect the rate and extent of crosslinking. 3. Pipetting Errors: Inaccurate measurement of reagents will lead to batch-to-batch differences.	1. Ensure thorough and consistent mixing of the precursor solutions. Vortexing or gentle sonication (if it doesn't damage the components) can be helpful. 2. Perform the crosslinking reaction in a temperature-controlled environment (e.g., a water bath or incubator). 3. Use calibrated pipettes and double-check all volumes.
Phase separation or hydrogel inhomogeneity	1. Poor Solubility: One or more components may not be fully dissolved before initiating crosslinking.[15] 2. Incompatible Solvent: The chosen solvent may not be suitable for all components.[12]	1. Ensure all components are completely dissolved in the buffer before mixing. Gentle heating or sonication may be necessary.[15] 2. Test different buffer systems or co-solvents to improve solubility.

Quantitative Data Summary

The following tables summarize key quantitative data related to the mechanical properties and swelling behavior of peptide-based hydrogels under different crosslinking conditions.

Table 1: Effect of Crosslinker Concentration on Hydrogel Stiffness

Hydrogel System	Crosslinker	Crosslinker Concentration	Storage Modulus (G')	Reference
P(NAGAm-co-NASMe)	Glutaraldehyde	0 mM (control)	~3 kPa	[7]
P(NAGAm-co-NASMe)	Glutaraldehyde	Not specified (post-crosslinked)	~14 kPa	[7]
PEGDA with PLL	UV Light	1% and 2% PLL	~9.5 kPa and ~8.7 kPa	[10]
PEGDA with PLL	UV Light	3% and 5% PLL	~6.7 kPa and ~4.7 kPa	[10]
ι-Carrageenan/Ala-Lys	-	Without Ala-Lys	590.4 Pa	[16]
ι-Carrageenan/Ala-Lys	-	With Ala-Lys	1077.8 Pa	[16]

Table 2: Swelling Ratios of Hydrogels

Hydrogel System	Crosslinking Method	Swelling Ratio (%)	Reference
PEGDA	UV Light	Not specified	[10]
PEGDA with PLL (1%)	UV Light	Not specified	[10]
PEGDA with PLL (2%)	UV Light	Not specified	[10]
PEGDA with PLL (3%)	UV Light	Not specified	[10]
PEGDA with PLL (5%)	UV Light	Not specified	[10]

Note: Specific swelling ratio values were not provided in the cited abstract, but the methodology to determine them is described.[10]

Experimental Protocols

Protocol 1: Glutaraldehyde Crosslinking of an Ala-Lys Containing Peptide Hydrogel

This protocol is a general guideline for crosslinking a pre-formed self-assembled peptide hydrogel containing lysine residues.

• Peptide Hydrogel Formation:

  • Dissolve the Ala-Lys containing peptide in a suitable buffer (e.g., phosphate-buffered saline, PBS) at the desired concentration.

  • Allow the peptide solution to self-assemble into a hydrogel according to your specific peptide's protocol (this may involve a pH or temperature trigger).

• Crosslinking:

  • Prepare a stock solution of glutaraldehyde (e.g., 25% in water).

  • Dilute the glutaraldehyde stock solution in the same buffer used for hydrogel formation to achieve the desired final concentration (e.g., 0.1% - 1% v/v).

  • Gently add the glutaraldehyde solution to the surface of the pre-formed hydrogel.

  • Allow the crosslinking reaction to proceed for a defined period (e.g., 1-24 hours) at a controlled temperature (e.g., room temperature or 37°C). The optimal time will depend on the desired degree of crosslinking.[2]

• Quenching and Washing:

  • To stop the crosslinking reaction, add a quenching solution, such as a glycine (B1666218) solution (e.g., 0.2 M), to react with any remaining unreacted glutaraldehyde.[17]

  • Incubate for at least 15 minutes.[17]

  • Wash the hydrogel extensively with buffer (e.g., PBS) to remove any unreacted glutaraldehyde and quenching agent. This is typically done by repeatedly exchanging the buffer over a period of 24-48 hours.

Protocol 2: Characterization of Hydrogel Stiffness using Rheology

• Sample Preparation:

  • Prepare hydrogel samples in a mold of a suitable geometry for the rheometer (e.g., parallel plate or cone-plate).

  • Ensure the hydrogel is of a uniform thickness and fills the gap between the plates.

• Rheological Measurement:

  • Perform a strain sweep to determine the linear viscoelastic region (LVER) where the storage modulus (G') and loss modulus (G'') are independent of the applied strain.

  • Perform a frequency sweep at a constant strain within the LVER to characterize the frequency-dependent behavior of the hydrogel.

  • The storage modulus (G') at a specific frequency (e.g., 1 Hz) is often reported as a measure of hydrogel stiffness.[18][19]

Visualizations

Caption: Experimental workflow for Ala-Lys hydrogel synthesis and characterization.

Caption: Relationship between crosslinker concentration and hydrogel properties.

References

• 1. Enhancement of the mechanical properties of lysine-containing peptide-based supramolecular hydrogels by chemical cross-linking - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Cross-Linking Approaches to Tuning the Mechanical Properties of Peptide π-Electron Hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation and Characterization of a Hydrogel from Low-molecular Weight Hyaluronic Acid [iris.cnr.it]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mechanically Tunable Hydrogels with Self-Healing and Shape Memory Capabilities from Thermo-Responsive Amino Acid-Derived Vinyl Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tailoring hyaluronic acid hydrogels: Impact of cross-linker length and density on skin rejuvenation as injectable dermal fillers and their potential effects on the MAPK signaling pathway suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ilexlife.com [ilexlife.com]
• 10. Optimal Poly(l-lysine) Grafting Density in Hydrogels for Promoting Neural Progenitor Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Gel properties and network structure of the hydrogel constructed by iota-carrageenan and Ala-Lys dipeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protocol for Chemical Cross-Linking - Creative Proteomics [creative-proteomics.com]
• 18. Hydrogels Cross-Linked by Native Chemical Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Physiological and Pathological Implications of the Formation of Hydrogels, with a Specific Focus on Amyloid Polypeptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ala-Lys Purification by HPLC

Welcome to the technical support center for the HPLC purification of the dipeptide Alanyl-Lysine (Ala-Lys). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the challenges encountered during the purification of this dipeptide.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying Ala-Lys by reversed-phase HPLC?

The main challenge in purifying Ala-Lys, a basic dipeptide, by reversed-phase HPLC is managing its interaction with the stationary phase to achieve good peak shape and resolution. Due to the presence of the basic lysine (B10760008) residue, Ala-Lys is prone to strong interactions with residual acidic silanol (B1196071) groups on silica-based columns, which can lead to significant peak tailing.[1][2] This distortion can compromise the accuracy of quantification and the purity of collected fractions.[3]

Q2: Why is my Ala-Lys peak tailing, and how can I fix it?

Peak tailing for Ala-Lys is most commonly caused by secondary ionic interactions between the positively charged amine groups of the dipeptide and negatively charged silanol groups on the silica-based stationary phase.[1][2] Here are the primary solutions:

• Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (typically to pH 2-3) by adding an acid like trifluoroacetic acid (TFA) protonates the silanol groups, minimizing their ionic interaction with the basic analyte.[2]

• Use of Ion-Pairing Agents: Incorporating an ion-pairing agent, such as TFA, into the mobile phase masks the positive charges on the Ala-Lys molecule, reducing its interaction with the stationary phase and improving peak shape.[4][5]

• Column Selection: Using a high-purity silica (B1680970) column with minimal residual silanol groups or an end-capped column can significantly reduce peak tailing.[3][6]

Q3: What is the recommended starting concentration of Trifluoroacetic Acid (TFA) for Ala-Lys purification?

A common starting concentration for TFA in the mobile phase for peptide purification is 0.1% (v/v).[6][7] However, for peptides with multiple positive charges like Ala-Lys, a higher concentration of 0.2-0.25% TFA may provide better resolution and peak shape.[4][8] It is advisable to optimize the TFA concentration for your specific application.

Q4: Can Ala-Lys degrade under the acidic conditions of the mobile phase?

While peptides are generally stable for the duration of a typical HPLC run, prolonged exposure to strongly acidic conditions (like 0.1% TFA, pH ~2) can potentially lead to hydrolysis of the peptide bond.[2][6] To mitigate this, it is recommended to use freshly prepared mobile phases and analyze samples promptly after preparation. For long-term storage, it is best to keep the purified Ala-Lys in a lyophilized form or frozen in a neutral buffer.

Q5: What are the expected recovery rates for Ala-Lys purification by HPLC?

With an optimized method, recovery rates for peptide purification by HPLC are generally high. For well-behaved peptides, recovery can be in the range of 95-105%.[9] However, factors such as peak tailing, adsorption to the column, and the number of purification steps can lower the overall recovery.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the HPLC purification of Ala-Lys.

Problem 1: Poor Peak Shape (Tailing)

• Symptom: The Ala-Lys peak has an asymmetrical shape with a pronounced tail.

• Root Cause Analysis and Solutions:

  • Insufficient Silanol Suppression: The interaction between the basic lysine residue and acidic silanol groups on the column is not adequately minimized.

    • Solution 1: Increase TFA Concentration: Incrementally increase the TFA concentration in your mobile phase from 0.1% to 0.2% or 0.25%. This will enhance the ion-pairing effect and better mask the silanol interactions.[4][8]

    • Solution 2: Lower Mobile Phase pH: Ensure the pH of your mobile phase is between 2 and 3 to fully protonate the silanol groups.

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Reduce the sample concentration or injection volume.

  • Column Degradation: The column may have lost its efficiency due to contamination or aging.

    • Solution: Flush the column with a strong solvent (e.g., 100% acetonitrile) or replace the column if performance does not improve.[10]

Problem 2: Poor Resolution or Co-elution with Impurities

• Symptom: The Ala-Lys peak is not well-separated from other peaks.

• Root Cause Analysis and Solutions:

  • Inadequate Mobile Phase Strength: The gradient profile may not be optimal for separating Ala-Lys from closely eluting impurities.

    • Solution 1: Adjust the Gradient: A shallower gradient around the elution point of Ala-Lys can improve resolution. For example, if Ala-Lys elutes at 30% acetonitrile (B52724), try a gradient that changes by 0.5% per minute in the 25-35% acetonitrile range.

    • Solution 2: Change the Organic Modifier: While acetonitrile is common, methanol (B129727) can sometimes offer different selectivity for peptide separations.

  • Suboptimal Ion-Pairing: The choice or concentration of the ion-pairing agent may not be ideal.

    • Solution: Experiment with different ion-pairing agents (e.g., formic acid) or optimize the concentration of TFA as described above.

Problem 3: Low Recovery

• Symptom: The amount of purified Ala-Lys is significantly lower than expected.

• Root Cause Analysis and Solutions:

  • Adsorption to the Column: The dipeptide may be irreversibly binding to the stationary phase.

    • Solution: Ensure adequate ion-pairing and mobile phase acidity to minimize strong ionic interactions. A column with a different stationary phase (e.g., C8 instead of C18) might also be beneficial.

  • Inaccurate Fraction Collection: The peaks may be broad, leading to improper fraction collection.

    • Solution: Address any peak shape issues first. Collect smaller fractions across the peak and analyze them individually to ensure you are pooling the purest fractions.

  • Sample Precipitation: The sample may not be fully soluble in the mobile phase.

    • Solution: Ensure the sample is fully dissolved in the initial mobile phase conditions before injection.

Data Presentation

Table 1: Illustrative Data on the Impact of TFA Concentration on Ala-Lys Purification

Parameter	0.05% TFA	0.1% TFA	0.2% TFA
Retention Time (min)	12.5	13.8	14.5
Peak Asymmetry (Tf)	1.8	1.2	1.05
Theoretical Purity (%)	92	98	>99
Theoretical Recovery (%)	85	95	97

Note: This data is representative and intended for illustrative purposes. Actual results may vary depending on the specific HPLC system, column, and other experimental conditions.

Experimental Protocols

Protocol 1: Standard Reversed-Phase HPLC Purification of Ala-Lys

This protocol provides a general method for the purification of crude Ala-Lys using a C18 column.

1. Materials and Equipment:

• Preparative HPLC system with a UV detector

• C18 reversed-phase column (e.g., 10 µm particle size, 100 Å pore size)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Crude lyophilized Ala-Lys sample

• 0.22 µm syringe filters

2. Sample Preparation:

• Dissolve the crude Ala-Lys sample in Mobile Phase A to a concentration of approximately 10 mg/mL.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

3. HPLC Method:

• Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 10 column volumes.

• Inject the prepared sample onto the column.

• Elute the dipeptide using a linear gradient of Mobile Phase B (e.g., 5% to 40% over 30 minutes).

• Monitor the elution profile at 214 nm.

• Collect fractions corresponding to the main Ala-Lys peak.

4. Post-Purification:

• Analyze the collected fractions by analytical HPLC to determine their purity.

• Pool the fractions that meet the desired purity level.

• Lyophilize the pooled fractions to obtain the purified Ala-Lys as a white powder.

Mandatory Visualizations

References

• 1. m.youtube.com [m.youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. hplc.eu [hplc.eu]
• 4. researchgate.net [researchgate.net]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Dirty TFA | Separation Science [sepscience.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimum concentration of trifluoroacetic acid for reversed-phase liquid chromatography of peptides revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Cleaning and Regeneration of Reversed-Phase HPLC Columns – Chemass [chemass.si]

Technical Support Center: Alanyl-Lysine Synthesis

Welcome to the technical support center for the synthesis of alanyl-lysine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during the synthesis of this dipeptide.

Troubleshooting Guide

This section addresses common issues that may arise during the synthesis of alanyl-lysine, offering potential causes and solutions in a question-and-answer format.

Question 1: My final product purity is low, and I see multiple peaks on my chromatogram. What are the likely side reactions?

Low purity and the presence of multiple peaks on analysis (e.g., HPLC) are often indicative of one or more side reactions occurring during synthesis. For alanyl-lysine, the most common side reactions include:

• Racemization: The chiral integrity of either the alanine (B10760859) or lysine (B10760008) residue can be compromised during the activation and coupling steps, leading to the formation of diastereomers. This can result in a loss of biological activity. The extent of racemization can be around 0.4% or less per synthesis cycle.[1]

• Diketopiperazine (DKP) Formation: The newly formed dipeptide can undergo intramolecular cyclization to form a stable six-membered ring, which is then cleaved from the resin. This is a significant cause of low yield, especially in solid-phase peptide synthesis (SPPS). In some cases, DKP formation can be a major side reaction, with yields of the DKP byproduct reaching as high as 91% under certain conditions.[2]

• Side-Chain Acylation of Lysine: The ε-amino group of the lysine side chain is nucleophilic and can be acylated if not properly protected, leading to branched peptides.

• Incomplete Deprotection or Coupling: Failure to completely remove the N-terminal protecting group (e.g., Fmoc or Boc) before the next coupling step, or incomplete coupling of the incoming amino acid, can lead to deletion sequences (missing an amino acid) or truncated peptides.

Question 2: How can I minimize racemization during the synthesis of alanyl-lysine?

Racemization is a critical concern in peptide synthesis. To minimize the formation of diastereomers:

• Choice of Coupling Reagents: Use coupling reagents known to suppress racemization. Carbodiimide-based reagents like DCC or EDC should be used in conjunction with racemization-suppressing additives such as 1-hydroxybenzotriazole (B26582) (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma). Uronium/aminium-based reagents like HBTU and HATU are also effective, with HATU generally showing a lower tendency for racemization than HBTU.

• Base Selection: The choice of base during coupling can influence racemization. Use of a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is generally preferred over less hindered bases like triethylamine (B128534) (TEA).

• Reaction Temperature: Perform the coupling reaction at a low temperature (e.g., 0 °C) to reduce the rate of racemization.

• Pre-activation Time: Minimize the time the carboxylic acid is in its activated state before the addition of the amine component.

Question 3: I am experiencing a significant loss of product, and I suspect diketopiperazine (DKP) formation. What can I do to prevent this?

DKP formation is a common issue, particularly in SPPS at the dipeptide stage. To mitigate this:

• Choice of Resin: When using Fmoc chemistry, employing a 2-chlorotrityl chloride resin can reduce DKP formation due to the steric hindrance provided by the trityl linker.

• Immediate Coupling: Couple the third amino acid immediately after the deprotection of the second amino acid's N-terminus to minimize the time the free N-terminal amine of the dipeptide is available for intramolecular cyclization.

• Protecting Group Strategy: In some cases, using a different N-terminal protecting group strategy can reduce DKP formation. For instance, a switch from Fmoc to a photolabile protecting group like Picoc has been shown to significantly reduce DKP formation from 91% to 15% in a model depsipeptide synthesis.[2]

Question 4: I am observing a byproduct with a higher mass than my target alanyl-lysine. What could be the cause?

A byproduct with a higher mass often points to an issue with the lysine side-chain protection.

• Incomplete Side-Chain Deprotection: If the protecting group on the ε-amino group of lysine (e.g., Boc) is not completely removed during the final cleavage step, you will observe the mass of the peptide plus the mass of the protecting group.

• Side-Chain Acylation: If the lysine side-chain protecting group is labile under the coupling conditions, the ε-amino group can be acylated by the incoming activated alanine, resulting in a branched peptide. Ensure the use of an orthogonal protecting group for the lysine side chain that is stable throughout the synthesis and is only removed during the final cleavage. For Fmoc-based SPPS, Fmoc-Lys(Boc)-OH is a common and effective choice.

Frequently Asked Questions (FAQs)

Q1: What are the most common protecting groups used for the synthesis of alanyl-lysine?

The choice of protecting groups is crucial for a successful synthesis. Here are the common choices for both solution-phase and solid-phase synthesis:

Functional Group	Protecting Group (Fmoc Strategy)	Protecting Group (Boc Strategy)
Alanine α-amino	Fmoc (9-fluorenylmethyloxycarbonyl)	Boc (tert-butyloxycarbonyl)
Lysine α-amino	Fmoc	Boc
Lysine ε-amino	Boc, Mtt, Dde, ivDde, Z	Z, 2-Cl-Z
Carboxyl group	Wang resin, Rink amide resin (SPPS)	Merrifield resin, PAM resin (SPPS)
Methyl or benzyl (B1604629) esters (Solution)	Methyl or benzyl esters (Solution)

Q2: Which coupling reagents are recommended for the alanyl-lysine peptide bond formation?

A variety of coupling reagents can be used, each with its own advantages.

Coupling Reagent	Class	Key Features
DCC/DIC + HOBt/Oxyma	Carbodiimides	Cost-effective, but can cause racemization if used without additives. The byproduct of DCC (DCU) is insoluble and needs to be filtered off.
HBTU/HATU/HCTU	Uronium/Aminium Salts	Highly efficient, fast coupling, and generally low racemization. HATU is often preferred for difficult couplings and to minimize racemization.
PyBOP/PyAOP	Phosphonium Salts	Very effective for sterically hindered couplings. Byproducts are water-soluble, simplifying purification.

Q3: What are typical yields for alanyl-lysine synthesis?

Yields can vary significantly depending on the synthesis strategy (solid-phase vs. solution-phase), the scale of the reaction, and the purification method.

Synthesis Method	Typical Crude Purity	Typical Final Yield (after purification)
Solid-Phase Peptide Synthesis (SPPS)	>70%	50-80%
Solution-Phase Peptide Synthesis	Variable	60-90%
Chemo-enzymatic Synthesis	Not applicable	>40%

Experimental Protocols

Below are generalized experimental protocols for the synthesis of alanyl-lysine using both solid-phase and solution-phase methods.

Solid-Phase Synthesis of Alanyl-Lysine (Fmoc/tBu Strategy)

• Resin Preparation: Swell Fmoc-Lys(Boc)-Wang resin in N,N-dimethylformamide (DMF) for 1-2 hours in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine (B6355638) in DMF to the resin and agitate for 5 minutes.

  • Drain the solution.

  • Add a fresh 20% solution of piperidine in DMF and agitate for an additional 15-20 minutes.

  • Drain and wash the resin thoroughly with DMF (3-5 times) and dichloromethane (B109758) (DCM) (3-5 times) to remove all traces of piperidine.

• Alanine Coupling:

  • In a separate vessel, dissolve Fmoc-Ala-OH (3 equivalents relative to resin loading), a coupling agent such as HBTU (3 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to the solution to activate the amino acid.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (indicating free amines), continue the coupling for another hour or perform a second coupling.

  • Drain the coupling solution and wash the resin with DMF (3-5 times) and DCM (3-5 times).

• Final Fmoc Deprotection: Repeat step 2 to remove the Fmoc group from the N-terminal alanine.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry it under vacuum.

  • Prepare a cleavage cocktail, typically a mixture of trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water (e.g., 95:2.5:2.5 v/v/v).

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude alanyl-lysine by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold ether, and dry under vacuum.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Solution-Phase Synthesis of Alanyl-Lysine

• Protection of Amino Acids:

  • Protect the α-amino group of alanine with a Boc group to yield Boc-Ala-OH.

  • Protect the ε-amino group of lysine with a Boc group and the α-carboxyl group as a methyl ester to yield H-Lys(Boc)-OMe.

• Coupling:

  • Dissolve Boc-Ala-OH (1 equivalent) and H-Lys(Boc)-OMe (1 equivalent) in a suitable solvent like DCM or DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add a coupling agent such as DCC (1.1 equivalents) and HOBt (1 equivalent).

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.

  • Filter off the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate with dilute acid (e.g., 1M HCl), dilute base (e.g., saturated NaHCO₃), and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the protected dipeptide, Boc-Ala-Lys(Boc)-OMe.

• Deprotection:

  • Saponification (Ester Hydrolysis): Dissolve the protected dipeptide in a mixture of methanol (B129727) and water, and add a stoichiometric amount of NaOH. Stir until the reaction is complete (monitored by TLC). Neutralize the solution and extract the Boc-Ala-Lys(Boc)-OH.

  • Acidolysis (Boc Removal): Dissolve the resulting product in DCM and add an excess of TFA. Stir at room temperature for 1-2 hours. Remove the solvent and TFA under reduced pressure.

• Purification: Purify the crude alanyl-lysine by recrystallization or chromatography.

Visualizations

Solid-Phase Synthesis Workflow for Alanyl-Lysine.

Key Side Reactions in Alanyl-Lysine Synthesis.

References

• 1. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Ala-Lys Stability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Ala-Lys dipeptide degradation in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Ala-Lys in an aqueous solution?

A1: The two main degradation pathways for the dipeptide Ala-Lys in solution are:

• Diketopiperazine (DKP) Formation: An intramolecular cyclization reaction where the N-terminal amino group of Alanine attacks the carbonyl group of the peptide bond, leading to the formation of a cyclic dipeptide (cyclo(Ala-Lys)) and the release of water. This is a common degradation route for dipeptides.[1][2]

• Hydrolysis: The cleavage of the peptide bond between Alanine and Lysine (B10760008) by water, resulting in the individual amino acids. This reaction is catalyzed by both acid and base.[3][4]

Q2: What are the key factors that influence the rate of Ala-Lys degradation?

A2: The stability of Ala-Lys in solution is primarily affected by:

• pH: The pH of the solution is a critical factor. DKP formation is generally favored at neutral to slightly alkaline pH, where the N-terminal amino group is deprotonated and more nucleophilic.[1] Hydrolysis of the peptide bond is significant at both acidic and basic pH.[3]

• Temperature: Higher temperatures accelerate both diketopiperazine formation and hydrolysis.[1][5] Storing Ala-Lys solutions at lower temperatures is a key strategy to minimize degradation.

• Buffer Composition: The type of buffer and its concentration can influence degradation rates. Some buffer species can act as catalysts for hydrolysis or DKP formation.[1][6] It is crucial to select a buffer system that is inert and provides optimal pH stability.

• Presence of Co-solvents: Organic co-solvents can alter the polarity of the solution and may impact the rate of degradation, sometimes offering a stabilizing effect.[7][8]

Q3: How can I prevent or minimize the degradation of my Ala-Lys sample in solution?

A3: To enhance the stability of Ala-Lys solutions, consider the following strategies:

• pH Optimization: Maintain the pH of the solution in a range where both DKP formation and hydrolysis are minimized. For many peptides, a slightly acidic pH (e.g., 3-5) can be optimal.[9]

• Temperature Control: Store Ala-Lys solutions at low temperatures (e.g., 2-8°C or frozen at -20°C or -80°C) to significantly reduce degradation rates.[10]

• Appropriate Buffer Selection: Use buffers that are known to be non-catalytic. Common choices include citrate (B86180) and acetate (B1210297) buffers. It is advisable to perform buffer screening studies to identify the optimal buffer system for your specific application.[6][11]

• Lyophilization: For long-term storage, lyophilization (freeze-drying) is a highly effective method to prevent degradation by removing water, which is essential for both hydrolysis and DKP formation.[10][12][13]

• Use of Stabilizing Excipients: The addition of certain excipients, such as cryoprotectants (for lyophilization) or specific amino acids like arginine, can sometimes enhance stability.[11] However, it's important to note that lysine itself can sometimes act as a destabilizer in certain formulations.[14]

Troubleshooting Guides

Issue 1: Rapid loss of Ala-Lys concentration in my solution at neutral pH.

• Possible Cause: At neutral pH, the primary degradation pathway is likely the formation of diketopiperazine (cyclo(Ala-Lys)), as the unprotonated N-terminal amine is highly reactive.[1]

• Troubleshooting Steps:

  • Lower the pH: Adjust the pH of your solution to a more acidic range (e.g., pH 3-5) to protonate the N-terminal amine and reduce its nucleophilicity, thereby inhibiting cyclization.

  • Decrease Storage Temperature: Immediately move your solution to a lower temperature (refrigerated or frozen) to slow down the reaction rate.

  • Analyze for DKP: Use an analytical technique like HPLC or mass spectrometry to confirm the presence of the cyclo(Ala-Lys) degradation product.

Issue 2: My Ala-Lys solution shows degradation at both acidic and basic pH.

• Possible Cause: This pattern is characteristic of peptide bond hydrolysis, which is catalyzed by both H+ and OH- ions.[3]

• Troubleshooting Steps:

  • Identify the pH of minimum degradation: Conduct a pH stability study to determine the pH at which the hydrolysis rate is slowest. This is typically in the mildly acidic range.

  • Buffer Selection: Ensure your buffer has sufficient capacity to maintain the optimal pH.

  • Consider Lyophilization: For long-term storage, lyophilize the Ala-Lys to remove water and prevent hydrolysis.

Issue 3: I observe unexpected peaks in my HPLC analysis of an aged Ala-Lys solution.

• Possible Cause: These peaks likely represent degradation products such as cyclo(Ala-Lys) or the individual amino acids (Alanine and Lysine) from hydrolysis.

• Troubleshooting Steps:

  • Characterize the Peaks: Use mass spectrometry (LC-MS) to identify the mass of the components in the unexpected peaks to confirm if they correspond to the expected degradation products.

  • Run a Forced Degradation Study: Intentionally degrade a fresh sample of Ala-Lys under stressed conditions (e.g., high temperature, extreme pH) and compare the resulting chromatogram to your aged sample to help identify the degradation peaks.[15][16][17]

  • Optimize HPLC Method: Ensure your HPLC method is capable of separating Ala-Lys from its potential degradation products.

Data Presentation

Table 1: Factors Influencing Ala-Lys Degradation in Solution

Factor	Effect on Diketopiperazine (DKP) Formation	Effect on Hydrolysis	Recommendations for Minimizing Degradation
pH	Rate is highest at neutral to slightly alkaline pH.[1]	Rate is high at both acidic and basic pH.[3]	Maintain a slightly acidic pH (e.g., 3-5).
Temperature	Rate increases significantly with temperature.[1][5]	Rate increases with temperature.	Store at low temperatures (2-8°C or frozen).
Buffer Type	Some buffers can catalyze the reaction.[1]	Buffer ions can act as general acid/base catalysts.	Screen for non-catalytic buffers like citrate or acetate.[6]
Co-solvents	Can increase or decrease the rate depending on the solvent.[8]	Can alter water activity and affect the rate.	Empirically test the effect of co-solvents if required for the formulation.

Table 2: Summary of Stabilization Strategies for Ala-Lys in Solution

Strategy	Mechanism of Stabilization	Key Considerations
pH Control	Reduces the nucleophilicity of the N-terminal amine (inhibiting DKP formation) and minimizes acid/base catalysis of hydrolysis.	The optimal pH needs to be determined experimentally.
Refrigeration/Freezing	Slows down the kinetic rates of all degradation reactions.	Avoid repeated freeze-thaw cycles which can cause physical instability.
Lyophilization	Removes water, the reactant in hydrolysis and a medium for cyclization.[10][12]	Requires optimization of the lyophilization cycle and the use of cryoprotectants.
Inert Buffer Selection	Avoids catalytic participation of buffer components in degradation reactions.	Buffer pKa should be close to the target pH for effective buffering.

Experimental Protocols

Protocol 1: Forced Degradation Study of Ala-Lys

Objective: To identify the potential degradation products of Ala-Lys under various stress conditions.

Materials:

• Ala-Lys dipeptide

• 0.1 M HCl

• 0.1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• Water bath or incubator

• HPLC system with UV or MS detector

Methodology:

• Sample Preparation: Prepare a stock solution of Ala-Lys (e.g., 1 mg/mL) in purified water.

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate an aliquot of the stock solution (in a neutral buffer, e.g., phosphate) at 60°C for 7 days.

• Analysis: At the end of the incubation period, neutralize the acid and base-stressed samples. Analyze all samples, along with an unstressed control, by a stability-indicating HPLC method to identify and quantify the degradation products.[15][18]

Protocol 2: HPLC Method for Ala-Lys and its Degradation Products

Objective: To quantify Ala-Lys and separate it from its primary degradation products (cyclo(Ala-Lys), Alanine, and Lysine).

Instrumentation:

• HPLC system with a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• UV detector set at 210 nm

Mobile Phase:

• Mobile Phase A: 0.1 M Ammonium dihydrogen phosphate (B84403) with 0.2% (w/v) sodium heptanesulfonate, pH adjusted to 6.0.

• Mobile Phase B: Methanol

• Gradient: A gradient elution may be necessary to resolve all components. A starting point could be 96:4 (A:B) with a linear gradient to increase the percentage of B over time.

Method Parameters:

• Flow Rate: 0.8 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

(Note: This method is a starting point and should be optimized and validated for your specific application).[19]

Visualizations

Caption: Primary degradation pathways of Ala-Lys in solution.

References

• 1. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. vordenker.de [vordenker.de]
• 4. The pH dependence of the equilibrium constant KHyd for the hydrolysis of the Lys15-Ala16 reactive-site peptide bond in bovine pancreatic trypsin inhibitor (aprotinin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thermally-induced formation of taste-active 2,5-diketopiperazines from short-chain peptide precursors in cocoa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Effect of co-solvents on the controlled release of calcitonin polypeptide from in situ biodegradable polymer implants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Influence of Solvents upon Diketopiperazine Formation of FPG8K - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Development of lyophilization cycle and effect of excipients on the stability of catalase during lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 12. pci.com [pci.com]
• 13. Effectiveness of Lyoprotectants in Protein Stabilization During Lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Alternative buffer systems in biopharmaceutical formulations and their effect on protein stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 16. A Review on Forced Degradation Strategies to Establish the Stability of Therapeutic Peptide Formulations | CoLab [colab.ws]
• 17. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 18. researchgate.net [researchgate.net]
• 19. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Ala-Lys Enzymatic Assays

Welcome to the technical support center for Ala-Lys enzymatic assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to potential interference in enzymatic assays utilizing an Ala-Lys substrate.

Frequently Asked Questions (FAQs)

Q1: What type of enzyme cleaves an Ala-Lys substrate?

An Ala-Lys substrate is typically cleaved by a dipeptidyl peptidase (DPP). These enzymes cleave dipeptides from the N-terminus of a polypeptide chain. Specifically, enzymes with post-proline or post-alanine dipeptidyl aminopeptidase (B13392206) activity, such as Dipeptidyl Peptidase IV (DPP-IV/CD26), are primary candidates.[1] DPP-IV is known to cleave peptides with the sequence X-Ala-Z, where X is any amino acid and Z is the remainder of the peptide.[1]

Q2: My assay signal (absorbance or fluorescence) is very low or absent. What are the potential causes?

A low or non-existent signal can stem from several factors, ranging from reagent integrity to suboptimal assay conditions.[2]

• Inactive Enzyme: The enzyme may have lost activity due to improper storage, repeated freeze-thaw cycles, or the presence of an inhibitor.[2]

• Suboptimal Reagent Concentrations: The concentrations of your enzyme or Ala-Lys substrate may be too low to generate a detectable signal.[2][3]

• Incorrect Reaction Conditions: The pH, temperature, or incubation time of the assay may not be optimal for your specific enzyme.[2][4] DPP-IV, for instance, has an optimal pH range of 7.4-8.7.[1]

• Substrate Insolubility: While Ala-Lys is generally soluble, modified versions of the substrate (e.g., with fluorophores or protective groups) could have solubility issues.[2]

Q3: I am observing high background signal in my assay. What could be the cause?

High background can obscure the true signal and reduce assay sensitivity.[5] Common causes include:

• Substrate Instability: The Ala-Lys substrate, particularly if it is conjugated to a reporter molecule like AMC (7-amino-4-methylcoumarin), may undergo spontaneous hydrolysis, leading to a signal in the absence of enzymatic activity.[6]

• Autofluorescence: Assay components, including the test compounds, buffers, or even the microplate itself, can have intrinsic fluorescence.[5][7] For fluorescence assays, using black, opaque-walled plates is recommended to minimize light scatter and background.[2][4]

• Contaminated Reagents: Buffers or other reagents may be contaminated with fluorescent or enzymatic substances.[5][6]

• Contaminating Proteases: If your sample contains other proteases that can cleave the Ala-Lys substrate, this will contribute to the background signal.[2]

Q4: The reaction rate in my assay is non-linear. What are the likely reasons?

A non-linear reaction rate can complicate data analysis and interpretation.

• Substrate Depletion: If the enzyme concentration is too high or the incubation time is too long, a significant portion of the substrate may be consumed, leading to a decrease in the reaction rate.[6] It is recommended to consume less than 10-15% of the total substrate for accurate kinetic measurements.[6]

• Enzyme Inactivation: The enzyme may be unstable under the assay conditions and lose activity over time.[6]

• Inner Filter Effect (in fluorescence assays): At high concentrations, the substrate or product can absorb the excitation or emission light, leading to a non-linear relationship between fluorescence and product concentration.[7]

Troubleshooting Guides

Issue 1: Low or No Signal

Issue 2: High Background Signal

Data Presentation: Common Interferences

The following table summarizes common substances that can interfere with enzymatic assays. Note that the specific concentrations leading to interference can be enzyme and assay-dependent.

Interfering Substance	Typical Concentration to Avoid	Potential Effect	Reference(s)
EDTA	> 0.5 mM	Inhibition of metallo-enzymes	[4]
SDS	> 0.2%	Enzyme denaturation	[4]
Sodium Azide	> 0.2%	Enzyme inhibition (e.g., peroxidase)	[4]
Ascorbic Acid	> 0.2%	Redox interference	[4]
NP-40 / Tween-20	> 1%	Can affect enzyme activity	[4]
DMSO	> 5% (variable)	Can inhibit or denature enzymes	[2]

Experimental Protocols

Protocol 1: General Ala-Lys Enzymatic Assay (Fluorometric)

This protocol provides a general workflow for measuring the activity of an enzyme that cleaves a fluorogenic Ala-Lys substrate (e.g., Ala-Lys-AMC).

Materials:

• Enzyme stock solution

• Ala-Lys-AMC substrate stock solution (in DMSO)

• Assay Buffer (e.g., Tris-HCl, pH 7.4-8.7)

• Positive control inhibitor (if available)

• Black, opaque-walled 96-well or 384-well microplate

• Fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Thaw all components and keep them on ice.

  • Prepare the desired working concentration of the enzyme in cold assay buffer.

  • Prepare the working concentration of the Ala-Lys-AMC substrate in assay buffer. Protect from light.

• Assay Setup:

  • Add assay buffer to all wells.

  • Add the enzyme solution to the sample wells.

  • For "no enzyme" control wells, add an equal volume of assay buffer.

  • For inhibitor control wells, add the inhibitor before adding the enzyme.

• Pre-incubation:

  • Pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes to allow the components to equilibrate.

• Reaction Initiation:

  • Add the Ala-Lys-AMC substrate solution to all wells to start the reaction.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence reader pre-set to the appropriate excitation and emission wavelengths for AMC (typically Ex/Em = 360-380/440-460 nm).

  • Measure the fluorescence intensity over time (kinetic assay) or at a single time point after a fixed incubation period (endpoint assay).

• Data Analysis:

  • For kinetic assays, determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

  • Subtract the rate of the "no enzyme" control from all measurements.

  • Plot the enzyme activity as a function of substrate or inhibitor concentration.

Protocol 2: Troubleshooting High Background - Control Experiments

To identify the source of high background, run the following control experiments:

Control Well Composition	Purpose
Assay Buffer Only	Measures the background of the buffer and microplate.
Assay Buffer + Substrate	Measures the rate of spontaneous substrate hydrolysis.[6]
Assay Buffer + Test Compound	Measures the intrinsic fluorescence (autofluorescence) of the test compound.[6]
Assay Buffer + Enzyme	Measures any intrinsic fluorescence of the enzyme preparation.
Assay Buffer + Known Product (e.g., free AMC) + Test Compound	Checks for fluorescence quenching by the test compound.[7]

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. docs.abcam.com [docs.abcam.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Bioconjugation with Ala-Lys Linkers

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when optimizing the bioconjugation efficiency of molecules using Alanine-Lysine (Ala-Lys) and other lysine-targeting linkers.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of an Ala-Lys linker in bioconjugation?

Ala-Lys dipeptide linkers are primarily used in the development of bioconjugates, such as Antibody-Drug Conjugates (ADCs), to connect a payload (e.g., a cytotoxic drug) to a biomolecule (e.g., an antibody).[1][2][3] The lysine (B10760008) residue in the linker can provide a site for enzymatic cleavage within the target cell, while the alanine (B10760859) can act as a spacer.[2][3] The design of the dipeptide linker is critical as it influences the stability, solubility, and payload release mechanism of the final conjugate.[4][5][]

Q2: Which functional group is targeted when using Ala-Lys or other lysine-based linkers?

Conjugation primarily targets the ε-amino group of lysine residues on the surface of proteins, such as monoclonal antibodies.[7][8] This amino group is nucleophilic and readily reacts with various electrophilic functional groups on the linker-payload complex.[7][9] It's important to note that the N-terminal α-amino group of a protein can also be a target for modification.[10]

Q3: What are the most critical factors influencing the efficiency of lysine conjugation?

Several factors critically impact the success of lysine conjugation:

• pH: The pH of the reaction buffer is paramount. The ε-amino group of lysine has a high pKa (~10.5), meaning it is predominantly protonated (and thus unreactive) at physiological pH.[7][] Increasing the pH to a range of 8.5-9.5 deprotonates the amine, enhancing its nucleophilicity and reactivity.[10]

• Reagent Stoichiometry: The molar ratio of the linker-payload to the biomolecule affects the average number of molecules conjugated, often referred to as the Drug-to-Antibody Ratio (DAR) in ADCs.[12]

• Temperature and Reaction Time: These parameters must be optimized to ensure complete conjugation without causing degradation of the biomolecule.[13][14]

• Antibody Purity: Impurities in the antibody solution can compete for labeling, interfering with the conjugation reaction. It is recommended to use antibodies with >95% purity.[13]

Q4: What are the common chemistries used for targeting lysine residues?

The most prevalent chemistry involves the use of N-Hydroxysuccinimide (NHS) esters.[7][][15] NHS esters react with the primary amines on lysine residues to form stable and biocompatible amide bonds.[9][10] Other chemistries include the use of isothiocyanates, which form thiourea (B124793) bonds, and reductive amination, which involves the reaction of an aldehyde or ketone with the amine to form an imine that is subsequently reduced to a stable amine linkage.[10][]

Q5: Why is site-selectivity a challenge with lysine conjugation?

A typical antibody can have over 80 lysine residues, with many being solvent-accessible.[8] Traditional methods like NHS-ester chemistry result in a stochastic (random) conjugation process, leading to a heterogeneous mixture of bioconjugates with different DARs and conjugation sites.[8][][12] This heterogeneity can impact the conjugate's stability, pharmacokinetics, and efficacy.[7][12] Achieving site-selectivity is a key goal in modern bioconjugation to produce more homogeneous products.[10][13]

Troubleshooting Guide

This guide addresses common problems encountered during bioconjugation with Ala-Lys and other lysine-targeting linkers.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Conjugation Yield / Low DAR	Suboptimal pH: The reaction pH may be too low, leaving lysine amino groups protonated and unreactive.[10]	Optimize pH: Perform small-scale reactions across a pH range of 8.0 to 9.5 to find the optimal condition for your specific protein.[10][16] Common buffers include borate (B1201080) and Tris.[16]
Insufficient Molar Ratio: The molar excess of the linker-payload may be too low to drive the reaction to completion.	Increase Molar Excess: Incrementally increase the molar ratio of the linker-payload to the biomolecule (e.g., start with a 10- to 20-fold excess).[14]
Hydrolysis of Reagent: Amine-reactive reagents like NHS esters are susceptible to hydrolysis in aqueous buffers, reducing their reactivity over time. The half-life of an NHS ester can be as short as 10 minutes at pH 8.6.[10]	Prepare Reagents Fresh: Dissolve the linker-payload in a compatible, anhydrous organic solvent (like DMSO or DMA) immediately before adding it to the reaction buffer.[14] Minimize the reaction time where possible.
Poor Solubility of Linker-Payload: The linker-payload construct may be hydrophobic and not fully soluble in the aqueous reaction buffer.[14]	Use a Co-solvent: Titrate a small percentage of a water-miscible organic co-solvent (e.g., DMSO) into the reaction buffer to improve solubility.[14] Ensure the co-solvent does not denature your biomolecule.
ADC Aggregation	Increased Hydrophobicity: The conjugation of hydrophobic payloads can lead to aggregation of the final bioconjugate.[4][12][17]	Optimize Formulation: Screen different buffer conditions (pH, excipients) to find a formulation that minimizes aggregation.[12]
High DAR: A high drug-to-antibody ratio often correlates with increased aggregation.[8]	Control Conjugation Conditions: Tightly control reaction parameters (pH, time, stoichiometry) to achieve a lower, more consistent DAR.[12]
Linker Characteristics: Certain linkers can inherently promote aggregation.[12]	Select More Hydrophilic Linkers: If possible, select more hydrophilic linkers or payloads to improve the solubility of the conjugate.[12]
Inconsistent DAR Between Batches	Variable Reaction Conditions: Minor differences in pH, temperature, reaction time, or reagent concentrations can lead to batch-to-batch variability.[12]	Standardize Protocols: Tightly control and document all reaction parameters. Ensure precise and consistent addition of all reagents.[12]
Variable Reagent Quality: The purity and reactivity of the linker-payload reagent can differ between batches.[12]	Qualify Reagents: Ensure the quality and purity of the linker-payload reagent before use.
Inconsistent Antibody Quality: The starting biomolecule may have variations in purity or the number of available conjugation sites.[12]	Ensure Consistent Biomolecule Production: Use highly purified (>95%) and well-characterized biomolecules for conjugation.[13]
Loss of Biological Activity	Conjugation at Active Site: Modification of lysine residues within or near the antigen-binding site (for antibodies) or an enzyme's active site can impair function.[18]	Use Site-Specific Conjugation: If possible, employ site-specific conjugation technologies to direct the linker to regions away from the active site.[12][13]
Conformational Changes: The attachment of the linker-payload may induce unfavorable conformational changes in the biomolecule.	Modify Linker Design: Experiment with linkers of different lengths or chemistries.[13][14] Sometimes a shorter or more rigid linker can prevent undesirable interactions.

Data & Experimental Protocols

Quantitative Data Summary

Table 1: Effect of pH on Amine Reactivity for Bioconjugation

pH Range	State of N-terminal α-amine (pKa ~8)	State of Lysine ε-amine (pKa ~10.5)	Recommended Application
~7.0	Partially deprotonated (nucleophilic)	Mostly protonated (less reactive)	N-terminal specific modification[10]
8.5 - 9.5	Deprotonated (highly nucleophilic)	Partially deprotonated (nucleophilic)	Optimal for lysine modification[10]
>10.0	Deprotonated (highly nucleophilic)	Deprotonated (highly nucleophilic)	High reactivity but increased risk of protein denaturation

Table 2: Comparison of Common Lysine-Targeting Linker Chemistries

Linker Chemistry	Reactive Group	Bond Formed	Stability	Key Considerations
Aminolysis	N-Hydroxysuccinimide (NHS) Ester	Amide	Very Stable[10]	Most common method; susceptible to hydrolysis at high pH; can react with other nucleophiles (His, Ser, Tyr).[10][]
Thiourea Formation	Isothiocyanate	Thiourea	Less stable than amide[10]	More tolerant to hydrolysis than NHS esters, but alters the charge of the amine.[10]
Reductive Amination	Aldehyde / Ketone	Secondary Amine	Stable	Two-step process; requires a reducing agent (e.g., NaBH₃CN).[10]
Amidine Formation	Imidoester	Amidine	Stable	Highly specific to amines at pH 10; preserves the positive charge of the modified site.[19]

General Protocol: NHS Ester-Based Conjugation to Antibody Lysines

This protocol provides a general workflow for conjugating an NHS-ester-activated linker-payload to an antibody. NOTE: This is a starting point and must be optimized for your specific antibody and linker-payload.

1. Materials and Buffers:

• Antibody: Purified to >95%, in a buffer free of primary amines (e.g., PBS).
• Linker-Payload-NHS Ester: Stored under anhydrous conditions.
• Reaction Buffer: 100 mM Borate buffer, pH 8.5.
• Quenching Buffer: 1 M Tris-HCl, pH 8.0.
• Co-solvent (optional): Anhydrous DMSO.
• Purification System: Size exclusion chromatography (SEC) or tangential flow filtration (TFF) system.

2. Antibody Preparation:

• If necessary, perform a buffer exchange to transfer the antibody into the Reaction Buffer.
• Adjust the antibody concentration to a working range (e.g., 5-10 mg/mL).

3. Conjugation Reaction:

• Calculate the required amount of Linker-Payload-NHS Ester for the desired molar excess (e.g., 10-fold).
• Just before use, dissolve the Linker-Payload-NHS Ester in a minimal amount of anhydrous DMSO to create a concentrated stock solution.
• While gently stirring the antibody solution, add the linker-payload stock solution dropwise. The final concentration of DMSO should typically be kept below 10% (v/v).
• Incubate the reaction at a controlled temperature (e.g., room temperature or 4°C) for a specific duration (e.g., 1-2 hours).

4. Quenching the Reaction:

• Add the Quenching Buffer (e.g., to a final concentration of 50 mM Tris) to quench any unreacted NHS ester.
• Incubate for an additional 30 minutes.

5. Purification of the Conjugate:

• Remove unreacted linker-payload and other small molecules by purifying the reaction mixture using SEC or TFF.
• The purified conjugate should be exchanged into a suitable formulation buffer for storage.

6. Characterization:

• Determine the final protein concentration (e.g., by A280 measurement).
• Determine the average DAR using techniques like UV-Vis spectroscopy, Hydrophobic Interaction Chromatography (HIC), or Mass Spectrometry.
• Assess the level of aggregation using SEC.
• Confirm the biological activity of the conjugate with a relevant binding or functional assay.

Visualizations

General workflow for antibody-drug conjugation via lysine residues.

Troubleshooting decision tree for low bioconjugation yield.

Simplified reaction of an antibody lysine with an NHS-ester linker.

References

• 1. Optimizing Lysosomal Activation of Antibody-Drug Conjugates (ADCs) by Incorporation of Novel Cleavable Dipeptide Linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Impact of dipeptide on ADC physicochemical properties and efficacy identifies Ala–Ala as the optimal dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. Site-selective lysine conjugation methods and applications towards antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 14. benchchem.com [benchchem.com]
• 15. Site-selective lysine conjugation methods and applications towards antibody–drug conjugates - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC03976H [pubs.rsc.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Field Guide to Challenges and Opportunities in Antibody-Drug Conjugates for Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]

troubleshooting peptide sequencing of Ala-Lys containing peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the sequencing of peptides containing Alanine (Ala) and Lysine (B10760008) (Lys).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common problems in a question-and-answer format, providing detailed explanations and actionable troubleshooting steps.

Category 1: Mass Spectrometry (MS/MS) Based Sequencing

Q1: My MS/MS analysis suggests an incorrect sequence for my Ala-Lys containing peptide, specifically a reordering of the amino acids. Why is this happening?

A1: This is likely due to a gas-phase rearrangement during collision-induced dissociation (CID) in the mass spectrometer. It has been observed that peptides such as Ala-Ala-Lys and Ala-Lys-Ala can rearrange to form the more stable Lys-Ala-Ala sequence in the gas phase.[1] This occurs because the lysine side chain can facilitate the formation of a cyclic peptide intermediate, which then reopens at a different peptide bond, leading to a "scrambled" sequence.[1][2]

Troubleshooting Steps:

• Vary Collision Energy: Gas-phase rearrangements are often energy-dependent. Acquiring spectra at multiple different collision energies (a stepped or ramped collision energy approach) may alter the fragmentation pathways and provide evidence of the correct sequence.

• Use Alternative Fragmentation Methods:

  • Electron Transfer Dissociation (ETD) / Electron Capture Dissociation (ECD): These non-ergodic fragmentation methods are less prone to inducing backbone rearrangements compared to CID.[3] They fragment the peptide backbone through a different mechanism, often preserving the original sequence information.

  • Higher-Energy C-trap Dissociation (HCD): While still a collisional activation method, HCD can sometimes produce different fragmentation patterns that may help confirm the correct sequence.

• Chemical Derivatization: Derivatizing the N-terminus and the lysine side-chain amine (e.g., via dimethylation) can block the cyclization reaction required for rearrangement, thus preserving the linear sequence during CID.[2]

• Use Lys-N Digestion: If your protein sequence allows, using the Lys-N metalloendopeptidase, which cleaves N-terminal to lysine, will place the lysine at the N-terminus of the resulting peptide.[4] This alters the fragmentation chemistry and can prevent the specific type of rearrangement seen with C-terminal lysines.

Q2: I'm observing unexpected mass shifts on my lysine-containing peptide. How can I identify the cause?

A2: Unexpected mass shifts on lysine residues are most commonly due to post-translational modifications (PTMs). Lysine is one of the most frequently modified amino acids.[5] These modifications can alter fragmentation patterns and must be accounted for during data analysis.

Troubleshooting Steps:

• Consult a PTM Mass Shift Table: Compare the observed mass shift to a table of common lysine PTMs (see Table 1 below). Remember to use high-resolution mass data to distinguish between isobaric or near-isobaric modifications (e.g., trimethylation vs. acetylation).[5][6]

• Refine Database Search Parameters: When using search algorithms like Mascot or Sequest, ensure you have included the suspected PTMs as "variable modifications" in your search parameters. Failure to do so will result in the peptide remaining unidentified.

• Check for Unintended Chemical Modifications:

  • Carbamylation: Can occur if urea (B33335) is used in buffers at elevated temperatures, adding +43.0058 Da.

  • Succinylation: Can result from using succinic anhydride (B1165640) to block lysine side chains, adding +100.0160 Da.[7]

  • Formaldehyde adducts: Can arise from sample preparation contaminants.

• Manual Spectra Interpretation: Manually inspect the MS/MS spectrum. A PTM will shift the mass of the fragment ions containing the modified residue. For a C-terminal lysine, the y-ion series will be unaffected until the modified lysine, while the b-ion series will show the mass shift.

Q3: My Ala-Lys peptide is not fragmenting well, resulting in poor sequence coverage. How can I improve fragmentation?

A3: Poor fragmentation can stem from several factors, including insufficient collision energy, the inherent stability of the peptide, or a low charge state.

Troubleshooting Steps:

• Optimize Collision Energy (CE): This is the most critical parameter for achieving good fragmentation.[8][9] The optimal CE depends on the peptide's mass, charge state, and sequence.

  • Use Stepped or Ramped CE: Instead of a single CE value, apply a range of energies during MS/MS acquisition. This increases the likelihood of capturing the optimal fragmentation energy for a given peptide.[10]

  • Automated CE Optimization: Many mass spectrometer software platforms have routines to automatically determine the optimal CE for specific precursor ions.[8]

• Increase Charge State: Higher charge states (e.g., 3+ instead of 2+) often fragment more readily and produce more informative spectra.

  • Adjust ESI source conditions (e.g., spray voltage, gas flow).

  • Add a small amount of a "supercharging" reagent like m-nitrobenzyl alcohol (m-NBA) to the LC-MS mobile phase, if compatible with your system.

• Consider an Alternative Protease:

  • If using trypsin, the resulting peptide may be very small and difficult to fragment and detect. Using a different enzyme like Glu-C or Chymotrypsin could generate a larger, more easily fragmented peptide containing the Ala-Lys sequence.

  • Conversely, if the tryptic peptide is too large, using an enzyme that cleaves more frequently might be beneficial.

Category 2: Edman Degradation

Q4: The Edman degradation of my peptide stops immediately or yields no PTH-amino acid in the first cycle. What is the problem?

A4: This is a classic symptom of a blocked N-terminus. The Edman degradation chemistry requires a free primary amine at the N-terminus to react with the phenyl isothiocyanate (PITC) reagent.[11][12] If this group is modified, the reaction cannot proceed.

Troubleshooting Steps:

• Check for N-terminal Modifications:

  • Acetylation: A common biological modification that adds 42.0106 Da and blocks the N-terminal amine.

  • Pyroglutamic Acid (pGlu): N-terminal glutamine (Gln) can cyclize to form pyroglutamic acid, which lacks a primary amine for the Edman reaction. This is a common artifact of sample handling.

• Assess Lysine Side-Chain Modifications: While the primary reaction is at the N-terminus, extensive modification of lysine side chains throughout the peptide can sometimes lead to solubility issues or interfere with the purification of the PTH-derivative, though N-terminal blockage is the more direct cause of first-cycle failure.

• Use Mass Spectrometry for Diagnosis: A quick MALDI-TOF or ESI-MS analysis of the peptide can confirm its mass. If the observed mass is higher than the theoretical mass of the unmodified peptide, it points to a modification that is likely blocking the N-terminus.

• Rescue Strategy: If the N-terminus is blocked, the only way to obtain sequence information via Edman degradation is to use an internal cleavage strategy. Digest the peptide with a protease (e.g., Asp-N, Glu-C) to generate smaller fragments with new, unblocked N-termini that can then be sequenced.[11]

Category 3: Sample Preparation & Enzymatic Digestion

Q5: I am observing a high percentage of missed cleavages at lysine sites after my trypsin digest. What are the common causes?

A5: Trypsin cleaves C-terminal to lysine and arginine, but this cleavage can be hindered or blocked under certain conditions.

Troubleshooting Steps:

• Check for Adjacent Proline: Trypsin does not cleave at a Lys-Pro or Arg-Pro bond.[13] This is the most common reason for a specific missed cleavage. Check your expected sequence.

• Review Digestion Protocol:

  • Enzyme:Protein Ratio: A ratio of 1:20 to 1:50 (w/w) is typical. Too little trypsin can lead to incomplete digestion.

  • Digestion Time & Temperature: Overnight digestion at 37°C is standard. Shorter times or lower temperatures may be insufficient.

  • pH: Trypsin activity is optimal around pH 8.0-8.5. Ensure your digestion buffer (e.g., ammonium (B1175870) bicarbonate) is at the correct pH.

• Ensure Proper Denaturation and Reduction/Alkylation: If the protein is not fully denatured and disulfide bonds are not reduced and alkylated, the lysine cleavage site may be inaccessible to the enzyme.[14][15]

• Consider PTMs at the Cleavage Site: Modifications on or near the lysine residue can sterically hinder trypsin's access, leading to a missed cleavage. For example, extensive methylation or ubiquitination can reduce cleavage efficiency.

Quantitative Data Summary

Table 1: Common Post-Translational Modifications (PTMs) of Lysine

This table summarizes common PTMs found on lysine residues and their corresponding monoisotopic mass shifts, which are critical for correct identification in mass spectrometry.

Modification	Monoisotopic Mass Shift (Δ Da)	Notes
Acetylation	+42.01056	Near-isobaric with trimethylation; requires high-resolution MS to distinguish.[5][16]
Methylation	+14.01565	Can be mono-, di-, or trimethylated.
Di-methylation	+28.03130
Tri-methylation	+42.04695	Near-isobaric with acetylation.[5]
Succinylation	+100.01604	Replaces a positive charge with a negative charge.[7]
Ubiquitination (GlyGly remnant)	+114.04293	After trypsin digest, a di-glycine remnant is left on the lysine.[16]
Phosphorylation	+79.96633	Less common on Lys than on Ser/Thr/Tyr but can occur.
Formylation	+27.99491

Experimental Protocols

Protocol 1: In-Solution Trypsin Digestion for Mass Spectrometry

This protocol is a standard method for digesting proteins in solution prior to LC-MS/MS analysis.

• Denaturation & Reduction:

  • Resuspend the protein sample (e.g., 20 µg) in 20 µL of a denaturing buffer (e.g., 8 M urea in 50 mM ammonium bicarbonate, pH 8.0).

  • Add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.

  • Incubate at 56°C for 30 minutes.[15]

• Alkylation:

  • Cool the sample to room temperature.

  • Add iodoacetamide (B48618) (IAA) to a final concentration of 20 mM.

  • Incubate in the dark at room temperature for 30 minutes.[14][17]

• Digestion:

  • Dilute the sample with 50 mM ammonium bicarbonate (pH 8.0) to reduce the urea concentration to below 2 M.

  • Add sequencing-grade trypsin at a 1:50 enzyme-to-protein ratio (w/w).[17]

  • Incubate overnight (12-16 hours) at 37°C.[18]

• Quenching and Cleanup:

  • Stop the digestion by adding formic acid or trifluoroacetic acid to a final concentration of 0.5-1% (pH < 3).

  • Desalt the resulting peptides using a C18 StageTip or ZipTip prior to LC-MS/MS analysis.[19]

Protocol 2: In-Solution Lys-N Digestion

Lys-N is a metalloendopeptidase that cleaves at the N-terminal side of lysine residues.

• Denaturation & Reduction:

  • Follow the same procedure as for trypsin digestion (Protocol 1, Step 1).

• Alkylation:

  • Follow the same procedure as for trypsin digestion (Protocol 1, Step 2).

• Digestion:

  • Dilute the sample with the appropriate buffer (e.g., 50 mM Tris, pH 8.0) to reduce the denaturant concentration. Lys-N is active in up to 6 M urea.[13][20]

  • Add Lys-N protease to a final protease-to-protein ratio of 1:75 to 1:100 (w/w).[20]

  • Incubate at 37°C for 4 hours or at 50°C for 2 hours.[20]

• Quenching and Cleanup:

  • Acidify the sample with formic acid to stop the reaction.

  • Proceed with C18 desalting as for tryptic peptides.

Visualizations

Visual diagrams to aid in understanding complex workflows and relationships.

Caption: Troubleshooting workflow for Ala-Lys peptide sequencing.

Caption: Proposed gas-phase rearrangement of Ala-Ala-Lys.

Caption: Idealized b- and y-ion fragmentation of a peptide.

References

• 1. Why do Ala, Ala, Lys tripeptides preferentially rearrange to the Lys-Ala-Ala sequence in the gas phase? [morressier.com]
• 2. Gas-phase Ion Isomer Analysis Reveals the Mechanism of Peptide Sequence Scrambling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Straightforward ladder sequencing of peptides using a Lys-N metalloendopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. Common errors in mass spectrometry-based analysis of post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modification of lysyl side chains using succinic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. novor.cloud [novor.cloud]
• 12. m.youtube.com [m.youtube.com]
• 13. Protease Digestion for Mass Spectrometry | Protein Digest Protocols [promega.jp]
• 14. bsb.research.baylor.edu [bsb.research.baylor.edu]
• 15. cmsp.umn.edu [cmsp.umn.edu]
• 16. [Table], Table 1: List of common MS-identifiable PTMs. - WormBook - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. mass-spec.chem.tamu.edu [mass-spec.chem.tamu.edu]
• 18. mass-spec.siu.edu [mass-spec.siu.edu]
• 19. Mass Spectrometry Sample Clean-Up Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Analysis of Ala-Lys and Gly-Lys as Enzyme Substrates for Peptidases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipeptides, the simplest form of peptides, play crucial roles in various physiological processes, including protein metabolism, nutrient absorption, and cell signaling. The enzymatic cleavage of dipeptides is a fundamental process, and understanding the substrate specificity of the responsible peptidases is paramount for research in biochemistry, pharmacology, and drug development. This guide provides a comparative analysis of two such dipeptides, Alanine-Lysine (Ala-Lys) and Glycine-Lysine (Gly-Lys), as substrates for various peptidases. By examining the available experimental data on their enzymatic hydrolysis, we aim to provide a clear and objective resource for professionals in the field.

Enzymatic Hydrolysis: A Comparative Overview

The susceptibility of Ala-Lys and Gly-Lys to enzymatic cleavage is primarily dictated by the substrate specificity of the acting peptidase. Dipeptidyl peptidases (DPPs) and various aminopeptidases are the main classes of enzymes responsible for the hydrolysis of these dipeptides. The identity of the N-terminal amino acid—Alanine (a small, nonpolar amino acid) versus Glycine (the smallest amino acid with no side chain)—significantly influences the binding affinity and turnover rate by these enzymes.

Dipeptidyl Peptidase II (DPPII)

X-prolyl Dipeptidyl Aminopeptidase (B13392206)

Certain bacterial peptidases, such as the X-prolyl dipeptidyl aminopeptidase from Lactobacillus sakei, exhibit broad substrate specificity. This enzyme is capable of hydrolyzing dipeptides with various N-terminal amino acids, including those with basic (Lysine) and small, neutral (Glycine, Alanine) residues[2]. This suggests that both Ala-Lys and Gly-Lys could be potential substrates for this class of enzymes, although a direct kinetic comparison is not available.

Quantitative Data on Enzyme Kinetics

To facilitate a clear comparison, the following table summarizes the available kinetic parameters for the enzymatic hydrolysis of substrates related to Ala-Lys and Gly-Lys. It is important to note that a direct comparison of Ala-Lys and Gly-Lys hydrolysis by the same enzyme under identical conditions is not well-documented in the literature. The data presented here is synthesized from studies on enzymes with known activity towards similar dipeptidyl substrates.

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (s-1·M-1)	pH	Temperature (°C)	Source
Human Dipeptidyl Peptidase II (DPPII)	Lys-Ala-pNA	240 ± 20	96 ± 4	0.4 x 106	5.5	37	--INVALID-LINK--[1]
X-prolyl-dipeptidyl peptidase (L. sakei)	Lys-Ala-AMC	88	Not Reported	Not Reported	7.5	55	--INVALID-LINK--[2]
X-prolyl-dipeptidyl peptidase (L. sakei)	Gly-Pro-AMC	29	Not Reported	Not Reported	7.5	55	--INVALID-LINK--[2]

Note: pNA (p-nitroanilide) and AMC (7-amido-4-methylcoumarin) are chromogenic and fluorogenic leaving groups, respectively, used to monitor enzyme activity. The kinetic parameters for these synthetic substrates provide an indication of the enzyme's affinity and catalytic efficiency for the dipeptide portion.

Experimental Protocols

Accurate determination of enzyme kinetics relies on robust and well-defined experimental protocols. Below are detailed methodologies for commonly used peptidase assays that can be adapted for comparing the hydrolysis of Ala-Lys and Gly-Lys.

Spectrophotometric Assay using p-Nitroanilide (pNA) Substrates

This method is suitable for determining the kinetic parameters of peptidases that cleave a chromogenic p-nitroanilide group from a dipeptide substrate (e.g., Ala-Lys-pNA or Gly-Lys-pNA).

Principle: The peptidase cleaves the amide bond between the dipeptide and p-nitroaniline, releasing the yellow-colored p-nitroaniline. The rate of p-nitroaniline formation is monitored spectrophotometrically at 405 nm and is directly proportional to the enzyme activity.

Materials:

• Purified peptidase

• Substrates: Ala-Lys-pNA and Gly-Lys-pNA (stock solutions in DMSO)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Microplate reader or spectrophotometer capable of reading at 405 nm

• 96-well microplates

Procedure:

• Prepare Substrate Dilutions: Prepare a series of substrate concentrations (e.g., from 0.1 to 10 times the expected Km) by diluting the stock solution in Assay Buffer.

• Enzyme Preparation: Dilute the enzyme stock to a working concentration in cold Assay Buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

• Reaction Setup: In a 96-well plate, add a fixed volume of the enzyme solution to each well. Prepare blank wells containing buffer instead of the enzyme.

• Initiate Reaction: Start the reaction by adding a fixed volume of the substrate dilution to each well. The final reaction volume should be consistent across all wells.

• Kinetic Measurement: Immediately place the plate in the microplate reader pre-warmed to the desired temperature (e.g., 37°C). Measure the absorbance at 405 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-30 minutes).

• Data Analysis:

  • Calculate the initial reaction velocity (v0) from the linear portion of the absorbance versus time plot.

  • Convert the rate of change in absorbance to the rate of product formation using the molar extinction coefficient of p-nitroaniline (ε = 10,660 M-1cm-1 at pH 7.5).

  • Plot the initial velocities against the corresponding substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

HPLC-Based Assay for Unlabeled Dipeptides

This method allows for the direct measurement of the hydrolysis of unlabeled Ala-Lys and Gly-Lys by monitoring the decrease in substrate concentration and the increase in product concentrations (Alanine, Glycine, and Lysine) over time.

Principle: The reaction mixture is analyzed by reverse-phase high-performance liquid chromatography (RP-HPLC) at different time points. The separation and quantification of the dipeptide substrates and their constituent amino acid products allow for the calculation of the reaction rate.

Materials:

• Purified peptidase

• Substrates: Ala-Lys and Gly-Lys

• Reaction Buffer (e.g., 50 mM HEPES, pH 7.4)

• Quenching Solution (e.g., 10% Trichloroacetic acid or 1 M HCl)

• HPLC system with a C18 column and a UV detector

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

Procedure:

• Reaction Setup: Prepare reaction mixtures containing the enzyme and a known concentration of either Ala-Lys or Gly-Lys in the Reaction Buffer.

• Incubation: Incubate the reaction mixtures at a constant temperature (e.g., 37°C).

• Time-Point Sampling: At various time points, withdraw an aliquot of the reaction mixture and immediately add it to the Quenching Solution to stop the enzymatic reaction.

• HPLC Analysis:

  • Inject the quenched samples onto the equilibrated C18 column.

  • Elute the analytes using a suitable gradient of Mobile Phase B (e.g., 0-50% B over 30 minutes).

  • Monitor the elution profile at a suitable wavelength (e.g., 214 nm for the peptide bond).

• Data Analysis:

  • Identify and quantify the peaks corresponding to the substrate (Ala-Lys or Gly-Lys) and the products (Alanine, Glycine, Lysine) by comparing their retention times and peak areas to those of known standards.

  • Calculate the concentration of the remaining substrate and the formed products at each time point.

  • Determine the initial reaction velocity from the linear portion of the substrate depletion or product formation curve.

  • Repeat the experiment with varying initial substrate concentrations to determine Km and Vmax.

Signaling Pathways and Biological Context

The enzymatic cleavage of dipeptides is a critical step in protein and peptide catabolism, primarily occurring within the lysosomes or at the cell surface by ectoenzymes. The resulting free amino acids are then transported into the cytoplasm to be utilized for new protein synthesis, energy production, or other metabolic pathways.

Lysosomal Degradation Pathway

Lysosomes are acidic organelles containing a wide array of hydrolases, including peptidases, responsible for the degradation of intracellular and extracellular macromolecules. Dipeptides like Ala-Lys and Gly-Lys, derived from the breakdown of larger proteins, are further hydrolyzed into their constituent amino acids within the lysosome. These amino acids are then exported to the cytoplasm via specific transporters to participate in cellular metabolism. The efficiency of this process is crucial for maintaining cellular homeostasis.

Caption: Lysosomal degradation of proteins leading to dipeptide formation and subsequent hydrolysis.

Experimental Workflow for Kinetic Analysis

The following diagram illustrates a typical workflow for the comparative kinetic analysis of Ala-Lys and Gly-Lys as enzyme substrates.

Caption: A generalized workflow for the kinetic comparison of Ala-Lys and Gly-Lys hydrolysis.

Conclusion

The enzymatic hydrolysis of dipeptides is a fundamental biological process with significant implications for cellular metabolism and therapeutic development. While direct comparative kinetic data for Ala-Lys and Gly-Lys cleavage by a single enzyme is limited, the available evidence suggests that both can serve as substrates for a range of peptidases. The subtle difference in their N-terminal amino acid—the presence of a methyl group in Alanine versus a hydrogen atom in Glycine—can influence their interaction with the enzyme's active site, leading to potential differences in binding affinity and catalytic efficiency. Further research involving head-to-head comparisons of these dipeptides with a panel of purified peptidases is warranted to fully elucidate their substrate preferences and to provide more definitive quantitative data. The experimental protocols and workflows provided in this guide offer a robust framework for conducting such investigations.

References

• 1. Kinetic investigation of human dipeptidyl peptidase II (DPPII)-mediated hydrolysis of dipeptide derivatives and its identification as quiescent cell proline dipeptidase (QPP)/dipeptidyl peptidase 7 (DPP7) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification and Characterization of an X-Prolyl-Dipeptidyl Peptidase from Lactobacillus sakei - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ala-Lys and Lys-Ala Dipeptides for Researchers and Drug Development Professionals

An objective comparison of the physicochemical and biological properties of Alanine-Lysine (Ala-Lys) and Lysine-Alanine (Lys-Ala) dipeptides, supported by available data and established biochemical principles.

In the realm of peptide research and drug development, the sequence of amino acids is paramount to a peptide's function and behavior. Even a simple inversion of two amino acids in a dipeptide can lead to significant differences in its chemical and biological properties. This guide provides a detailed comparison of two such isomeric dipeptides: Ala-Lys and Lys-Ala.

Physicochemical Properties

The arrangement of alanine (B10760859) and lysine (B10760008) residues impacts the molecule's overall charge distribution and, consequently, its isoelectric point (pI) and potential solubility characteristics. While both dipeptides share the same molecular formula and weight, the position of the basic lysine residue is a key differentiator.

Table 1: Comparison of Physicochemical Properties of Ala-Lys and Lys-Ala

Property	Ala-Lys	Lys-Ala	Reference/Method
Molecular Formula	C₉H₁₉N₃O₃	C₉H₁₉N₃O₃	PubChem
Molecular Weight	217.27 g/mol	217.27 g/mol	PubChem
Isoelectric Point (pI)	~10.20 (Estimated)	~9.74 (Estimated)	Estimation based on pKa values[1]
LogP (Predicted)	-3.63	-3.62	PubChem
Structure	Alanine at N-terminus	Lysine at N-terminus	-

The estimated isoelectric point of Ala-Lys is slightly higher than that of Lys-Ala. This is because in Ala-Lys, the C-terminal carboxyl group is on the lysine residue, and its pKa is influenced by the neighboring ε-amino group of the lysine side chain.

Synthesis of Ala-Lys and Lys-Ala

Both Ala-Lys and Lys-Ala can be synthesized using standard peptide synthesis methodologies, with Merrifield solid-phase peptide synthesis being a common and efficient approach.[2][3] The choice of which amino acid is first attached to the solid support dictates the final dipeptide sequence.

Experimental Protocols: Merrifield Solid-Phase Synthesis

Objective: To synthesize the dipeptide Ala-Lys or Lys-Ala.

Materials:

• Appropriate resin (e.g., Chloromethylated polystyrene resin)

• Fmoc-protected amino acids (Fmoc-Ala-OH, Fmoc-Lys(Boc)-OH)

• Deprotection reagent (e.g., 20% piperidine (B6355638) in DMF)

• Coupling reagent (e.g., DCC/HOBt or HATU)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• Solvents (DMF, DCM)

Workflow for Ala-Lys Synthesis:

• Resin Loading: Covalently attach Fmoc-Lys(Boc)-OH to the solid support resin.

• Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminus of lysine using a deprotection reagent.

• Coupling: Couple Fmoc-Ala-OH to the deprotected N-terminus of the resin-bound lysine.

• Final Fmoc Deprotection: Remove the Fmoc group from the N-terminal alanine.

• Cleavage and Side-Chain Deprotection: Cleave the dipeptide from the resin and remove the Boc protecting group from the lysine side chain using a cleavage cocktail.

• Purification: Purify the crude dipeptide using techniques like reverse-phase HPLC.

Workflow for Lys-Ala Synthesis: The process is analogous, with the key difference being the initial loading of Fmoc-Ala-OH onto the resin, followed by the coupling of Fmoc-Lys(Boc)-OH.

Fig. 1: Merrifield solid-phase synthesis workflow for Ala-Lys and Lys-Ala.

Biological Properties

The biological activities of dipeptides are intrinsically linked to their sequence, which affects their stability, transport across cell membranes, and interaction with biological targets.

Enzymatic Stability

The susceptibility of a peptide to degradation by proteases is highly dependent on the amino acid sequence at the cleavage site.

• Aminopeptidases cleave amino acids from the N-terminus of a peptide.[4]

• Carboxypeptidases cleave amino acids from the C-terminus.[4]

• Trypsin , a common serine protease, specifically cleaves peptide chains at the carboxyl side of lysine and arginine residues.[5]

Based on these specificities, we can infer the following:

• Lys-Ala would be susceptible to cleavage by trypsin and trypsin-like proteases due to the presence of lysine at the N-terminal side of the peptide bond.

• Ala-Lys would be resistant to trypsin cleavage at the peptide bond, as the alanine is at the N-terminal side. However, if it were part of a larger peptide, the residue following the C-terminal lysine would be the site of trypsin cleavage. Lys-C is a protease that specifically cleaves at the C-terminal side of lysine.[6]

This suggests that Ala-Lys may exhibit greater stability in environments containing trypsin-like proteases compared to Lys-Ala.

Table 2: Predicted Susceptibility to Common Proteases

Protease Type	Ala-Lys	Lys-Ala	Rationale
Aminopeptidase	Susceptible (releases Ala)	Susceptible (releases Lys)	Cleaves at the N-terminus.
Carboxypeptidase	Susceptible (releases Lys)	Susceptible (releases Ala)	Cleaves at the C-terminus.
Trypsin/Lys-C	Resistant	Susceptible	Cleaves at the C-terminal side of Lysine within the peptide bond.

Cell Permeability

The transport of small peptides across cell membranes is often mediated by peptide transporters such as PEPT1 and PEPT2.[7][8] The affinity of these transporters for a given peptide is influenced by the charge and stereochemistry of the N-terminal and C-terminal residues.

While direct comparative data for Ala-Lys and Lys-Ala is not available, studies on peptide transporters suggest that the presence of a basic amino acid at the N-terminus can influence transport affinity.[7] The positive charge of the lysine side chain in Lys-Ala at physiological pH could potentially interact differently with the transporter's binding pocket compared to the neutral alanine side chain in Ala-Lys. However, without specific experimental data, a definitive comparison of their transport efficiency cannot be made.

Fig. 2: Hypothetical transport of Ala-Lys and Lys-Ala via the PEPT1 transporter.

Receptor Binding and Biological Activity

The specific biological activities of Ala-Lys and Lys-Ala are not well-documented in the available literature. However, the positioning of the lysine residue can be critical for receptor recognition and subsequent signaling. The positively charged ε-amino group of lysine is often involved in electrostatic interactions with negatively charged residues in receptor binding pockets.

• In Ala-Lys , the lysine side chain is adjacent to the C-terminal carboxyl group.

• In Lys-Ala , the lysine side chain is adjacent to the N-terminal amino group.

This difference in the local chemical environment of the lysine side chain could significantly impact its ability to form key interactions with a target receptor, potentially leading to different biological effects.

Fig. 3: Differential binding of Ala-Lys and Lys-Ala to a hypothetical receptor.

Conclusion

While Ala-Lys and Lys-Ala are simple isomers, their reversed sequences lead to distinct physicochemical and potentially different biological properties. The estimated isoelectric point of Ala-Lys is slightly higher than that of Lys-Ala. Based on known protease specificities, Lys-Ala is predicted to be more susceptible to cleavage by trypsin-like enzymes. The differences in the position of the charged lysine residue are also likely to influence their interaction with peptide transporters and target receptors, although specific experimental data for a direct comparison is currently lacking in the scientific literature.

For researchers and drug development professionals, these differences underscore the critical importance of amino acid sequence in peptide design. The choice between Ala-Lys and Lys-Ala in a therapeutic or research context should be guided by considerations of required stability, desired transport mechanism, and the specific molecular interactions necessary for biological activity. Further experimental studies are warranted to fully elucidate and quantify the differences in the biological performance of these two dipeptides.

References

• 1. scilearn.sydney.edu.au [scilearn.sydney.edu.au]
• 2. homework.study.com [homework.study.com]
• 3. Describe the synthesis of the dipeptide Lys-Ala by Merrifield's solidphas.. [askfilo.com]
• 4. mdpi.com [mdpi.com]
• 5. Khan Academy [khanacademy.org]
• 6. creative-biolabs.com [creative-biolabs.com]
• 7. Importance of a small N-terminal region in mammalian peptide transporters for substrate affinity and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural requirements for determining the substrate affinity of peptide transporters PEPT1 and PEPT2 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Alanine-Lysine Dipeptide Linker: A Comparative Guide to Efficiency in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Ala-Lys and Other Dipeptide Linkers in Antibody-Drug Conjugates (ADCs)

In the landscape of antibody-drug conjugates (ADCs), the linker connecting the monoclonal antibody to the cytotoxic payload is a critical determinant of therapeutic success. Among the array of cleavable linkers, dipeptides recognized by lysosomal proteases have become a cornerstone of ADC design. While the valine-citrulline (Val-Cit) and valine-alanine (Val-Ala) linkers are the most extensively studied and clinically validated, the alanine-lysine (Ala-Lys) dipeptide presents a compelling alternative. This guide provides a comprehensive comparison of the Ala-Lys linker's efficiency against other common dipeptide linkers, supported by experimental data and detailed protocols to aid in the rational design of next-generation ADCs.

Principles of Dipeptide Linker Design

The fundamental principle behind protease-cleavable dipeptide linkers is their stability in systemic circulation (pH 7.4) and their selective cleavage by proteases, such as cathepsin B, which are abundant in the acidic environment of lysosomes (pH 4.5-5.0) within cancer cells.[1] Effective dipeptide linkers typically consist of a hydrophobic amino acid at the P2 position and a hydrophilic residue at the P1 position, facilitating recognition and cleavage by cathepsin B.[2]

Comparative Performance of Dipeptide Linkers

The choice of dipeptide sequence significantly impacts several key attributes of an ADC, including its stability, propensity for aggregation, drug-to-antibody ratio (DAR), and ultimately, its therapeutic index.

Physicochemical Properties

The hydrophobicity of the linker-payload combination can influence the overall biophysical properties of the ADC. Increased hydrophobicity has been linked to a higher tendency for aggregation, which can lead to faster clearance from circulation and reduced efficacy.[3]

Table 1: Comparison of Physicochemical Properties of Dipeptide Linkers

Dipeptide Linker	Relative Hydrophobicity	Aggregation Propensity (at high DAR)	Rationale
Ala-Lys	Lower	Potentially Lower	The presence of the hydrophilic lysine (B10760008) residue is expected to reduce overall hydrophobicity compared to linkers with two hydrophobic residues.
Val-Cit	Higher	Higher	The combination of valine and citrulline contributes to increased hydrophobicity, which can lead to aggregation, especially with high drug loading.[4]
Val-Ala	Moderate	Lower than Val-Cit	Val-Ala is generally less hydrophobic than Val-Cit, resulting in a lower propensity for aggregation.[5][]
Phe-Lys	Higher	Variable	Phenylalanine is more hydrophobic than valine, which could increase aggregation. However, the hydrophilic lysine may mitigate this effect to some extent.
Ala-Ala	Lower	Lower	The use of two small, less hydrophobic alanine (B10760859) residues results in ADCs with low aggregation, even at high DAR.[3][7]

Note: Direct comparative hydrophobicity data (e.g., HIC retention times) for Ala-Lys in an identical ADC context is limited in publicly available literature. The relative hydrophobicity is inferred based on the amino acid composition.

Cleavage Efficiency and Stability

The rate of cleavage by lysosomal proteases and the stability in plasma are critical parameters that dictate the efficacy and safety of an ADC.

Table 2: Comparison of Cleavage and Stability of Dipeptide Linkers

Dipeptide Linker	Cathepsin B Cleavage Rate	Plasma Stability (Human)	Key Considerations
Ala-Lys	Favorable (Predicted)	High (Predicted)	The Ala-Lys sequence fits the general motif for cathepsin B substrates (hydrophobic P2, hydrophilic P1).[2] Expected to have good plasma stability.
Val-Cit	Efficient	High	The benchmark for cathepsin-cleavable linkers, demonstrating efficient cleavage and excellent stability in human plasma.[3]
Val-Ala	Efficient	High	Shows efficient cleavage by cathepsin B, comparable to Val-Cit.[]
Phe-Lys	Rapid	High	In some model systems, Phe-Lys has shown faster cleavage by cathepsin B than Val-Cit.[9]
Ala-Ala	Slower	High	Generally exhibits slower lysosomal processing compared to other dipeptides like Val-Gln.

Experimental Protocols

To facilitate the direct comparison of different dipeptide linkers, the following detailed experimental protocols are provided.

In Vitro Plasma Stability Assay

Objective: To determine the stability of the ADC and the rate of premature payload release in human plasma.

Methodology:

• ADC Incubation: Incubate the ADC in human plasma at a concentration of 100 µg/mL at 37°C. Include a control sample of the ADC in a formulation buffer (e.g., PBS) to assess intrinsic stability.

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48, 96, and 168 hours). Immediately stop the reaction by adding four volumes of cold acetonitrile (B52724) containing an internal standard.

• Sample Preparation: Precipitate plasma proteins by vortexing and incubating the samples at -20°C for at least 30 minutes. Centrifuge at high speed to pellet the precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant to quantify the concentration of the released payload using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Plot the percentage of released payload over time to determine the plasma stability profile of the ADC.

Cathepsin B Cleavage Assay

Objective: To measure the rate of linker cleavage by the lysosomal protease cathepsin B.

Methodology:

• Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM sodium acetate, pH 5.5, containing 5 mM DTT). Add the ADC to the reaction buffer at a final concentration of 10 µM.

• Enzyme Activation: Activate purified human cathepsin B according to the manufacturer's instructions.

• Cleavage Reaction: Initiate the reaction by adding activated cathepsin B to the reaction mixture at a final concentration of 1 µM. Incubate at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes). Quench the reaction by adding a suitable inhibitor or by rapid freezing.

• Analysis: Analyze the samples by LC-MS/MS to quantify the amount of released payload.

• Data Analysis: Plot the concentration of the released payload against time to determine the cleavage kinetics.

In Vitro Cytotoxicity Assay

Objective: To determine the potency (IC50) of the ADC on antigen-positive and antigen-negative cancer cell lines.

Methodology:

• Cell Seeding: Seed antigen-positive and antigen-negative cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADC, a non-targeting control ADC, and the free payload. Treat the cells with the different concentrations of the test articles.

• Incubation: Incubate the plates for a period that allows for ADC internalization, linker cleavage, and payload-induced cell death (typically 72-120 hours).

• Viability Assessment: Measure cell viability using a suitable assay, such as the MTT or CellTiter-Glo® assay.

• Data Analysis: Normalize the viability data to untreated control cells and plot a dose-response curve to determine the IC50 value for each compound.

Visualizing Key Processes

To better understand the mechanisms and workflows involved in evaluating dipeptide linker efficiency, the following diagrams are provided.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Impact of dipeptide on ADC physicochemical properties and efficacy identifies Ala–Ala as the optimal dipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmiweb.com [pharmiweb.com]
• 7. Impact of dipeptide on ADC physicochemical properties and efficacy identifies Ala–Ala as the optimal dipeptide - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Mechanical Properties of Ala-Lys Peptide Hydrogels and Collagen Hydrogels

For researchers, scientists, and drug development professionals, understanding the mechanical landscape of biomaterials is paramount. This guide provides an objective comparison of the mechanical properties of hydrogels derived from self-assembling alanine-lysine (Ala-Lys) peptides and the widely used collagen hydrogels. The data presented is supported by experimental findings to aid in the selection of the most suitable material for specific research and therapeutic applications.

This comparison focuses on a representative Ala-Lys containing peptide hydrogel, a hybrid material based on the (AKA₃KA)₂ peptide, and Type I collagen hydrogels. The mechanical behavior of hydrogels is a critical determinant of their functionality in applications ranging from 3D cell culture and tissue engineering to drug delivery, as it directly influences cellular behavior, including adhesion, proliferation, and differentiation.

Quantitative Comparison of Mechanical Properties

The mechanical integrity of a hydrogel is defined by several key parameters, including its elastic modulus (a measure of stiffness), compressive modulus (resistance to compression), and tensile strength (the force required to pull the material apart). The following table summarizes the available quantitative data for these properties for both Ala-Lys peptide and collagen hydrogels. It is important to note that the mechanical properties of collagen hydrogels are highly dependent on their concentration.

Mechanical Property	Ala-Lys Peptide Hydrogel ((AKA₃KA)₂ Hybrid)	Collagen Hydrogel (Type I)
Concentration	20 mg/mL	2 mg/mL
Elastic Modulus (Tensile)	~17 kPa[1]	16.6 kPa[2]
Compressive Modulus	Data not available	~0.4 kPa (at 30% strain)[3]
Tensile Strength	Data not available	6.0 kPa[2]
Storage Modulus (G')	Data not available	0.025 - 0.038 kPa (for 3 mg/mL)

Key Factors Influencing Hydrogel Mechanics

The mechanical properties of both peptide and collagen hydrogels are not fixed but are influenced by a multitude of factors. Understanding these factors is crucial for tuning the hydrogel for a specific application.

Caption: Factors influencing hydrogel mechanical properties.

Experimental Protocols

Accurate and reproducible measurement of mechanical properties is essential for comparing different hydrogel formulations. Below are detailed methodologies for key experiments.

Tensile Testing

Objective: To determine the tensile modulus, tensile strength, and elongation at break of a hydrogel.

Methodology:

• Sample Preparation:

  • Hydrogel samples are cast into a specific shape, often a dumbbell or rectangular strip, using a mold.

  • The dimensions of the sample should be standardized for comparable results. A common rectangular dimension is 3 mm in width with an initial length of approximately 10 mm between clamps.

• Instrumentation:

  • A universal testing machine (UTM) equipped with a low-force load cell (e.g., 5 N or 10 N) is used.

  • Specialized clamps, sometimes with a soft interface material, are used to grip the hydrated and delicate hydrogel samples without causing damage.

• Procedure:

  • The hydrogel sample is carefully mounted in the clamps of the UTM.

  • The test is conducted at a constant strain rate, for example, 1.0 mm/min or 100%/min.

  • The force and displacement are recorded continuously until the sample fractures.

  • To prevent dehydration during the test, the sample can be kept hydrated by spraying with a buffer solution.

• Data Analysis:

  • A stress-strain curve is generated from the force-displacement data.

  • The Young's Modulus (Elastic Modulus) is calculated from the slope of the initial linear region of the stress-strain curve.

  • The Tensile Strength is the maximum stress the sample withstands before fracturing.

  • The Elongation at Break is the maximum strain the sample endures before fracturing.

Compression Testing

Objective: To determine the compressive modulus of a hydrogel.

Methodology:

• Sample Preparation:

  • Cylindrical hydrogel samples of a defined diameter and thickness (e.g., ~2 mm diameter and ~1.5 mm thickness) are prepared.

  • The surfaces of the sample should be parallel.

• Instrumentation:

  • A universal testing machine or a dynamic mechanical analyzer (DMA) with parallel plate compression platens is used.

• Procedure:

  • The cylindrical sample is placed on the lower compression plate.

  • The upper plate is lowered to compress the sample at a constant strain rate (e.g., 20%/min).

  • The force and displacement are recorded as the sample is compressed to a predefined strain (e.g., 90% compression).

  • A thin layer of silicone oil can be applied to the plate surfaces to minimize friction.

• Data Analysis:

  • A stress-strain curve is generated from the recorded data.

  • The Compressive Modulus is determined from the slope of the linear region of the stress-strain curve.

Rheological Analysis

Objective: To characterize the viscoelastic properties of the hydrogel, including the storage modulus (G') and loss modulus (G'').

Methodology:

• Sample Preparation:

  • A small volume of the hydrogel precursor solution is placed onto the lower plate of the rheometer.

• Instrumentation:

  • A rotational rheometer equipped with a parallel plate or cone-plate geometry is used. To prevent slippage, a crosshatched or sandblasted geometry is recommended.

  • The temperature should be controlled, typically at 25°C or 37°C.

• Procedure:

  • Time Sweep: To monitor the gelation process, a time sweep is performed at a constant frequency and strain. This measures the evolution of G' and G'' over time. The point where G' surpasses G'' is often considered the gel point.

  • Strain Sweep: To determine the linear viscoelastic region (LVER), a strain sweep is conducted at a constant frequency. This identifies the range of strains where the hydrogel's structure is not disrupted by the measurement itself.

  • Frequency Sweep: Within the LVER, a frequency sweep is performed to characterize the dependence of G' and G'' on the frequency of oscillation. For a stable gel, G' is typically higher than G'' and relatively independent of frequency.

• Data Analysis:

  • The Storage Modulus (G') represents the elastic component of the hydrogel, indicating its ability to store energy.

  • The Loss Modulus (G'') represents the viscous component, indicating the energy dissipated as heat.

  • The Complex Viscosity (η)* and Tan Delta (G''/G') provide further insights into the viscoelastic nature of the material.

Signaling Pathway and Experimental Workflow Visualization

The mechanical properties of the extracellular matrix (ECM), which hydrogels aim to mimic, play a crucial role in regulating cell behavior through mechanotransduction. This involves the conversion of mechanical stimuli into biochemical signals.

Caption: Workflow for mechanical characterization of hydrogels.

References

• 1. A tough act to follow: collagen hydrogel modifications to improve mechanical and growth factor loading capabilities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Combined numerical and experimental biomechanical characterization of soft collagen hydrogel substrate - PMC [pmc.ncbi.nlm.nih.gov]

HPLC retention time of Ala-Lys compared to other dipeptides

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Ala-Lys Retention Time in High-Performance Liquid Chromatography (HPLC) against other Dipeptides, Supported by Experimental Principles.

In the realm of peptide analysis and purification, High-Performance Liquid Chromatography (HPLC), particularly Reversed-Phase HPLC (RP-HPLC), stands as a cornerstone technique.[1][2][3] Its efficacy in separating complex peptide mixtures is crucial for research, drug development, and quality control. This guide provides a comparative analysis of the expected HPLC retention time of the dipeptide Alanine-Lysine (Ala-Lys) relative to other dipeptides, based on the fundamental principles of peptide chromatography.

The retention of peptides in RP-HPLC is primarily governed by the hydrophobicity of their constituent amino acids.[3][4] Peptides are separated based on their hydrophobic interaction with the stationary phase, which is typically a C8 or C18 alkyl chain bonded to silica.[3] A more hydrophobic peptide will interact more strongly with the stationary phase and thus have a longer retention time. Conversely, more hydrophilic (polar) peptides will have a weaker interaction and elute earlier.[4]

Comparative Retention Time Analysis

To facilitate a comparison, the following table summarizes the expected relative retention times of Ala-Lys and other selected dipeptides in RP-HPLC. The dipeptides are categorized based on the properties of their constituent amino acids to provide a logical comparison.

Dipeptide	Amino Acid 1 (R-group)	Amino Acid 2 (R-group)	Expected Relative Retention Time	Rationale
Ala-Lys	Alanine (Hydrophobic)	Lysine (Hydrophilic, Basic)	Intermediate	Combination of a hydrophobic and a hydrophilic residue.
Gly-Gly	Glycine (Neutral)	Glycine (Neutral)	Shorter	Glycine has the smallest and least hydrophobic side chain (a hydrogen atom).
Ala-Ala	Alanine (Hydrophobic)	Alanine (Hydrophobic)	Longer	Contains two hydrophobic residues, leading to stronger interaction with the stationary phase.
Val-Val	Valine (Hydrophobic)	Valine (Hydrophobic)	Longer	Valine is more hydrophobic than Alanine, resulting in a longer retention time.
Leu-Leu	Leucine (Hydrophobic)	Leucine (Hydrophobic)	Much Longer	Leucine is significantly more hydrophobic than Alanine.
Phe-Phe	Phenylalanine (Aromatic, Hydrophobic)	Phenylalanine (Aromatic, Hydrophobic)	Much Longer	The aromatic side chain of Phenylalanine is highly hydrophobic.
Ser-Ser	Serine (Polar, Hydrophilic)	Serine (Polar, Hydrophilic)	Shorter	The hydroxyl group in Serine's side chain makes it polar and hydrophilic.
Asp-Asp	Aspartic Acid (Acidic, Hydrophilic)	Aspartic Acid (Acidic, Hydrophilic)	Shorter	The carboxyl group in the side chain is highly polar and hydrophilic.
Arg-Arg	Arginine (Basic, Hydrophilic)	Arginine (Basic, Hydrophilic)	Shorter	The guanidinium (B1211019) group in Arginine's side chain is very polar and hydrophilic.
Ala-Val	Alanine (Hydrophobic)	Valine (Hydrophobic)	Longer than Ala-Ala	Valine is more hydrophobic than Alanine.
Gly-Lys	Glycine (Neutral)	Lysine (Hydrophilic, Basic)	Shorter than Ala-Lys	Glycine is less hydrophobic than Alanine.

Note: This table provides a qualitative comparison. The actual retention times can vary significantly based on the specific experimental conditions.[5]

Experimental Protocols

A typical experimental setup for the analysis of dipeptides like Ala-Lys using RP-HPLC would involve the following protocol.

Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and a UV detector.

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[1]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[1]

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.[1]

• Dipeptide standards (including Ala-Lys and others for comparison).

• Sample vials.

• 0.22 µm syringe filters.

Sample Preparation:

• Dissolve the dipeptide standards in Mobile Phase A to a final concentration of approximately 1 mg/mL.

• Filter the sample solutions through a 0.22 µm syringe filter to remove any particulate matter before injection.

HPLC Method:

• Column: C18 reversed-phase, 4.6 x 250 mm, 5 µm.[1]

• Mobile Phase A: 0.1% TFA in Water.[1]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

• Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes is a common starting point for peptide separations.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C. Temperature control is crucial as it can affect retention times.[5][6]

• Detection: UV at 214 nm or 220 nm, where the peptide bond absorbs.[2]

• Injection Volume: 20 µL.

This protocol serves as a general guideline. Optimization of the gradient, flow rate, and other parameters may be necessary to achieve the best separation for a specific set of dipeptides.

Logical Workflow for Dipeptide HPLC Analysis

The following diagram illustrates the logical workflow for the HPLC analysis of dipeptides, from sample preparation to data analysis.

Caption: Workflow for dipeptide analysis by HPLC.

Factors Influencing Retention Time

Several factors can influence the retention time of peptides in HPLC, and controlling these is essential for reproducible results:[5][6]

• Mobile Phase Composition: The concentration of the organic solvent (e.g., acetonitrile) is a primary determinant of elution. Trifluoroacetic acid (TFA) is a common ion-pairing agent that helps to sharpen peaks.[3]

• Column Chemistry and Dimensions: The type of stationary phase (C18, C8, etc.), particle size, and column length all affect separation.[1]

• Temperature: Higher temperatures generally lead to shorter retention times.[5]

• Flow Rate: A higher flow rate will result in shorter retention times.[5]

• pH of the Mobile Phase: The pH can affect the charge state of the amino acid side chains, which in turn influences their polarity and retention.

By understanding these principles and controlling the experimental parameters, researchers can effectively utilize HPLC to separate and analyze dipeptides like Ala-Lys and make informed comparisons of their chromatographic behavior.

References

• 1. hplc.eu [hplc.eu]
• 2. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 3. A story of peptides, lipophilicity and chromatography – back and forth in time - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00027J [pubs.rsc.org]
• 4. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uhplcs.com [uhplcs.com]
• 6. altabrisagroup.com [altabrisagroup.com]

Unraveling the Fragmentation Pattern of Ala-Lys: A Mass Spectrometry Guide

For researchers, scientists, and drug development professionals, understanding the fragmentation patterns of peptides in mass spectrometry is crucial for accurate sequencing and identification. This guide provides a detailed analysis of the collision-induced dissociation (CID) fragmentation pattern of the dipeptide Alanine-Lysine (Ala-Lys), offering a direct comparison of expected fragment ions and a foundational experimental protocol.

The fragmentation of peptides in a mass spectrometer provides a unique fingerprint that allows for the determination of their amino acid sequence. When subjected to CID, peptides predominantly break at the amide bonds along the peptide backbone, generating a series of characteristic fragment ions. These are mainly classified as b ions, which contain the N-terminus, and y ions, which contain the C-terminus.

Fragmentation of Ala-Lys: A Quantitative Overview

The dipeptide Ala-Lys, with a monoisotopic mass of 217.14 Da, undergoes predictable fragmentation upon CID. The primary cleavage occurs at the peptide bond between Alanine and Lysine (B10760008). The resulting major fragment ions are the b₁ ion and the y₁ ion.

Due to the presence of a basic lysine residue at the C-terminus, the y₁ ion is typically observed with high intensity in the mass spectrum. The basic side chain of lysine readily accepts a proton, making the C-terminal fragment a stable, charged species. Additionally, immonium ions, which are internal fragments characteristic of specific amino acids, can also be observed. For Ala-Lys, an immonium ion for Lysine is expected.

Below is a summary of the theoretically calculated monoisotopic masses of the major expected fragment ions for the protonated Ala-Lys dipeptide ([M+H]⁺).

Ion Type	Sequence	Theoretical m/z
Precursor Ion [M+H]⁺	Ala-Lys	218.15
b₁	Ala	72.04
y₁	Lys	147.11
Immonium (Lys)	101.07
a₁	Ala	44.05
y₁-NH₃	Lys	130.10

Visualizing the Fragmentation Pathway

The fragmentation of Ala-Lys can be represented as a clear pathway, illustrating the generation of the primary b and y ions from the precursor ion.

Caption: Fragmentation pathway of the dipeptide Ala-Lys.

Experimental Protocol for Peptide Fragmentation

The following is a generalized experimental protocol for the analysis of a dipeptide like Ala-Lys using tandem mass spectrometry with collision-induced dissociation.

1. Sample Preparation:

• The dipeptide Ala-Lys is dissolved in a suitable solvent, typically a mixture of water, acetonitrile, and formic acid (e.g., 50:50:0.1 v/v/v), to a final concentration of approximately 10-100 pmol/µL. The formic acid is added to facilitate protonation of the peptide.

2. Mass Spectrometry Analysis:

• Instrumentation: A tandem mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or a triple quadrupole (QqQ) instrument, equipped with an electrospray ionization (ESI) source is used.

• Ionization: The sample solution is introduced into the ESI source at a flow rate of a few microliters per minute. A high voltage is applied to the ESI needle to generate gas-phase protonated peptide ions.

• MS1 Scan: A full scan mass spectrum (MS1) is acquired to identify the precursor ion, which is the protonated molecule of Ala-Lys ([M+H]⁺) at an m/z of approximately 218.15.

• Tandem Mass Spectrometry (MS/MS):

  • The precursor ion ([M+H]⁺) is selectively isolated in the first mass analyzer (e.g., the first quadrupole).

  • The isolated precursor ions are then introduced into a collision cell, which is filled with an inert gas (e.g., argon or nitrogen).

  • The precursor ions are accelerated into the collision cell, and the kinetic energy is converted into internal energy upon collision with the gas molecules, leading to fragmentation (Collision-Induced Dissociation - CID).

  • The resulting fragment ions are then analyzed in the second mass analyzer (e.g., the TOF or the third quadrupole) to generate the MS/MS spectrum.

3. Data Analysis:

• The acquired MS/MS spectrum is analyzed to identify the characteristic fragment ions, such as the b and y ions.

• The masses of the fragment ions are used to confirm the amino acid sequence of the peptide. Software tools are often used to automatically annotate the fragment ions and match the experimental spectrum to a theoretical fragmentation pattern.

This guide provides a foundational understanding of the mass spectrometric fragmentation of the dipeptide Ala-Lys. While the presented data is based on theoretical calculations, it reflects the expected outcome of an experimental analysis and serves as a valuable reference for researchers in proteomics and drug development. For specific applications, optimization of the experimental parameters may be required to achieve the best results.

A Comparative Guide to Validating Ala-Lys Purity Using NMR Spectroscopy

For researchers, scientists, and drug development professionals, establishing the purity of synthetic peptides is a critical prerequisite for reliable experimental outcomes and therapeutic efficacy.[1][2] Impurities, which can arise during chemical synthesis or storage, may include truncated sequences, deletion sequences, or byproducts from incomplete deprotection, all of which can significantly impact results.[2][3] This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other standard analytical techniques for validating the purity of the dipeptide Alanine-Lysine (Ala-Lys).

¹H NMR Spectroscopy: A Primary Method for Purity and Structure

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and versatile analytical technique that provides detailed structural information and quantitative assessment of sample purity in a single, non-destructive experiment.[4][5] For a dipeptide like Ala-Lys, ¹H NMR offers a rapid and accurate method to confirm identity and determine purity by integrating the signals corresponding to specific protons in the molecule. The intensity of each signal is directly proportional to the number of protons it represents, allowing for a quantitative analysis (qNMR).[6]

• Absolute Quantification: Provides a direct, primary ratio method for purity assessment against a certified internal standard without needing a reference standard of the peptide itself.

• Structural Confirmation: Unambiguously confirms the chemical structure of the Ala-Lys dipeptide and helps identify impurities.[4]

• Non-Destructive: The sample can be recovered and used for other experiments after analysis.[4]

• Detects a Wide Range of Impurities: Can identify and quantify organic impurities, including diastereomers and residual solvents.[7]

Experimental Protocol: Quantitative ¹H NMR (qNMR) for Ala-Lys Purity

This protocol outlines the steps for determining the purity of a synthetic Ala-Lys sample using a 500 MHz NMR spectrometer.

1. Materials and Reagents:

• Ala-Lys sample (lyophilized powder)

• Deuterium oxide (D₂O, 99.9%)

• Internal Standard (IS): Maleic acid (Certified Reference Material)

• NMR tubes (5 mm)

• Microbalance

2. Sample Preparation:

• Accurately weigh approximately 5 mg of the Ala-Lys sample and 2 mg of the maleic acid internal standard into a clean vial.

• Dissolve the mixture in 1.0 mL of D₂O.

• Vortex the solution thoroughly to ensure complete dissolution and homogenization.

• Transfer approximately 0.6 mL of the solution into a 5 mm NMR tube.

3. NMR Data Acquisition:

• Instrument: 500 MHz NMR Spectrometer

• Solvent: D₂O

• Experiment: 1D ¹H NMR

• Key Parameters:

  • Pulse Angle: 90°

  • Acquisition Time: ~4 seconds

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons for accurate integration)

  • Number of Scans: 16

  • Temperature: 298 K (25 °C)

4. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate the following signals:

  • Ala-Lys: The doublet corresponding to the Alanine methyl protons (CH₃) at approximately 1.4 ppm.[8]

  • Internal Standard: The singlet for the two olefinic protons of maleic acid at approximately 6.3 ppm.

• Calculate the purity of Ala-Lys using the following formula:

  Purity (%) = (IAlaLys / NAlaLys) * (NIS / IIS) * (MWAlaLys / MWIS) * (mIS / mAlaLys) * PurityIS

  Where:

  • IAlaLys = Integral of the Ala-Lys signal (Alanine CH₃)

  • NAlaLys = Number of protons for the Ala-Lys signal (3H)

  • IIS = Integral of the internal standard signal

  • NIS = Number of protons for the internal standard signal (2H)

  • MWAlaLys = Molecular weight of Ala-Lys (203.24 g/mol )

  • MWIS = Molecular weight of the internal standard (Maleic Acid: 116.07 g/mol )

  • mAlaLys = Mass of the Ala-Lys sample

  • mIS = Mass of the internal standard

  • PurityIS = Purity of the internal standard (as a percentage)

Workflow for Ala-Lys Purity Validation by NMR

The following diagram illustrates the key steps in the experimental workflow for determining peptide purity using qNMR.

Workflow for Ala-Lys purity analysis by qNMR.

Comparison with Alternative Methods

While NMR is a robust method, other techniques are routinely employed for peptide purity analysis, each with distinct advantages and limitations. The combination of Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS) is often considered the gold standard.[9]

Method	Principle	Information Provided	Typical Purity Calculation
¹H NMR	Measures the nuclear magnetic resonance of protons, providing structural and quantitative data.	Identity, absolute purity (quantitative), structure of impurities, residual solvents.	Ratio of the integral of the analyte peak to that of a certified internal standard.
RP-HPLC	Separates molecules based on hydrophobicity.[5]	Purity (relative), presence of impurities.	Ratio of the main peak's area to the total area of all peaks in the chromatogram (UV detection at ~214 nm).[2]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio (m/z) of ionized molecules.[10]	Molecular weight confirmation, impurity identification.[1]	Not a primary quantification method for purity; used to confirm the identity of peaks separated by HPLC.
Amino Acid Analysis (AAA)	Hydrolyzes the peptide into its constituent amino acids, which are then quantified.[11]	Amino acid composition, net peptide content (NPC).[12][13]	Compares the measured molar ratios of amino acids to the theoretical values for the Ala-Lys sequence.[]

Parameter	¹H NMR	RP-HPLC	Mass Spectrometry	Amino Acid Analysis
Primary Use	Structure & Absolute Purity	Relative Purity & Separation	Identity Confirmation	Net Peptide Content
Sensitivity	Moderate (mg range)	High (µg to ng range)	Very High (ng to pg range)[10]	High (µg range)
Precision	High (<1% RSD)	High (<2% RSD)	N/A for purity %	High (<5% RSD)
Sample Throughput	Moderate	High	High	Low
Destructive?	No	Yes	Yes	Yes
Reference Standard	Internal standard required	Analyte standard recommended	Analyte standard recommended	Amino acid standards required

Detailed Methodologies of Alternative Techniques

1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) RP-HPLC is the most common method for assessing peptide purity.[13]

• Column: C18 stationary phase.

• Mobile Phase: A gradient system using two solvents:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA).

  • B: Acetonitrile with 0.1% TFA.

• Gradient: A linear gradient from low %B to high %B over 20-30 minutes to elute the peptide and any impurities.

• Detection: UV absorbance at 214-220 nm, where the peptide bond absorbs light.[5]

• Analysis: Purity is determined by the percent area of the main peptide peak relative to the total area of all observed peaks in the chromatogram.

2. Liquid Chromatography-Mass Spectrometry (LC-MS) This technique couples the separation power of HPLC with the detection specificity of mass spectrometry, providing high confidence in both purity and identity.[2]

• LC Conditions: Similar to RP-HPLC, but often uses Formic Acid (FA) instead of TFA, as TFA can suppress the MS signal.[15][16]

• Ionization: Electrospray Ionization (ESI) is typically used for peptides.[10]

• Mass Analyzer: Orbitrap or Time-of-Flight (TOF) analyzers provide high resolution and mass accuracy.

• Analysis: The HPLC chromatogram provides the purity profile, while the mass spectrometer confirms the molecular weight of the main peak (Ala-Lys) and provides mass information for impurity peaks, aiding in their identification.[17]

3. Amino Acid Analysis (AAA) AAA is used to determine the net peptide content by verifying the amino acid composition.[12][18]

• Hydrolysis: The Ala-Lys sample is hydrolyzed into its constituent amino acids using 6 M HCl at 110°C for 24 hours.[11][19]

• Separation: The resulting free amino acids are separated, typically by ion-exchange chromatography or reversed-phase HPLC after derivatization.[]

• Quantification: The amount of Alanine and Lysine is quantified by comparing their peak areas to those of known amino acid standards.

• Analysis: The ratio of Alanine to Lysine should be approximately 1:1. The total measured peptide amount, compared to the initial sample weight, gives the net peptide content.

Comparison of Analytical Methodologies

The choice of analytical method depends on the specific requirements of the study, from routine quality control to detailed structural characterization.

Comparison of information from analytical methods.

Conclusion

For the validation of Ala-Lys purity, ¹H NMR spectroscopy stands out as a highly reliable method that provides simultaneous confirmation of identity, structural integrity, and absolute purity. While RP-HPLC is the workhorse for routine purity checks due to its high throughput and sensitivity, it only provides a relative purity value. Mass spectrometry is indispensable for confirming molecular weight and identifying unknown impurities with high specificity.[1][10] Amino Acid Analysis serves a complementary role, accurately determining the net peptide content, which is crucial for precise quantification of peptide stock solutions.[12][13]

For researchers in drug development and regulated environments, a multi-faceted approach is often required. However, when a comprehensive, single-technique analysis is desired, NMR offers the most complete picture of the Ala-Lys sample's quality, making it an invaluable tool for ensuring the accuracy and reproducibility of scientific research.

References

• 1. gencefebio.com [gencefebio.com]
• 2. benchchem.com [benchchem.com]
• 3. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for differen… [ouci.dntb.gov.ua]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. apexpeptidesupply.com [apexpeptidesupply.com]
• 10. Detection of Peptide Purity by RP-HPLC and Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Analytical methods and Quality Control for peptide products [biosynth.com]
• 13. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 15. agilent.com [agilent.com]
• 16. lcms.cz [lcms.cz]
• 17. MS Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]
• 18. Amino Acid Analysis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 19. Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Ala-Lys and its Analogues: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between the dipeptide Ala-Lys and its analogues is critical for advancing therapeutic design. This guide provides a comprehensive comparative analysis, supported by experimental data, to elucidate the structure-activity relationships that govern the biological performance of these molecules.

The simple dipeptide, L-alanyl-L-lysine (Ala-Lys), serves as a fundamental building block in a vast array of biologically active peptides. Its inherent properties, stemming from the combination of a small, neutral amino acid (Alanine) and a positively charged amino acid (Lysine), make it a key constituent in molecules with antimicrobial, thrombolytic, and cell-penetrating capabilities. However, subtle modifications to this core structure can dramatically alter a peptide's efficacy, stability, and target specificity. This guide will delve into a comparative analysis of Ala-Lys and its analogues, presenting quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways to inform future research and development.

Performance Comparison of Ala-Lys Analogues

The biological activity of peptides containing the Ala-Lys motif is highly dependent on the specific amino acid sequence and overall structure. Modifications such as amino acid substitution, changes in stereochemistry, and incorporation into larger peptide scaffolds have been shown to significantly impact their therapeutic potential.

Antimicrobial Activity

The cationic nature of lysine (B10760008) makes the Ala-Lys motif a common feature in antimicrobial peptides (AMPs), which often function by disrupting bacterial cell membranes. The influence of amino acid substitutions on antimicrobial efficacy is a key area of investigation. Alanine (B10760859) and lysine "scans," where individual amino acids in a peptide sequence are systematically replaced by alanine or lysine, are powerful tools for elucidating the contribution of each residue to the peptide's overall activity.

For instance, in a study on the LL-37-derived antimicrobial peptide KR-12, substitutions of hydrophobic and cationic residues with alanine were generally detrimental to its antibiotic potency. Conversely, strategic substitutions with lysine, which increased the overall positive charge without disrupting the peptide's amphipathic structure, led to enhanced activity.[1] Notably, replacing glutamine at position 5 with lysine and aspartic acid at position 9 with either alanine or lysine resulted in up to an eightfold increase in potency against Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albans.[1]

Peptide Analogue (modified from KR-12)	Target Organism	MIC (µM)	Fold Change vs. KR-12
KR-12 (Parent Peptide)	S. aureus	16	-
Q5K-KR-12	S. aureus	2	8-fold increase
D9A-KR-12	S. aureus	4	4-fold increase
D9K-KR-12	S. aureus	2	8-fold increase
KR-12 (Parent Peptide)	P. aeruginosa	32	-
Q5K-KR-12	P. aeruginosa	4	8-fold increase
D9A-KR-12	P. aeruginosa	8	4-fold increase
D9K-KR-12	P. aeruginosa	4	8-fold increase
KR-12 (Parent Peptide)	C. albicans	64	-
Q5K-KR-12	C. albicans	8	8-fold increase
D9A-KR-12	C. albicans	16	4-fold increase
D9K-KR-12	C. albicans	8	8-fold increase

Data synthesized from Alanine and Lysine Scans of the LL-37-Derived Peptide Fragment KR-12 Reveal Key Residues for Antimicrobial Activity.[1]

Furthermore, the stereochemistry of lysine residues can significantly impact both the antimicrobial activity and the stability of peptides. In an analogue of the antimicrobial peptide HPA3NT3, substituting L-Lysine with D-Lysine (HPA3NT3-A2D) resulted in a peptide with an increased half-life in serum while maintaining its potent antimicrobial activity against Escherichia coli and Staphylococcus aureus.[2] This enhanced stability is attributed to the resistance of D-amino acids to degradation by proteases.[2]

Thrombolytic Activity

The Pro-Ala-Lys sequence has been identified as a pharmacophore with thrombolytic properties. The specific arrangement and composition of these amino acids are crucial for its activity. Altering this sequence can lead to a complete loss of function. For example, changing the sequence to Ala-Pro-Lys or substituting lysine with arginine or norleucine results in the collapse of thrombolytic activity. This highlights the high degree of sequence and composition specificity required for this biological function.

Peptide Analogue	Thrombolytic Activity
Ala-Arg-Pro-Ala-Lys-OH	Active
Ala-Arg-Pro-Ala-Arg-OH	Inactive
Ala-Arg-Pro-Ala-nLeu-OH	Inactive
Pro-Ala-Lys-OH	Active
Pro-Ala-Arg-OH	Inactive
Ala-Pro-Lys-OH	Inactive

Data based on "The composition and sequence specificity of Pro-Ala-Lys-OH for the thrombolytic activities of P6A and related oligopeptides".

Experimental Protocols

To ensure the reproducibility and validity of comparative analyses, detailed and standardized experimental protocols are essential. Below are methodologies for key experiments cited in the evaluation of Ala-Lys and its analogues.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test peptides (Ala-Lys and its analogues)

• Bacterial strains (e.g., S. aureus ATCC 25923, E. coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well polypropylene (B1209903) microtiter plates

• Spectrophotometer (plate reader)

Protocol:

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into MHB and incubate overnight at 37°C. Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Peptide Dilution: Prepare a stock solution of each peptide. Perform serial two-fold dilutions of the peptides in MHB in the 96-well microtiter plate.

• Inoculation: Add an equal volume of the diluted bacterial suspension to each well containing the peptide dilutions. Include a positive control (bacteria without peptide) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest peptide concentration at which no visible growth of the bacteria is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Workflow for the Minimum Inhibitory Concentration (MIC) assay.

In Vitro Thrombolysis Assay

This assay evaluates the clot-dissolving ability of thrombolytic agents.

Materials:

• Test peptides (Ala-Lys analogues)

• Freshly collected human or animal blood

• Streptokinase (positive control)

• Saline (negative control)

• Sterile microcentrifuge tubes

• Water bath

Protocol:

• Clot Formation: Dispense a fixed volume of blood into pre-weighed sterile microcentrifuge tubes. Incubate at 37°C for 45-60 minutes to allow for clot formation.

• Serum Removal: Carefully remove the serum from the tubes without disturbing the clot.

• Clot Weight Measurement: Weigh the tubes containing the clots to determine the initial clot weight.

• Treatment: Add the test peptides, positive control (streptokinase), and negative control (saline) to the respective tubes.

• Incubation: Incubate the tubes at 37°C for a specified period (e.g., 90 minutes).

• Clot Lysis Measurement: After incubation, carefully remove the remaining fluid. Weigh the tubes again to determine the final clot weight.

• Calculation: Calculate the percentage of clot lysis using the formula: % Lysis = ((Initial Clot Weight - Final Clot Weight) / Initial Clot Weight) * 100

Workflow for the in vitro thrombolysis assay.

Signaling Pathways

The biological effects of Ala-Lys and its analogues are mediated through their interaction with various cellular signaling pathways.

Antimicrobial Peptide Signaling

Many cationic antimicrobial peptides, including those containing Ala-Lys, exert their effects by disrupting the bacterial cell membrane. However, some also have intracellular targets and can modulate host immune responses. The signaling cascades initiated by antimicrobial peptides can be complex, involving pathways such as the p38 MAPK pathway, which leads to the expression of other endogenous antimicrobial peptides.

General signaling pathways of antimicrobial peptides.

mTOR Signaling Pathway

The mammalian target of rapamycin (B549165) (mTOR) pathway is a crucial regulator of cell growth, proliferation, and protein synthesis. Lysine, a component of Ala-Lys, is known to activate the mTORC1 complex. The efficient uptake of dipeptides like Ala-Lys via transporters such as PepT1 can lead to increased intracellular lysine concentrations, thereby influencing mTOR signaling. This is particularly relevant in contexts such as nutritional supplementation and cancer therapy.

Influence of Ala-Lys on the mTOR signaling pathway.

References

• 1. Alanine and Lysine Scans of the LL-37-Derived Peptide Fragment KR-12 Reveal Key Residues for Antimicrobial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. All d-Lysine Analogues of the Antimicrobial Peptide HPA3NT3-A2 Increased Serum Stability and without Drug Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

RGD Peptides vs. Poly-L-Lysine for Cell Adhesion: A Comparative Guide

A head-to-head comparison of the gold standard in specific cell adhesion, RGD peptides, with the widely used non-specific adhesion promoter, poly-L-lysine. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of their mechanisms, supporting experimental data, and detailed protocols to inform the selection of the appropriate cell adhesion substrate for their research needs.

In the realm of cell culture and biomaterial design, promoting cell adhesion is a critical step for a multitude of applications, from basic research to regenerative medicine. Two of the most common agents utilized for this purpose are the tripeptide Arginine-Glycine-Aspartate (RGD) and the polymer poly-L-lysine. While both effectively enhance cell attachment, their underlying mechanisms and the specificity of the resulting cellular interactions are fundamentally different. This guide will objectively compare the performance of RGD peptides and poly-L-lysine, providing the necessary data and protocols to make an informed decision for your experimental setup.

It is important to note that while this guide focuses on poly-L-lysine, a polymer of the amino acid lysine, there is a significant lack of scientific literature directly evaluating the dipeptide Alanine-Lysine (Ala-Lys) for its cell adhesion properties. Therefore, poly-L-lysine is used here as a representative of a lysine-based, non-specific adhesion promoter.

Mechanism of Action: Specific vs. Non-Specific Adhesion

The primary distinction between RGD peptides and poly-L-lysine lies in their mode of interaction with the cell surface.

RGD Peptides: Integrin-Mediated Specific Adhesion

The RGD sequence is a specific recognition motif found in many extracellular matrix (ECM) proteins, such as fibronectin, vitronectin, and laminin.[1] This tripeptide is recognized by and binds to a class of transmembrane receptors called integrins.[1] This binding is a highly specific, lock-and-key interaction that triggers a cascade of intracellular signaling events. Upon RGD binding, integrins cluster and recruit a complex of proteins to form focal adhesions.[2] These structures connect the ECM to the actin cytoskeleton and activate downstream signaling pathways, including the Focal Adhesion Kinase (FAK) and Src family kinases, which regulate critical cellular processes like cell spreading, migration, proliferation, and survival.[2]

Poly-L-Lysine: Electrostatic-Based Non-Specific Adhesion

In contrast, poly-L-lysine promotes cell adhesion through a non-specific mechanism based on electrostatic interactions.[3] Poly-L-lysine is a synthetic polymer of the amino acid lysine, which carries a net positive charge at physiological pH.[4] The cell surface, on the other hand, is generally negatively charged due to the presence of sialic acids and other anionic molecules.[5] The positively charged poly-L-lysine coats the culture surface, creating a net positive charge that attracts the negatively charged cell membrane, leading to cell attachment.[3] This interaction is non-specific, as it does not involve dedicated receptors and generally does not trigger the same complex signaling cascades as RGD-integrin binding.[4]

Quantitative Comparison of Cell Adhesion

Direct quantitative comparisons in the literature between RGD peptides and poly-L-lysine for cell adhesion are limited. However, studies evaluating each independently and some comparative analyses provide insights into their performance. The following table summarizes representative data from cell attachment and spreading assays.

Substrate	Cell Type	Assay	Key Findings	Reference
RGD Peptides
Cyclic RGD	Human Umbilical Vein Endothelial Cells (HUVECs)	Cell Spreading Assay	1% cyclic RGD promoted cell spreading within 15-90 minutes, significantly faster than 10% linear RGD.	[6]
Linear RGD	Human Umbilical Vein Endothelial Cells (HUVECs)	Cell Attachment Assay	Polymers with linear RGD concentrations above 1% were required to promote cell attachment after 24 hours.	[6]
Poly-L-Lysine
Poly-L-Lysine	Human Bone Marrow Stromal Cells (hBMSCs)	Cell Proliferation Assay	Alginate hydrogels supplemented with poly-L-lysine showed significantly better proliferation rates (514% and 780%) compared to alginate alone.	[7]
Poly-L-Lysine	Preosteoblast cells	Cell Adhesion Assay	Poly-L-lysine coated surfaces showed good cell adhesion, comparable to some peptide-modified surfaces.	[8]
Comparative
RGD vs. Poly-D-Lysine	Neuro2a cells	Cell Attachment Assay	RGD-containing peptides showed similar Neuro2a cell attachment activity to poly-D-lysine.	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducible cell adhesion experiments. Below are generalized protocols for preparing RGD peptide-coated and poly-L-lysine-coated surfaces for cell adhesion assays.

Protocol 1: Coating Surfaces with RGD Peptides

This protocol is a general guideline and may require optimization based on the specific RGD peptide, substrate, and cell type.

Materials:

• RGD-containing peptide

• Substrate (e.g., tissue culture plates, glass coverslips)

• Phosphate-Buffered Saline (PBS)

• Bovine Serum Albumin (BSA) solution (e.g., 1% in PBS) for blocking

• Sterile water

Procedure:

• Peptide Reconstitution: Dissolve the RGD peptide in sterile water or PBS to the desired stock concentration.

• Surface Coating: Add the RGD peptide solution to the culture surface, ensuring the entire surface is covered. The optimal concentration will need to be determined empirically but often ranges from 1 to 50 µg/mL.

• Incubation: Incubate the coated surface at 37°C for 1-2 hours or at 4°C overnight.

• Washing: Gently aspirate the peptide solution and wash the surface three times with sterile PBS to remove any unbound peptide.

• Blocking (Optional): To prevent non-specific cell adhesion, incubate the surface with a blocking agent like 1% BSA in PBS for 30-60 minutes at 37°C.

• Final Wash: Wash the surface three times with sterile PBS.

• Cell Seeding: The surface is now ready for cell seeding.

Protocol 2: Coating Surfaces with Poly-L-Lysine

This is a standard protocol for coating surfaces with poly-L-lysine to enhance non-specific cell adhesion.

Materials:

• Poly-L-Lysine solution (e.g., 0.1 mg/mL in sterile water)

• Substrate (e.g., tissue culture plates, glass coverslips)

• Sterile tissue culture grade water

Procedure:

• Surface Coating: Add the poly-L-lysine solution to the culture surface, ensuring even coverage. A typical volume is 1 mL for a 25 cm² area.

• Incubation: Incubate at room temperature for 5-15 minutes.[10]

• Aspiration and Rinsing: Aspirate the poly-L-lysine solution and thoroughly rinse the surface with sterile tissue culture grade water.

• Drying: Allow the surface to dry completely in a sterile environment (e.g., a laminar flow hood) for at least 2 hours before introducing cells and medium.

Signaling Pathways and Experimental Workflows

The differences in the mechanism of action between RGD peptides and poly-L-lysine are reflected in the downstream cellular events.

RGD-Integrin Signaling Pathway

The binding of RGD to integrins initiates a complex signaling cascade that is central to cell adhesion, spreading, and survival.

References

• 1. Integrins in cell adhesion and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. biomat.it [biomat.it]
• 5. Electrostatic interaction influences cell adhesion? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Cell Adhesive Properties of Linear and Cyclic RGD Functionalized Polynorbornene Thin Films - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microfluidics single-cell encapsulation reveals that poly-l-lysine-mediated stem cell adhesion to alginate microgels is crucial for cell-cell crosstalk and its self-renewal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dual mechanism β-amino acid polymers promoting cell adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. neuvitro.com [neuvitro.com]

A Comparative Guide to the Enzymatic Cleavage Specificity of Ala-Lys vs. Ala-Ala

For Researchers, Scientists, and Drug Development Professionals

The precise cleavage of peptide bonds is a fundamental process in biology and a critical tool in biotechnology. The specificity of proteases, enzymes that catalyze this cleavage, is dictated by the amino acid sequences flanking the scissile bond. This guide provides a detailed comparison of the enzymatic cleavage of two such dipeptide sequences: Alanine-Lysine (Ala-Lys) and Alanine-Alanine (Ala-Ala). Understanding the distinct enzymatic profiles for these sequences is crucial for applications ranging from proteomics and protein characterization to the design of targeted therapeutics.

Quantitative Comparison of Cleavage Efficiency

The efficiency and specificity of an enzyme for its substrate are best described by the kinetic parameters Km (Michaelis constant) and kcat (turnover number). The ratio kcat/Km represents the catalytic efficiency of the enzyme. Below is a summary of the key enzymes and their kinetic parameters for substrates containing Ala-Lys and Ala-Ala sequences.

Target Sequence	Primary Enzyme	Substrate	Km (mM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Optimal pH
Ala-Lys	Trypsin	N-α-benzyloxycarbonyl-L-lysine p-nitroanilide (Z-Lys-pNA)	0.394[1]	0.175 (calculated from Vmax)[1]	444	7.0 - 9.0[1]
Ala-Ala	Porcine Pancreatic Elastase I	N-Succinyl-L-Ala-L-Ala-L-Ala-p-nitroanilide	1.15[2]	Not Available	Not Available	8.0 - 8.5[2]

Discussion of Specificity

Cleavage of Ala-Lys:

The cleavage after a lysine (B10760008) residue is the hallmark of trypsin , a serine protease that plays a vital role in digestion and is the workhorse of bottom-up proteomics.[5] Trypsin's specificity is driven by the presence of a negatively charged aspartate residue (Asp 189) in its S1 binding pocket, which attracts the positively charged side chains of lysine and arginine.[6] This strong interaction results in highly efficient and specific cleavage at the C-terminus of these residues.[7][8] Factors that can hinder tryptic cleavage include a proline residue immediately following the lysine or the presence of acidic residues nearby.[3]

Another enzyme, Lysyl oxidase , acts on lysine residues, but through oxidation rather than hydrolysis, initiating the cross-linking of collagen and elastin.[9] Its activity is reportedly maximal with (Ala,Lys)n copolymers.[9]

Cleavage of Ala-Ala:

The primary enzyme known to specifically cleave between two alanine (B10760859) residues is Porcine Pancreatic Elastase I .[3][4] Elastase is a serine protease with a preference for cleaving at the C-terminus of small, neutral amino acids like alanine, glycine, valine, and serine.[2] Its S1 pocket is shallower and more hydrophobic compared to trypsin, accommodating these smaller side chains.

The cleavage of sequences containing "Ala-X-Ala" is also a critical step in protein secretion, performed by signal peptidases .[10][11][12] These enzymes remove the N-terminal signal peptide from newly synthesized proteins as they are translocated across a membrane, with a strong preference for a small, neutral residue like alanine at the -1 and -3 positions relative to the cleavage site.[10][11]

Experimental Protocols

Determination of Protease Kinetic Parameters using p-Nitroanilide (pNA) Substrates

This method provides a straightforward way to measure enzyme kinetics by monitoring the release of p-nitroaniline, a yellow chromophore, which absorbs light at 405 nm.[13][14]

I. Reagents and Materials:

• Purified enzyme (e.g., Trypsin, Porcine Pancreatic Elastase)

• Synthetic p-nitroanilide (pNA) substrate (e.g., Z-Lys-pNA for Trypsin, N-Succinyl-L-Ala-L-Ala-L-Ala-pNA for Elastase)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, with 100 mM NaCl)[14]

• DMSO for dissolving the substrate

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

II. Procedure:

• Substrate Preparation: Prepare a stock solution of the pNA substrate in DMSO. Further dilute the stock solution to various concentrations in the assay buffer.

• Enzyme Preparation: Prepare a stock solution of the purified enzyme in the assay buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate.

• Assay Setup: In a 96-well microplate, add the assay buffer and varying concentrations of the substrate solution to different wells.[14]

• Reaction Initiation: To start the reaction, add a fixed amount of the enzyme solution to each well. The final volume in each well should be consistent.

• Data Acquisition: Immediately place the microplate in a reader pre-set to the appropriate temperature (e.g., 37°C) and monitor the increase in absorbance at 405 nm over time (e.g., every 30-60 seconds for 15-30 minutes).[14][15]

III. Data Analysis:

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot for each substrate concentration.[13]

• Convert the rate of change in absorbance to the rate of product formation (moles/min) using a standard curve of free p-nitroaniline.[14]

• Plot V₀ against the substrate concentration [S].

• Fit the data to the Michaelis-Menten equation (V₀ = (Vmax * [S]) / (Km + [S])) to determine the Km and Vmax values.[14]

• Calculate kcat using the equation: kcat = Vmax / [E], where [E] is the total enzyme concentration.[13]

Visualizations: Workflows and Pathways

Caption: Standard bottom-up proteomics workflow featuring tryptic digestion.

Caption: Protein secretion pathway involving signal peptidase cleavage.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. celprogen.com [celprogen.com]
• 5. Protease Digestion for Mass Spectrometry | Protein Digest Protocols [promega.jp]
• 6. Kinetic Studies of the Effect of pH on the Trypsin-Catalyzed Hydrolysis of N-α-benzyloxycarbonyl-l-lysine-p-nitroanilide: Mechanism of Trypsin Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Integrating accelerated tryptic digestion into proteomics workflows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Catalytic properties of porcine pancreatic elastase: a steady-state and pre-steady-state study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Signal peptidase I: Cleaving the way to mature proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A putative signal peptidase recognition site and sequence in eukaryotic and prokaryotic signal peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Signal Peptides: From Molecular Mechanisms to Applications in Protein and Vaccine Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid Trypsin Digestion of Complex Protein Mixtures for Proteomics Analysis [sigmaaldrich.com]
• 14. benchchem.com [benchchem.com]
• 15. 4.3. Kinetic Measurements of Proteolytic Activity against Individual Substrates [bio-protocol.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ala-Lys

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents like the dipeptide Ala-Lys (Alanyl-lysine) are fundamental to ensuring laboratory safety and environmental compliance. Due to the potential for unknown toxicological properties of many research chemicals, a cautious and systematic approach to waste management is essential. This guide provides detailed, step-by-step procedures for the safe handling and disposal of Ala-Lys, aligning with general laboratory safety standards and best practices for chemical waste.

It is imperative to note that all disposal activities must be conducted in strict accordance with your institution's Environmental Health and Safety (EHS) guidelines and all applicable local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, a thorough hazard assessment is crucial. Based on available safety data, Ala-Lys hydrochloride should be handled as a hazardous substance.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling Ala-Lys to prevent exposure:

• Eye Protection: Chemical safety goggles or glasses are required to protect against splashes.

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent skin contact.

• Body Protection: A lab coat must be worn and kept buttoned to protect skin and clothing.

• Respiratory Protection: For handling the powder form, a type P3 (EN 143) respirator cartridge is recommended to avoid inhalation.

All handling of solid Ala-Lys should be performed in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.[1]

Key Safety and Handling Data

The following table summarizes essential safety information for Ala-Lys hydrochloride.

Hazard Classification & Handling	Details	Reference
Product Name	Ala-Lys hydrochloride
Signal Word	Danger
Hazard Statements	H302+H312+H332 (Harmful if swallowed, in contact with skin or if inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation), H350 (May cause cancer).
Precautionary Statements	P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352+P312 (IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you feel unwell), P304+P340+P312 (IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P308+P313 (IF exposed or concerned: Get medical advice/attention).
Storage Temperature	−20°C
Personal Protective Equipment	Eyeshields, Gloves, type P3 (EN 143) respirator cartridges.

Step-by-Step Disposal Procedures

The proper disposal of Ala-Lys involves a multi-step process designed to ensure the safety of laboratory personnel and protect the environment. The fundamental principle is to treat all materials contaminated with Ala-Lys as hazardous chemical waste.[2][3][4]

Proper segregation at the point of generation is the critical first step.[2][5] Establish distinct waste streams for Ala-Lys disposal:

• Solid Waste: This stream includes unused or expired solid Ala-Lys, contaminated consumables such as pipette tips, tubes, gloves, and absorbent paper.

• Liquid Waste: This includes unused or expired Ala-Lys solutions and contaminated buffers or solvents.

• Sharps Waste: Needles, syringes, and any other contaminated items that can puncture the skin must be segregated into a dedicated sharps container.[2]

• Solid and Liquid Waste: Collect waste in dedicated, leak-proof, and chemically compatible containers.[2][4] High-density polyethylene (B3416737) (HDPE) containers are generally suitable. Containers must be kept tightly sealed except when waste is being added.[6]

• Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste." The label must include the full chemical name ("Ala-Lys" or "Alanyl-lysine"), the approximate quantity, and any other known hazards (e.g., if dissolved in a flammable solvent).[3][5]

For liquid waste containing Ala-Lys, chemical inactivation through hydrolysis may be recommended by your institution's EHS office before disposal.[3] This procedure must be performed in a chemical fume hood.

General Protocol for Chemical Inactivation:

• Preparation: Prepare a 1 M solution of either hydrochloric acid (HCl) or sodium hydroxide (B78521) (NaOH).

• Addition of Waste: Slowly and carefully add the liquid Ala-Lys waste to the inactivation solution. A common recommendation is a 1:10 ratio of waste to inactivation solution to ensure complete hydrolysis.[3]

• Reaction Time: Allow the mixture to react for a sufficient period as per your institution's guidelines to ensure the peptide is fully hydrolyzed.

• Neutralization: After inactivation, the solution must be neutralized to a pH between 6.0 and 8.0. For acidic solutions, slowly add a base like sodium bicarbonate. For basic solutions, add a weak acid. Continuously monitor the pH during this process.[3]

• Collection: Collect the neutralized waste in a clearly labeled hazardous waste container.

Never dispose of peptide waste, treated or untreated, down the drain unless explicitly permitted by your institution's EHS office. [2]

• Storage: Store the sealed and labeled waste containers in a designated, secure hazardous waste accumulation area, away from incompatible materials, while awaiting pickup.[3][5]

• Disposal: Arrange for the collection and disposal of the waste through your institution's EHS department or a certified hazardous waste management service. They will ensure the waste is disposed of in accordance with all regulations, typically via incineration.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ala-Lys and associated waste.

Logical workflow for the proper disposal of Ala-Lys.

Disclaimer: This guide provides general recommendations for the disposal of Ala-Lys and should not supersede specific institutional policies or regulatory requirements. Always consult your institution's Safety Data Sheets (SDS) and Environmental Health and Safety (EHS) guidelines for definitive procedures.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Essential Safety and Handling Protocols for Ala-Lys

For researchers, scientists, and drug development professionals, the safe handling of peptides such as Ala-Lys (Alanyl-lysine) is paramount to ensure both personal safety and the integrity of experimental outcomes. This guide provides immediate, essential safety and logistical information, including operational and disposal plans for Ala-Lys.

Personal Protective Equipment (PPE)

When handling Ala-Lys, particularly in its powdered form, a comprehensive approach to personal protective equipment is crucial to minimize exposure.[1][2] While specific hazard data for Ala-Lys is not fully established, it should be treated as a potentially hazardous chemical, with precautions taken to avoid inhalation, skin, and eye contact.[1]

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required for protection against dust particles and liquid splashes.[1] Must meet appropriate standards (e.g., ANSI Z87.1).[1]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during the initial reconstitution of the lyophilized powder.[1]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended for their chemical resistance.[1] Gloves should be inspected before use and changed immediately after contact.[1]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from potential splashes.[1][3]
Respiratory Protection	Respirator / Dust Mask	Recommended when weighing or handling the lyophilized powder to avoid the inhalation of fine particles.[1][2][4] A type P3 (EN 143) respirator cartridge is suggested.[5]
General Attire	Long Pants & Closed-Toe Shoes	Required minimum attire for working in any laboratory where hazardous materials are handled.[1]

Operational Plan: Step-by-Step Handling Procedures

Proper handling and storage are critical to maintain the integrity of Ala-Lys and to ensure the safety of laboratory personnel.[2]

• Preparation and Weighing :

  • Conduct all handling of powdered Ala-Lys within a designated area, such as a chemical fume hood or a biosafety cabinet, to minimize inhalation risk.[6]

  • Wear all recommended PPE, including a respirator or dust mask when handling the lyophilized powder.[1]

  • Use dedicated, clean equipment (spatulas, weigh boats) to avoid cross-contamination.[7]

• Solubilization :

  • When reconstituting the peptide, add the solvent slowly and cap the vial securely before mixing to prevent splashes.

  • If a face shield is not already in use, it is highly recommended during this step.[1]

• Storage :

  • Store Ala-Lys in a tightly sealed container in a cool, dry place.[4][8] The recommended storage temperature is -20°C.[5]

  • For reconstituted solutions, it is best to aliquot the peptide into single-use quantities to avoid repeated freeze-thaw cycles, which can degrade the peptide.[7][9]

  • Clearly label all storage vials with the peptide name, concentration, and date of preparation.[9]

Disposal Plan

The disposal of Ala-Lys and any contaminated materials must adhere to strict local, state, and federal regulations.[7] Peptides should be treated as chemical waste and never disposed of in regular trash or down the drain.[1][7][9]

• Waste Segregation :

  • Solid Waste : Collect all materials contaminated with Ala-Lys, such as unused powder, pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.[1][6][10]

  • Liquid Waste : Collect all aqueous solutions containing Ala-Lys in a separate, sealed, and clearly labeled container designated for chemical waste.[1][10]

• Container Management :

  • Ensure waste containers are chemically compatible and can be securely sealed.[6]

  • Properly label all waste containers with "Hazardous Waste," the chemical name (Ala-Lys), and the date of accumulation.[6]

• Final Disposal :

  • Consult with your institution's Environmental Health & Safety (EHS) office for specific guidance on disposal pathways.[6][10]

  • Arrange for pickup and disposal by a licensed hazardous waste disposal contractor.[7]

Emergency Procedures

In the event of accidental exposure or a spill, follow these immediate steps:

• Skin Contact : Wash the affected area immediately with soap and water.[6]

• Eye Contact : Flush the eyes with water for at least 15 minutes.[6]

• Inhalation : If inhaled, remove the person to fresh air and keep them comfortable for breathing.[4]

• Spill Response : For a solid spill, mechanically collect the spilled material (e.g., sweep up) and place it into a suitable, closed container for disposal, avoiding dust generation.[4][10]

• Reporting : Notify laboratory management and the EHS office to document the incident.[6]

Caption: Workflow for the safe handling and disposal of Ala-Lys in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.co.jp [peptide.co.jp]
• 5. Ala-Lys 68973-27-3 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide24.store [peptide24.store]
• 8. echemi.com [echemi.com]
• 9. puretidestherapy.com [puretidestherapy.com]
• 10. benchchem.com [benchchem.com]